Carbonyl fluoride

• CAS: 353-50-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Carbonyl Fluoride from Carbon Monoxide and Fluorine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂), the fluoride analog of phosgene, is a colorless, highly toxic gas with a pungent odor.[1] It serves as a valuable reagent and intermediate in organic and inorganic chemistry, finding applications as a fluorinating agent and in the production of various fluorochemicals.[2] This guide provides a comprehensive technical overview of the synthesis of carbonyl fluoride, with a primary focus on the reaction of carbon monoxide (CO) and fluorine (F₂). It includes detailed experimental protocols derived from scientific literature and patents, a comparative analysis of reaction conditions, and essential safety information.

Synthesis of Carbonyl Fluoride from Carbon Monoxide and Fluorine

The direct gas-phase reaction of carbon monoxide and fluorine is a primary method for the synthesis of carbonyl fluoride. The reaction is highly exothermic and requires careful control to prevent over-fluorination to carbon tetrafluoride (CF₄) and to manage the risk of explosion.[3][4]

Reaction: CO + F₂ → COF₂

Alternative methods for the synthesis of carbonyl fluoride include the fluorination of carbon monoxide using silver difluoride (AgF₂), and processes starting from phosgene (COCl₂) or tetrafluoroethylene (TFE).[1][5]

Data Presentation: A Comparative Analysis of Synthesis Parameters

The following table summarizes quantitative data from various patented methods for the synthesis of carbonyl fluoride, providing a comparative overview of different reaction conditions and outcomes.

Parameter	Method 1: Direct Fluorination with Diluent	Method 2: Direct Fluorination in a Cooled Reactor	Method 3: Fluorination with Silver Difluoride
Reactants	Carbon Monoxide, Fluorine, Carbonyl Fluoride (diluent)	Carbon Monoxide, Fluorine	Carbon Monoxide, Silver Difluoride
Reactor Type	Stainless steel reactor with stirring	Stainless steel reactor with cooling jacket	Stainless steel column
Temperature	Gas Phase: 27.1°C; Liquid Phase: 18.1°C	Cooling Water: -10°C	Room Temperature
Pressure	0.1 MPa (gauge pressure)	-	Atmospheric
Reactant Ratio (CO:F₂)	1:1	-	CO passed over AgF₂
Flow Rates	CO: 2,000 SCCM; F₂: 2,000 SCCM; COF₂ (diluent): 2,450 SCCM	-	Helium carrier gas: 5 mL/min
Catalyst	None	None	None
Yield	100% CO conversion, 99.0% selectivity for COF₂	High	Quantitative conversion of [¹¹C]CO
Reference	[4]	[4]	[6]

Experimental Protocols

The following sections provide detailed methodologies for key experiments in the synthesis of carbonyl fluoride.

Protocol 1: Direct Gas-Phase Fluorination of Carbon Monoxide with a Diluent

This protocol is based on a patented industrial production method.[4]

Objective: To synthesize carbonyl fluoride by the direct reaction of carbon monoxide and fluorine using carbonyl fluoride as a diluent to control the reaction temperature.

Materials:

• Carbon monoxide (CO) gas

• Fluorine (F₂) gas (45 vol % in a suitable inert gas)

• Carbonyl fluoride (COF₂) gas (for dilution)

• Stainless steel reactor (5 L) equipped with a stirrer, gas inlet and outlet pipes, and a cooling jacket.

• Double-pipe heat exchanger

• Gas chromatography (GC) system for product analysis

Procedure:

• Deaerate the stainless steel reactor.

• Cool the reactor by supplying cooling water at -10°C to the cooling jacket.

• Introduce liquid carbonyl fluoride into the reactor to act as a heat transfer medium and diluent.

• Vigorously stir the liquid in the reactor.

• Simultaneously introduce carbon monoxide gas at a flow rate of 2,000 SCCM and fluorine gas (45 vol %) at a flow rate of 2,000 SCCM into the reactor.

• Introduce carbonyl fluoride gas as a diluent for the fluorine gas at a flow rate of 2,450 SCCM.

• Maintain the pressure inside the reactor at 0.1 MPa (gauge pressure).

• The gaseous product mixture is continuously discharged from the reactor and passed through a double-pipe heat exchanger for cooling.

• Analyze the composition of the crude reaction gas using gas chromatography to determine the conversion of carbon monoxide and the selectivity for carbonyl fluoride.

Expected Outcome: This method is reported to achieve a 100% reaction rate of carbon monoxide with a selectivity for carbonyl fluoride of 99.0%.[4]

Protocol 2: Synthesis of [¹¹C]Carbonyl Difluoride using Silver Difluoride

This protocol is adapted from a method for the radiosynthesis of [¹¹C]carbonyl difluoride.[6]

Objective: To synthesize carbonyl fluoride by passing carbon monoxide over silver difluoride.

Materials:

• Carbon monoxide ([¹¹C]CO or non-radioactive CO)

• Silver difluoride (AgF₂)

• Helium (He) carrier gas

• Stainless steel column

• Gas flow controller

Procedure:

• Pack a stainless steel column with silver difluoride (approximately 0.4 g for quantitative conversion of nanomolar quantities of CO).

• Pass a stream of helium gas through the column at a flow rate of 5 mL/min.

• Introduce carbon monoxide into the helium stream.

• The reaction occurs at room temperature as the carbon monoxide passes over the silver difluoride.

• The effluent gas containing carbonyl fluoride can be used directly for subsequent reactions or collected in a suitable trap.

Expected Outcome: This method provides a nearly quantitative conversion of carbon monoxide to carbonyl fluoride on a small scale.[6]

Mandatory Visualizations

Logical Workflow for Carbonyl Fluoride Synthesis and Purification

Caption: A logical workflow diagram illustrating the synthesis of carbonyl fluoride from carbon monoxide and fluorine, followed by a two-step purification process.

Experimental Setup for Direct Gas-Phase Fluorination

Caption: A schematic of a typical experimental setup for the direct gas-phase fluorination of carbon monoxide to produce carbonyl fluoride.

Safety Precautions

Carbonyl fluoride is a highly toxic and corrosive gas.[1] Fluorine gas is a powerful oxidizing agent and is also extremely toxic and corrosive. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield, must be worn. A safety data sheet (SDS) for both carbonyl fluoride and fluorine should be consulted before commencing any experimental work. Emergency response equipment, including a safety shower and eyewash station, should be readily accessible.

Conclusion

The synthesis of carbonyl fluoride from carbon monoxide and fluorine is a well-established but hazardous process that requires careful control of reaction conditions to ensure high yield and purity while mitigating safety risks. The use of diluents and efficient cooling are critical for managing the exothermicity of the direct fluorination reaction. The silver difluoride method offers a convenient laboratory-scale alternative. This guide provides a foundational understanding of the key synthetic routes and experimental considerations for researchers and professionals working with this important fluorinated compound.

References

• 1. WO1996019409A1 - Manufacture of carbonyl fluoride - Google Patents [patents.google.com]
• 2. [11C]Carbonyl difluoride – a new and highly efficient [11C]carbonyl group transfer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. content.e-bookshelf.de [content.e-bookshelf.de]
• 5. experts.illinois.edu [experts.illinois.edu]
• 6. scribd.com [scribd.com]

Carbonyl Fluoride (COF₂): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂), also known as fluorophosgene, is a highly reactive, colorless, and toxic gas with a pungent odor.[1][2] As the fluorine analog of phosgene, it serves as a valuable, albeit hazardous, reagent in organic and inorganic synthesis. Its utility stems from its role as a key intermediate in the production of various fluorinated compounds.[3][4] This guide provides an in-depth overview of the physical and chemical properties of carbonyl fluoride, detailed experimental protocols for its synthesis and key reactions, and essential safety and handling procedures.

Physical Properties

Carbonyl fluoride is a gas at standard temperature and pressure.[5] A summary of its key physical properties is presented in the table below.

Property	Value	Source(s)
Molecular Formula	COF₂	[2]
Molecular Weight	66.01 g/mol	[1][2][6]
Appearance	Colorless gas	[1][2][5]
Odor	Pungent, irritating	[1][2][5]
Boiling Point	-83.1 °C (-117.6 °F)	[7]
Melting Point	-114 °C (-173.2 °F)	[1][6][7]
Density (liquid at -114°C)	1.139 g/mL	[7]
Vapor Density (air=1)	2.29	[7]
Vapor Pressure	55.4 atm at 21°C	[1][7]
Water Solubility	Reacts readily	[1][2]
Ionization Potential	13.02 eV	[1][2]
Molecular Geometry	Trigonal planar, C2v symmetry	[5][8]
Bond Lengths	C=O: 1.174 Å, C-F: 1.312 Å	[6][8]
Bond Angle	F-C-F: 108.0°	[8]

Chemical Properties and Reactivity

Carbonyl fluoride is a highly electrophilic compound, making it susceptible to nucleophilic attack at the carbonyl carbon.[4][5] This reactivity is central to its synthetic applications and also underlies its hazardous nature.

Hydrolysis

Carbonyl fluoride reacts readily with water and moisture to produce carbon dioxide and highly corrosive hydrogen fluoride.[1][7][8] This reaction is a critical consideration for its handling and storage.

Reaction: COF₂ + H₂O → CO₂ + 2HF[8]

The hydrolysis proceeds through a tetrahedral intermediate and has a second-order rate constant of 2.3 × 10⁻² M⁻¹s⁻¹ at 25°C.[5] The activation energy for this reaction is 45.2 kJ/mol.[5]

Hydrolysis of Carbonyl Fluoride

Reactions with Alcohols and Amines

Carbonyl fluoride reacts with alcohols to form fluoroformates, which can further decompose to carbon dioxide and alkyl fluorides.[4][5] With amines, it readily forms carbamoyl fluorides.[4]

Decomposition

At elevated temperatures (450-490°C), carbonyl fluoride decomposes into toxic gases, including carbon monoxide and fluorine.[2][7]

Incompatibilities

Carbonyl fluoride is incompatible with water, bases (including amines), strong oxidizing agents, and alcohols.[1][7] It can react violently with certain compounds like hexafluoroisopropylideneaminolithium.[1][7]

Experimental Protocols

Synthesis of Carbonyl Fluoride

Several methods are available for the laboratory and industrial synthesis of carbonyl fluoride.

1. From Phosgene and Hydrogen Fluoride

This method involves the halogen exchange reaction between phosgene (COCl₂) and hydrogen fluoride (HF).[7][9]

• Materials: Phosgene (COCl₂), anhydrous hydrogen fluoride (HF), activated carbon (catalyst, optional).[9]

• Procedure: Phosgene is reacted with at least one mole of hydrogen fluoride per mole of phosgene at a temperature of at least 50°C.[9] The use of a catalyst such as active carbon can improve conversion rates, particularly at lower temperatures (150-250°C).[9] The crude reaction product, containing carbonyl fluoride, unreacted starting materials, and hydrogen chloride, is then purified.[9] Purification can be achieved by contacting the gas mixture with an inorganic material that is inert to carbonyl fluoride but reacts with hydrogen chloride, such as sulfur trioxide.[9] The final product can be further purified by low-temperature, high-pressure distillation to achieve a purity of 95% or higher.[9]

2. Fluorination of Carbon Monoxide

Carbonyl fluoride can be prepared by the direct fluorination of carbon monoxide (CO).[7][8]

• Materials: Carbon monoxide (CO), silver(II) fluoride (AgF₂).[8]

• Procedure: Carbon monoxide gas is passed over silver(II) fluoride at ambient temperature.[10] This method is convenient for laboratory-scale synthesis and can be adapted for the preparation of radiolabeled [¹¹C]carbonyl fluoride for positron emission tomography (PET) applications.[10]

General Synthetic Workflows for Carbonyl Fluoride

Handling and Safety Precautions

Carbonyl fluoride is a highly toxic and corrosive gas that requires stringent safety protocols.

• Ventilation: All work with carbonyl fluoride must be conducted in a well-ventilated area, preferably within a certified ducted fume hood.[3][11]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a gas-tight chemical protection suit, self-contained breathing apparatus, cold-insulating gloves, and a face shield or eye protection in combination with breathing protection.[12]

• Material Compatibility: Avoid using cast iron or malleable fittings, as the gas and its hydrolysis product (HF) can react with metals to form explosive hydrogen gas.[3][7]

• Leak Detection and Spill Response: In case of a leak, evacuate the area and stop the flow of gas.[1] If the source is a cylinder that cannot be sealed, move it to a safe, open-air location to empty.[1] Do not use water to clean up spills, as it will react to form HF.[1]

• Storage: Store carbonyl fluoride cylinders in a cool, well-ventilated, fireproof area, secured in an upright position.[12][13]

Spectroscopic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Gas-phase FTIR spectra can be obtained by introducing a known pressure of carbonyl fluoride into a gas cell.[14] The sample can be diluted with an inert gas like nitrogen.[15]

• Data Acquisition: Spectra are typically recorded at a resolution of 0.0025 cm⁻¹ or higher.[14] Multiple scans are co-added to improve the signal-to-noise ratio.[14]

• Key Bands: The ν₆ band is a prominent feature in the IR spectrum of carbonyl fluoride.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹⁹F NMR: Due to the presence of fluorine atoms, ¹⁹F NMR is a valuable tool for characterizing carbonyl fluoride and its reaction products.[16]

Applications in Research and Development

Carbonyl fluoride is a versatile reagent in organic synthesis, primarily used as a fluorinating agent.[3][5] It is employed in the synthesis of:

• Fluoroalkanes[3]

• Difluoroisocyanates[3]

• Fluorinated alkyl isocyanates[3]

• Acyl fluorides from carboxylic acids[8]

Its high reactivity and the potential for introducing fluorine atoms into organic molecules make it a compound of interest for drug development and materials science.

Conclusion

Carbonyl fluoride is a potent and versatile chemical with significant applications in fluorine chemistry. Its physical and chemical properties are well-characterized, but its high toxicity and reactivity necessitate strict adherence to safety protocols. This guide provides a foundational understanding for researchers and scientists working with or considering the use of this important fluorinating agent.

References

• 1. nj.gov [nj.gov]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. research.uga.edu [research.uga.edu]
• 4. echemi.com [echemi.com]
• 5. sioc.cas.cn [sioc.cas.cn]
• 6. Reaction of Thiocarbonyl Fluoride Generated from Difluorocarbene with Amines | Scilit [scilit.com]
• 7. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 8. Reaction of Thiocarbonyl Fluoride Generated from Difluorocarbene with Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. nist.gov [nist.gov]
• 11. organic-synthesis.com [organic-synthesis.com]
• 12. researchgate.net [researchgate.net]
• 13. US2836622A - Preparation of carbonyl fluoride - Google Patents [patents.google.com]
• 14. airgas.com [airgas.com]
• 15. US8513458B2 - Process for production of carbonyl fluoride - Google Patents [patents.google.com]
• 16. spectrabase.com [spectrabase.com]

The Unraveling of a Fluorinated Carbonyl: An In-depth Technical Guide to the Thermal Decomposition of Carbonyl Fluoride

For Immediate Release

[City, State] – Researchers, scientists, and professionals in drug development now have access to a comprehensive technical guide detailing the thermal decomposition mechanism of carbonyl fluoride (COF₂). This guide provides a thorough examination of the core reaction kinetics, experimental methodologies, and decomposition pathways, presenting critical data in a clear and accessible format to support advancements in fields where fluorinated compounds are utilized.

Carbonyl fluoride, a colorless and toxic gas analogous to phosgene, is a key molecule in various chemical processes, including the synthesis of fluorinated organic compounds and as a decomposition product of larger per- and polyfluoroalkyl substances (PFAS).[1][2] Understanding its thermal stability and decomposition mechanism is paramount for process optimization, safety, and environmental impact assessment.

Core Decomposition Mechanism

The thermal decomposition of carbonyl fluoride is primarily a unimolecular process, initiating with the cleavage of a carbon-fluorine bond to yield a carbonyl monofluoride radical (COF) and a fluorine atom.[3][4] This primary dissociation is the rate-determining step in the overall decomposition process under high-temperature conditions.

Primary Decomposition Reaction:

COF₂ + M → COF + F + M[5]

Subsequent reactions involving the COF radical contribute to the overall product distribution. A key secondary reaction is the decomposition of the COF radical itself:

Secondary Decomposition Reaction:

COF + M → CO + F + M[5]

The presence of other species, such as hydrogen or water vapor, can introduce additional reaction pathways, significantly influencing the decomposition kinetics and final products.[3][4][5] For instance, in the presence of moisture, carbonyl fluoride readily hydrolyzes to form carbon dioxide and hydrogen fluoride.[1][6][7][8]

Quantitative Kinetic Data

The kinetics of carbonyl fluoride decomposition have been investigated under various conditions, primarily using shock tube techniques. The following tables summarize the key quantitative data from these studies.

Reaction	Rate Constant (k)	Activation Energy (Ea)	Temperature Range (K)	Pressure Range (atm)	Reference
COF₂ + M → COF + F + M	k₁ = 10¹⁴.²⁵±⁰.²⁴ exp(-77200 ± 3300/RT) cc/mole·sec	77.2 ± 3.3 kcal/mole	2600–3300	2.5–9.0	[5]
COF + M → CO + F + M	k₂ = 10¹⁵.⁰ exp(-49000/RT) cc/mole·sec	49.0 kcal/mole	Derived	Derived	[5]
COF₂ → COF + F	Second-order rate law with a temperature-dependent frequency factor	55.6 kcal/mole	High Temperatures	-	[3]

Note: M represents a collision partner, typically an inert gas like Argon. RT is the product of the gas constant and the absolute temperature.

Experimental Protocols

The study of carbonyl fluoride's thermal decomposition has predominantly relied on shock tube experiments coupled with various analytical techniques.

Shock Tube with Infrared Emission Monitoring

A common experimental setup involves a shock tube to rapidly heat a mixture of carbonyl fluoride highly diluted in an inert gas, such as argon.[3][4]

Methodology:

• A mixture of carbonyl fluoride (COF₂) and argon (Ar) is introduced into the driven section of a shock tube.

• A diaphragm separating the high-pressure driver gas from the low-pressure driven gas is ruptured, generating a shock wave that propagates through the COF₂/Ar mixture.

• The gas is heated and compressed by both the incident and reflected shock waves to high temperatures and pressures.[3]

• The thermal decomposition of COF₂ is initiated.

• The concentration of COF₂ is monitored over time by measuring the infrared radiation emitted from one of its fundamental vibrational bands (e.g., the 5.15-micron band).[3]

• The rate of decomposition is determined from the decay of the infrared emission signal.

Shock Tube with Time-of-Flight Mass Spectrometry

To identify the decomposition products, the shock tube can be coupled with a time-of-flight mass spectrometer.[9]

Methodology:

• Similar to the infrared emission method, a COF₂/Ar mixture is heated using a shock wave.

• A small sample of the reacting gas mixture is extracted from the reflected shock region at specific time intervals.

• The extracted gas is rapidly quenched and analyzed by a time-of-flight mass spectrometer to identify the species present, including reactants, intermediates, and final products.[9]

Visualizing the Decomposition and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the thermal decomposition pathway of carbonyl fluoride and a typical experimental workflow.

References

• 1. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. turi.org [turi.org]
• 8. EGUsphere - Experimental determination of the global warming potential of carbonyl fluoride [egusphere.copernicus.org]
• 9. apps.dtic.mil [apps.dtic.mil]

An In-depth Technical Guide to the Molecular Structure and Bond Angles of Carbonyl Fluoride (COF2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, bond angles, and the methodologies used to determine these properties for Carbonyl Fluoride (COF2), also known as phosgene.

Molecular Structure and Geometry

Carbonyl fluoride is a planar molecule with a trigonal planar geometry, consistent with Valence Shell Electron Pair Repulsion (VSEPR) theory predictions for a central atom with three bonding regions.[1][2] The central carbon atom exhibits sp² hybridization, forming one σ-bond with the oxygen atom and two σ-bonds with the fluorine atoms. The remaining p-orbital on the carbon participates in a π-bond with an oxygen p-orbital, resulting in a carbon-oxygen double bond.[1] The molecule belongs to the C₂ᵥ point group symmetry.[3]

Quantitative Structural Data

The precise bond lengths and angles of COF2 have been determined through experimental techniques, primarily microwave spectroscopy.[1][4] These quantitative parameters are summarized in the table below.

Parameter	Value
Bond Angles
F-C-F Angle	108.0°[1][3][4]
O-C-F Angle	~126.0°[1]
Bond Lengths
C=O Bond Length	1.174 Å[1][3][4]
C-F Bond Length	1.312 Å[1][3][4]
Other Properties
Dipole Moment	0.951 D[1][4]

The deviation of the bond angles from the ideal 120° of a perfect trigonal planar geometry is due to the different electronic repulsions between the C=O double bond and the C-F single bonds. The greater repulsion of the double bond's electron density compresses the F-C-F angle to 108.0°.

Methodologies for Structural Determination

The molecular structure of COF2 has been elucidated through a combination of experimental techniques and computational modeling.

Experimental Protocols

2.1.1 Microwave Spectroscopy

Microwave spectroscopy is a high-resolution technique that measures the rotational transitions of molecules in the gas phase. It provides highly accurate data on the molecule's moments of inertia, from which its geometric structure can be precisely calculated.

Methodology:

• Sample Preparation: A gaseous sample of Carbonyl Fluoride, including isotopically substituted species (e.g., ¹³COF₂ and C¹⁸OF₂), is introduced into a waveguide sample cell under high vacuum.

• Microwave Radiation: The sample is irradiated with microwave radiation over a specific frequency range (e.g., 8-30 kMc).[4]

• Detection of Absorption: As the frequency is swept, the instrument records the frequencies at which the molecules absorb energy, corresponding to transitions between rotational energy levels.

• Spectral Analysis: The observed transition frequencies are assigned to specific quantum number changes. For COF2, these are typically Q-branch series transitions.[4]

• Calculation of Rotational Constants: From the assigned spectral lines, the effective rotational constants (a, b, c) for each isotopic species are determined with high precision.[4]

• Structural Determination: The set of rotational constants from the parent molecule and its isotopes provides a system of equations. Solving these equations yields the moments of inertia, from which the internuclear distances (bond lengths) and angles can be calculated to a high degree of accuracy.[1][4] The structure is refined until the calculated rotational constants match the experimental values.

2.1.2 Gas Electron Diffraction (GED)

Gas Electron Diffraction is another powerful technique for determining the molecular structure of volatile compounds.[5] It relies on the scattering of a high-energy electron beam by the gas-phase molecules.

Methodology:

• Sample Introduction: A narrow beam of the gaseous COF2 sample is effused from a nozzle into a high-vacuum chamber.[5]

• Electron Beam Interaction: A monochromatic beam of high-energy electrons is directed perpendicular to the gas stream. The electrons are scattered by the electrostatic potential of the molecule's atomic nuclei and electron clouds.[5]

• Detection of Scattering Pattern: The scattered electrons create a diffraction pattern on a detector (e.g., a photographic plate or a CCD camera). This pattern consists of concentric rings of varying intensity.[5]

• Data Analysis: The diffraction pattern is converted into a one-dimensional curve of scattering intensity versus scattering angle.[5]

• Structural Refinement: The experimental scattering curve is compared to a theoretical curve calculated from a model of the molecule's geometry. The bond lengths, bond angles, and vibrational amplitudes of the model are systematically adjusted (refined) using a least-squares fitting procedure until the theoretical curve best matches the experimental data.[5]

Computational Protocols

2.2.1 Ab Initio Geometry Optimization

Computational chemistry provides a theoretical means to predict molecular structure by solving the Schrödinger equation. Geometry optimization is a procedure that locates the minimum energy conformation of a molecule, which corresponds to its equilibrium structure.[6][7]

Methodology:

• Initial Structure: An approximate initial 3D structure of the COF2 molecule is generated.

• Selection of Method and Basis Set: A level of theory (e.g., Hartree-Fock, Density Functional Theory - DFT) and a basis set (e.g., 6-31G**, cc-pVTZ) are chosen. These selections determine the accuracy and computational cost of the calculation.

• Energy Calculation: A single-point energy calculation is performed on the initial geometry. The forces (the negative of the energy gradient) on each atom are also calculated.[8]

• Iterative Minimization: The geometry optimization algorithm systematically modifies the atomic coordinates in a direction that lowers the total energy of the molecule.[6][8] This is an iterative process:

  • The coordinates are adjusted.

  • The energy and forces are recalculated.

  • The process is repeated until the forces on the atoms are negligible and the change in energy between steps is below a defined threshold, indicating that an energy minimum has been reached.[7]

• Verification: The final optimized structure represents the theoretical equilibrium geometry. A frequency calculation is typically performed to confirm that the structure is a true minimum (i.e., has no imaginary frequencies). The bond lengths and angles of this final structure are the predicted values.

Visualization of Molecular Structure

The following diagram illustrates the trigonal planar geometry of the Carbonyl Fluoride molecule, including the atoms and their bonding relationships.

Caption: Molecular structure and bond parameters of Carbonyl Fluoride (COF2).

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 6. mason.gmu.edu [mason.gmu.edu]
• 7. Optimization methods — Computational Chemistry from Laptop to HPC [kthpanor.github.io]
• 8. storion.ru [storion.ru]

Spectroscopic Analysis of Carbonyl Fluoride (COF₂): An In-depth Technical Guide to IR and NMR Data

Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for carbonyl fluoride (COF₂), with a specific focus on infrared (IR) and nuclear magnetic resonance (NMR) spectroscopy. Designed for researchers, scientists, and professionals in drug development, this document details the fundamental principles, experimental protocols, and quantitative data essential for the characterization of this important fluorinated compound. Data is presented in structured tables for clarity, and key experimental workflows are visualized using diagrams to facilitate understanding.

Infrared (IR) Spectroscopy of Carbonyl Fluoride

Infrared spectroscopy is a powerful technique for identifying the functional groups and determining the vibrational modes of a molecule. For carbonyl fluoride, a planar molecule with C₂ᵥ symmetry, IR spectroscopy is particularly informative, with the carbonyl (C=O) stretch being a prominent and characteristic feature.

IR Spectral Data: Vibrational Modes

Carbonyl fluoride has six fundamental vibrational modes, all of which are active in the infrared spectrum. The strong electronegativity of the fluorine atoms and the double bond character of the C=O group result in characteristic absorption frequencies. The primary vibrational bands are summarized in Table 1. The most intense absorption corresponds to the ν₁ mode, the symmetric C=O stretch, which is typical for carbonyl compounds.[1]

Table 1: Fundamental Infrared Vibrational Frequencies of Carbonyl Fluoride (COF₂) in the Gas Phase

Vibrational Mode	Symmetry	Frequency (cm⁻¹)	Description
ν₁	a₁	~1945	Symmetric C=O Stretch
ν₄	b₁	~1242	Asymmetric C-F Stretch
ν₂	a₁	~963	Symmetric C-F Stretch
ν₆	b₂	~774	Out-of-plane Bend (Rocking)
ν₅	b₁	~619	In-plane F-C-F Bend (Scissors)
ν₃	a₁	~582	In-plane F-C-O Bend (Rocking)
Data compiled from references[2][3][4].

The spectrum is dominated by the ν₁ band around 1945 cm⁻¹, which is in a region with few other absorptions, making it highly diagnostic for the C=O group in this molecule.[1][5] Another key feature for detection is the band at 774 cm⁻¹.[6]

Experimental Protocol: Gas-Phase FT-IR Spectroscopy

Acquiring high-quality gas-phase IR spectra of carbonyl fluoride requires careful sample handling and specific instrumentation settings.

1. Sample Preparation and Handling:

• Carbonyl fluoride is a gas at room temperature and must be handled in a vacuum-tight gas cell.

• The gas cell, typically a multi-pass cell with a path length of 5 to 10 cm, should be evacuated prior to sample introduction.[5][7]

• Introduce the COF₂ gas into the cell to a specific partial pressure (e.g., 3.2 Torr).[4] For quantitative analysis, the pressure should be precisely measured using a capacitance manometer.[8]

• To broaden spectral lines for better quantitative analysis or to conform to standard conditions, the sample can be diluted with a non-absorbing gas like dry nitrogen (N₂) to a total pressure of ~600-760 Torr.[7]

2. Instrumentation and Data Acquisition:

• A Fourier Transform Infrared (FT-IR) spectrometer is used for data collection.[6][8]

• For high-resolution studies, a resolution of 0.005 cm⁻¹ to 0.5 cm⁻¹ can be employed.[4][8]

• A background spectrum should be collected first using the evacuated or nitrogen-filled gas cell to account for atmospheric and instrumental responses.[9]

• The sample spectrum is then recorded. Data acquisition may involve co-adding multiple scans (e.g., 16 scans) to improve the signal-to-noise ratio.[8]

• The final spectrum is typically presented as absorbance or percent transmittance versus wavenumber (cm⁻¹).

Visualization of COF₂ Vibrational Modes

The fundamental vibrational modes of the carbonyl fluoride molecule can be visualized to understand the atomic motions corresponding to each IR absorption.

References

• 1. spectrabase.com [spectrabase.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Absolute intensities in the ν1, 2ν2, 2ν3 + ν4 band system of carbonyl fluoride - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 4. research.reading.ac.uk [research.reading.ac.uk]
• 5. nist.gov [nist.gov]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. egusphere.copernicus.org [egusphere.copernicus.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]

Carbonyl fluoride CAS number and molecular weight

An In-depth Technical Guide to Carbonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂), also known as fluorophosgene, is a highly reactive and versatile chemical compound. Due to its unique properties as a fluorinating agent, it serves as a critical building block in the synthesis of a wide array of organofluorine compounds. The strategic incorporation of fluorine into molecules is a cornerstone of modern drug discovery, often enhancing metabolic stability, binding affinity, and bioavailability. This guide provides a comprehensive overview of the chemical and physical properties of carbonyl fluoride, detailed experimental protocols for its synthesis, its reactivity profile, and its applications in research and development, particularly in the context of medicinal chemistry and PET imaging.

Core Properties of Carbonyl Fluoride

Carbonyl fluoride is a colorless, pungent, and highly toxic gas at standard conditions. Its high reactivity stems from the electrophilic nature of the carbonyl carbon, which is susceptible to nucleophilic attack.

Property	Value	Reference(s)
CAS Number	353-50-4	[1][2][3][4][5][6][7][8][9][10][11][12][13]
Molecular Formula	COF₂	[1][2][3][4][5][6][7][8][9][10][11][12][13]
Molecular Weight	66.01 g/mol	[1][2][3][4][5][6][7][8][9][10][11][12][13]
Boiling Point	-83 °C	[1][2][3][4][5][6][7][8][9][10][11][12][13]
Melting Point	-114 °C	[1][2][3][4][5][6][7][8][9][10][11][12][13]
Appearance	Colorless gas	[1][2][3][4][5][6][7][8][9][10][11][12][13]
Odor	Pungent	[1][2][3][4][5][6][7][8][9][10][11][12][13]
Solubility in Water	Reacts	[1][2][3][4][5][6][7][8][9][10][11][12][13]

Spectroscopic Data

Technique	Key Features
Infrared (IR) Spectroscopy	Strong absorption band corresponding to the C=O stretch is observed around 1928-1945 cm⁻¹.[2][4][6]
Mass Spectrometry (MS)	The molecular ion peak (M⁺) is observed at m/z 66.[9]
¹⁹F Nuclear Magnetic Resonance (NMR)	The chemical shift for the fluorine atoms in carbonyl fluoride is in the range of -20 to -70 ppm relative to CFCl₃.[11]

Synthesis of Carbonyl Fluoride

Several methods are available for the synthesis of carbonyl fluoride. The choice of method often depends on the scale and the available starting materials.

Experimental Protocol 1: Synthesis from Phosgene and Sodium Fluoride

This is a common laboratory-scale synthesis.

Materials:

• Phosgene (COCl₂) or a phosgene surrogate like triphosgene

• Anhydrous sodium fluoride (NaF)

• Acetonitrile (anhydrous)

Procedure:

• A stirred suspension of anhydrous sodium fluoride in acetonitrile is prepared in a reaction vessel equipped with a cooling system.

• A solution of phosgene in acetonitrile is added dropwise to the suspension while maintaining a controlled temperature.

• The reaction progress is monitored by gas chromatography.

• Upon completion, the gaseous carbonyl fluoride is collected, typically through cryogenic trapping.

Experimental Protocol 2: Synthesis of [¹¹C]Carbonyl Difluoride for PET Imaging

This protocol details the synthesis of radiolabeled carbonyl fluoride for use in positron emission tomography (PET).[1][2]

Materials:

• [¹¹C]Carbon dioxide ([¹¹C]CO₂) from a cyclotron

• Molybdenum

• Silver(II) fluoride (AgF₂)

• Helium (carrier gas)

Procedure:

• [¹¹C]CO₂ is reduced to [¹¹C]carbon monoxide ([¹¹C]CO) by passing it over molybdenum at 875 °C.[2]

• The resulting [¹¹C]CO is carried by a helium stream through a stainless steel column packed with AgF₂ at room temperature.[1]

• The single-pass gas-phase conversion yields [¹¹C]carbonyl difluoride quantitatively.[1]

• The [¹¹C]COF₂ can be used immediately for subsequent labeling reactions.[1]

Reactivity and Applications in Organic Synthesis

Carbonyl fluoride is a versatile reagent for the introduction of fluorine into organic molecules. Its reactivity is dominated by nucleophilic attack at the carbonyl carbon.

• Hydrolysis: It reacts readily with water to form carbon dioxide and hydrogen fluoride.

• Reaction with Alcohols: Carbonyl fluoride reacts with alcohols to produce fluoroformates.

• Reaction with Amines: It reacts with amines to yield carbamoyl fluorides.

• Fluorination of Carbonyl Compounds: Carbonyl fluoride can convert ketones and aldehydes into gem-difluorides.

Caption: General reaction pathway of carbonyl fluoride with nucleophiles.

Application in Drug Development: PET Imaging

A significant application of carbonyl fluoride in drug development is the synthesis of ¹¹C-labeled PET tracers. [¹¹C]Carbonyl difluoride is an efficient reagent for introducing a [¹¹C]carbonyl group into various heterocyclic scaffolds, which are common motifs in pharmaceutical compounds.[1]

The workflow for producing a PET tracer using [¹¹C]COF₂ involves its synthesis from cyclotron-produced [¹¹C]CO₂, followed by reaction with a suitable precursor molecule to form the desired radiolabeled compound.

Caption: Experimental workflow for the synthesis and application of [¹¹C]COF₂ in PET imaging.

Safety Considerations

Carbonyl fluoride is a highly toxic and corrosive gas. It reacts with moisture to produce hydrogen fluoride. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including respiratory protection.

Conclusion

Carbonyl fluoride is a valuable reagent for the synthesis of fluorinated organic compounds. Its utility extends from general organic synthesis to specialized applications in drug development, such as the production of PET tracers. A thorough understanding of its properties, synthesis, and reactivity is essential for its safe and effective use in a research setting. The methodologies and data presented in this guide are intended to provide a solid foundation for researchers, scientists, and drug development professionals working with this important chemical.

References

• 1. [11C]Carbonyl difluoride – a new and highly efficient [11C]carbonyl group transfer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. US8513458B2 - Process for production of carbonyl fluoride - Google Patents [patents.google.com]
• 5. CA2557973C - Preparation of carbonyl fluoride - Google Patents [patents.google.com]
• 6. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 7. US2836622A - Preparation of carbonyl fluoride - Google Patents [patents.google.com]
• 8. CA2548383C - Methods for producing carbonyl fluoride and apparatus for the production - Google Patents [patents.google.com]
• 9. Acyl fluoride synthesis by fluorination [organic-chemistry.org]
• 10. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 11. researchgate.net [researchgate.net]
• 12. DE60008710T2 - PROCESS FOR THE PREPARATION OF CARBONYL FLUORIDE - Google Patents [patents.google.com]
• 13. Synthesis of oncological [11C]radiopharmaceuticals for clinical PET - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Discovery and Synthesis of Carbonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbonyl fluoride (COF₂), the fluorine analog of phosgene, is a highly reactive and versatile reagent with significant applications in organic synthesis, including the production of fluorinated pharmaceuticals and agrochemicals. Its history is marked by a progression from challenging early syntheses to more refined and safer industrial-scale production methods. This technical guide provides an in-depth overview of the discovery and historical development of carbonyl fluoride synthesis, detailed experimental protocols for key methodologies, a comparative analysis of quantitative data, and a visual representation of its synthetic timeline.

Introduction: The Discovery of a Reactive Fluorinating Agent

The first successful synthesis of carbonyl fluoride was achieved in 1934 by Otto Ruff and his colleagues . They produced this reactive gas by passing carbon monoxide over silver(II) fluoride. This seminal work opened the door to the exploration of carbonyl fluoride's chemical properties and its potential as a fluorinating agent. Early research into its synthesis was driven by the burgeoning field of fluorine chemistry and the desire to develop new methods for introducing fluorine into organic molecules.

Subsequent research focused on developing more practical and scalable synthetic routes. A significant advancement came in 1946 when J. H. Simons and his team investigated the reaction of phosgene (COCl₂) with hydrogen fluoride (HF)[1]. While this method produced carbonyl fluoride, the initial attempts were plagued by the formation of carbonyl chlorofluoride (COFCl) and difficulties in separating the desired product from corrosive byproducts[1]. Over the years, various approaches have been developed, including the direct fluorination of carbon monoxide and the oxidation of tetrafluoroethylene, each with its own set of advantages and challenges in terms of safety, yield, and purity.

Historical Timeline of Carbonyl Fluoride Synthesis

The following diagram illustrates the key milestones in the development of carbonyl fluoride synthesis, from its initial discovery to modern industrial methods.

References

• 1. CN102815686A - Manufacturing method for carbonyl fluoride - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Thermodynamic Properties of Carbonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂), a colorless, pungent, and highly toxic gas, is a compound of significant interest in various chemical and industrial processes. As an analogue of phosgene, it serves as a key intermediate in the synthesis of organic fluorine compounds.[1][2] A thorough understanding of its thermodynamic properties is paramount for process optimization, safety protocols, and predicting its behavior under different conditions. This technical guide provides an in-depth overview of the core thermodynamic properties of carbonyl fluoride, detailing the experimental methodologies used for their determination and presenting the data in a clear, accessible format.

Core Thermodynamic Properties

The fundamental thermodynamic properties of carbonyl fluoride, including its enthalpy of formation, entropy, and heat capacity, have been determined through a combination of calorimetric and spectroscopic techniques, supplemented by statistical mechanics calculations.

Data Presentation

The quantitative thermodynamic data for carbonyl fluoride are summarized in the tables below for ease of reference and comparison.

Table 1: Enthalpy, Entropy, and Heat Capacity of Carbonyl Fluoride

Property	Value	Units	Temperature (K)	Method	Reference
Standard Enthalpy of Formation (ΔfH°)	-639.8	kJ/mol	298.15	Calorimetry	[3]
Standard Molar Entropy (S°)	258.8	J/(mol·K)	298.15	Calorimetry & Spectroscopy	[4]
Molar Heat Capacity (Cp)	47.2	J/(mol·K)	298.15	Calorimetry	[4]
Molar Heat of Fusion (ΔfusH)	1603.2	cal/mol	161.89	Calorimetry	[5]
Molar Heat of Vaporization (ΔvapH)	4368	cal/mol	188.58	Calorimetry	[5]

Table 2: Phase Transition Temperatures and Vapor Pressure of Carbonyl Fluoride

Property	Value	Units	Reference
Normal Boiling Point	188.58	K	[1][5]
Melting Point	161.89	K	[1][5]
Triple Point	161.89	K	[1]
Vapor Pressure at 298 K	55.4	atm	[1]

Experimental Protocols

The determination of the thermodynamic properties of carbonyl fluoride relies on precise experimental measurements. The following sections detail the methodologies for the key experiments cited.

Calorimetric Determination of Heat Capacity and Enthalpy of Fusion

The saturated molar heat capacity of carbonyl fluoride was measured from 12°K to its normal boiling point (188.58°K) for a sample with a purity of 99.85 mole %.[5][6]

Methodology:

• Sample Preparation: A calorimetric sample of carbonyl fluoride is prepared and purified. The purity is verified by infrared analysis to ensure the absence of significant impurities like carbon dioxide.[5]

• Calorimeter Setup: A calibrated calorimeter is used for the measurements. The sample is condensed into the calorimeter, and the amount of substance is determined by weighing.

• Heat Capacity Measurement: The heat capacity of the sample is measured at various temperatures by introducing a known amount of electrical energy and measuring the resulting temperature increase. The measurements are carried out in increments from low temperatures up to the boiling point.

• Heat of Fusion Measurement: To determine the molar heat of fusion, the sample is heated through its melting point at a constant rate. The energy required to melt the sample at the solid-liquid-vapor equilibrium temperature is measured.[5]

• Data Analysis: The experimental data are used to calculate the molar heat capacity at different temperatures and the molar heat of fusion. Corrections are applied for any heat exchange with the surroundings.

Spectroscopic Determination of Entropy

The standard entropy of carbonyl fluoride gas can be calculated using statistical procedures based on molecular and spectroscopic data.[5]

Methodology:

• Spectroscopic Measurements: The vibrational frequencies of the carbonyl fluoride molecule are determined using infrared (IR) and Raman spectroscopy. The moments of inertia are obtained from microwave spectroscopy.

• Vibrational Frequency Assignment: The observed vibrational bands in the IR and Raman spectra are assigned to the specific vibrational modes of the COF₂ molecule. For carbonyl fluoride, the frequency assignments (in cm⁻¹) are: ν₁(A₁) = 965; ν₂(A₁) = 1928; ν₃(A₁) = 584; ν₄(B₁) = 1249; ν₅(B₁) = 626; and ν₆(B₂) = 774.[6]

• Statistical Mechanics Calculation: The standard entropy is calculated using the principles of statistical mechanics. The calculation takes into account the translational, rotational, and vibrational contributions to the entropy, which are determined from the molecular weight, moments of inertia, and vibrational frequencies of the molecule.

• Comparison with Calorimetric Data: The spectroscopically calculated entropy is compared with the entropy value obtained from calorimetric measurements. The good agreement between the two values for carbonyl fluoride (57.23 cal/(mol·°K) from spectroscopy vs. 57.09 ± 0.14 cal/(mol·°K) from calorimetry at the normal boiling point) confirms the absence of residual entropy in the solid state.[5][6]

Visualizations

To better illustrate the processes and relationships discussed, the following diagrams have been created using the DOT language.

Caption: Experimental workflow for the calorimetric determination of heat capacity and heat of fusion of carbonyl fluoride.

Caption: Logical relationship for the determination of entropy from spectroscopic data and statistical mechanics.

Conclusion

The thermodynamic properties of carbonyl fluoride have been well-characterized through rigorous experimental and computational methods. The data presented in this guide are essential for professionals working with this compound, enabling accurate modeling of chemical processes, ensuring safe handling and storage, and facilitating the development of new applications. The consistency between calorimetric and spectroscopic entropy values provides a high degree of confidence in the reported thermodynamic data.

References

• 1. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 2. begellhouse.com [begellhouse.com]
• 3. egusphere.copernicus.org [egusphere.copernicus.org]
• 4. nist.gov [nist.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Purification method and preparation method for carbonyl fluoride - Eureka | Patsnap [eureka.patsnap.com]

In-depth Technical Guide: Gas-Phase Hydrolysis Kinetics of Carbonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂), a structural analog of phosgene, is a colorless, highly toxic gas. Its significance in atmospheric chemistry stems from its role as a degradation product of various hydrofluorocarbons (HFCs) and hydrochlorofluorocarbons (HCFCs). The primary removal mechanism of COF₂ from the atmosphere is through gas-phase hydrolysis, a reaction that yields carbon dioxide (CO₂) and hydrogen fluoride (HF). Understanding the kinetics of this reaction is crucial for accurately modeling the atmospheric lifetime of COF₂ and its environmental impact. This guide provides a comprehensive overview of the current knowledge on the gas-phase hydrolysis kinetics of carbonyl fluoride, summarizing key quantitative data, experimental methodologies, and reaction pathways.

Reaction and Stoichiometry

The overall gas-phase hydrolysis of carbonyl fluoride is represented by the following reaction:

COF₂(g) + H₂O(g) → CO₂(g) + 2HF(g)[1]

This reaction is thermodynamically favorable and proceeds to completion.

Quantitative Kinetic Data

Experimental data on the homogeneous gas-phase hydrolysis rate constant of carbonyl fluoride is limited. Most studies have focused on theoretical calculations or heterogeneous uptake on aqueous surfaces. However, recent experimental work on the atmospheric lifetime of COF₂ provides valuable insights into its gas-phase hydrolysis rate.

A 2025 study by Kim et al. determined the atmospheric lifetimes of COF₂ under varying humidity conditions by monitoring its decay using Fourier-Transform Infrared (FTIR) spectroscopy.[2][3] These lifetimes can be used to estimate the pseudo-first-order rate constant (k') for the hydrolysis reaction under those specific conditions.

Parameter	Value	Conditions	Reference
Atmospheric Lifetime (τ)	36.67 minutes	High-humidity	Kim et al. (2025)[3]
54.86 minutes	Low-humidity	Kim et al. (2025)[3]
7.56 hours	Dry synthetic air (O₂-only)	Kim et al. (2025)[3]
Pseudo-first-order rate constant (k')*	~4.6 x 10⁻⁴ s⁻¹	High-humidity	Calculated from Kim et al. (2025)[3]
~3.1 x 10⁻⁴ s⁻¹	Low-humidity	Calculated from Kim et al. (2025)[3]

*Calculated using the formula k' = 1/τ. The exact temperature and water vapor concentrations for "high" and "low" humidity were not specified in the preprint.

It is important to note that these are pseudo-first-order rate constants and depend on the concentration of water vapor. To date, a comprehensive experimental study determining the second-order rate constant and its temperature dependence (Arrhenius parameters) for the homogeneous gas-phase reaction is not available in the peer-reviewed literature.

Experimental Protocols

The primary experimental technique for determining the gas-phase hydrolysis rate of carbonyl fluoride involves monitoring its concentration over time in the presence of water vapor in a controlled environment.

Experimental Setup for Atmospheric Lifetime Measurement

A recent study by Kim et al. (2025) employed a system integrating an FTIR spectrometer, a capacitance manometer for pressure measurement, and a temperature sensor, all controlled by a LabVIEW-based interface for synchronized data acquisition.[2]

Key Components:

• Reaction Chamber: A vessel of known volume to contain the gas mixture.

• FTIR Spectrometer: To monitor the concentration of COF₂ by measuring its characteristic infrared absorption bands.

• Pressure and Temperature Sensors: To accurately record the conditions within the reaction chamber.

• Gas Handling System: To introduce precise amounts of COF₂, water vapor, and buffer gas (e.g., synthetic air) into the chamber.

Experimental Procedure:

• Chamber Preparation: The reaction chamber is first evacuated to remove any residual gases.

• Gas Introduction: A known partial pressure of COF₂ is introduced into the chamber, followed by a controlled amount of water vapor and a buffer gas to reach the desired total pressure.

• Data Acquisition: The FTIR spectrum of the gas mixture is recorded at regular intervals. Simultaneously, pressure and temperature are logged.

• Kinetic Analysis: The decay of the COF₂ concentration, determined from the intensity of its absorption bands in the FTIR spectra, is plotted as a function of time. This decay profile is then used to calculate the atmospheric lifetime and the pseudo-first-order rate constant of the hydrolysis reaction under the experimental conditions.[2]

Signaling Pathways and Logical Relationships

Gas-Phase Hydrolysis Reaction Pathway

Theoretical studies have elucidated the mechanism of the gas-phase hydrolysis of carbonyl fluoride. The reaction is believed to proceed through the formation of a transient intermediate, fluorinated carbonic acid (F₂C(OH)₂), which then decomposes to the final products. The presence of a second water molecule acting as a catalyst has been shown to significantly lower the activation energy barrier for the reaction.

Caption: Proposed reaction pathway for the gas-phase hydrolysis of carbonyl fluoride.

Experimental Workflow for Kinetic Studies

The logical flow of an experiment to determine the gas-phase hydrolysis kinetics of carbonyl fluoride is outlined below. This workflow highlights the key steps from sample preparation to data analysis.

Caption: Experimental workflow for determining the gas-phase hydrolysis kinetics of COF₂.

Conclusion

The gas-phase hydrolysis of carbonyl fluoride is a critical process governing its atmospheric fate. While direct experimental determination of the temperature-dependent second-order rate constant remains an area for future research, recent studies on its atmospheric lifetime under varying humidity provide valuable pseudo-first-order rate information. Theoretical investigations have shed light on the reaction mechanism, indicating a pathway involving a transient intermediate and potential catalysis by additional water molecules. The experimental protocols outlined in this guide provide a foundation for further kinetic studies to refine our understanding of this important atmospheric reaction.

References

• 1. A study of the gas-phase reaction of carbonyl fluoride with water | Semantic Scholar [semanticscholar.org]
• 2. egusphere.copernicus.org [egusphere.copernicus.org]
• 3. EGUsphere - Experimental determination of the global warming potential of carbonyl fluoride [egusphere.copernicus.org]

Quantum Chemical Insights into Carbonyl Fluoride Reactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂), a structural analog of phosgene, is a highly reactive gas with significant implications in atmospheric chemistry and as a potential synthon in organic and medicinal chemistry. Understanding the mechanisms, kinetics, and thermodynamics of its reactions is crucial for predicting its environmental fate and harnessing its synthetic potential. This technical guide provides an in-depth analysis of quantum chemical studies on carbonyl fluoride reactions, offering valuable data and methodologies for researchers in the field.

Quantum chemical calculations, including ab initio and Density Functional Theory (DFT) methods, have become indispensable tools for elucidating complex reaction pathways that are often difficult to probe experimentally.[1][2][3][4] These computational approaches provide detailed insights into transition states, reaction intermediates, and potential energy surfaces, enabling the prediction of reaction rates and product distributions.[1]

This guide summarizes key findings from theoretical investigations into the reactions of carbonyl fluoride with various chemical species, including water (hydrolysis), alcohols, amines, and radicals. Quantitative data are presented in clearly structured tables for easy comparison, and detailed computational methodologies are provided. Furthermore, reaction pathways and experimental workflows are visualized using Graphviz to offer a clear, graphical representation of the complex processes involved.

Core Reactions and Mechanisms

Hydrolysis of Carbonyl Fluoride

The hydrolysis of carbonyl fluoride is a critical process in its atmospheric degradation.[5][6] Theoretical studies have shown that the direct reaction with a single water molecule proceeds through a high energy barrier. However, the presence of additional water molecules or other catalysts can significantly lower this barrier.[5]

Ab initio molecular orbital calculations have been employed to map the potential energy surface of the COF₂ + H₂O reaction.[6] These studies reveal the formation of transient intermediates, such as dihydroxy difluoromethane (CF₂(OH)₂), which subsequently decompose to form the final products, carbon dioxide (CO₂) and hydrogen fluoride (HF).[6] The overall reaction is exothermic.

Table 1: Calculated Activation Energies for the Hydrolysis of Carbonyl Fluoride

Reaction	Computational Method	Basis Set	Catalyst	Activation Energy (kcal/mol)	Reference
COF₂ + H₂O	MP2	6-31G**	None	~40	[6]
COF₂ + 2H₂O	MP2/6-311++G(2d,2p)	-	Water	11.2 - 19.6	[5]
COF₂ + H₂O	CCSD(T)	aug-cc-pVTZ	NH₃	19.6	[5]
COF₂ + H₂O	CCSD(T)	aug-cc-pVTZ	HCOOH	11.2	[5]

Diagram 1: Catalyzed Hydrolysis of Carbonyl Fluoride

References

• 1. grnjournal.us [grnjournal.us]
• 2. Connecting Gas-Phase Computational Chemistry to Condensed Phase Kinetic Modeling: The State-of-the-Art - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Computational discoveries of reaction mechanisms: recent highlights and emerging challenges - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. wjps.uowasit.edu.iq [wjps.uowasit.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. A study of the gas-phase reaction of carbonyl fluoride with water | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

Application Notes and Protocols: Carbonyl Fluoride as a Fluorinating Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂) is a highly reactive and versatile fluorinating agent with significant applications in organic synthesis. Its ability to efficiently convert various functional groups into their fluorinated counterparts makes it a valuable tool for the introduction of fluorine atoms into organic molecules. The incorporation of fluorine can dramatically alter the biological and chemical properties of a compound, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. These attributes are of paramount importance in the fields of drug discovery and materials science.

This document provides detailed application notes and experimental protocols for the use of carbonyl fluoride in the fluorination of key organic functional groups, including ketones, carboxylic acids, and amides. The protocols are designed to be readily implemented in a laboratory setting by trained professionals, with a strong emphasis on safety and procedural accuracy.

Safety Precautions and Handling of Carbonyl Fluoride

Carbonyl fluoride is a toxic and corrosive gas that reacts violently with water.[1][2] It is imperative that all manipulations are conducted in a well-ventilated fume hood by personnel trained in handling hazardous chemicals. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.[2][3]

Key Safety Considerations:

• Anhydrous Conditions: All reactions involving carbonyl fluoride must be carried out under strictly anhydrous conditions to prevent the formation of highly corrosive hydrogen fluoride (HF).[1]

• Ventilation: Work exclusively in a certified fume hood to avoid inhalation of toxic vapors.[2]

• Material Compatibility: Use apparatus made of materials resistant to both carbonyl fluoride and hydrogen fluoride, such as stainless steel, nickel, or certain fluoropolymers. Avoid glass where possible, especially if moisture is present.

• Quenching: Unreacted carbonyl fluoride should be carefully quenched by bubbling through a solution of a suitable scrubbing agent, such as a solution of a non-nucleophilic base or a fluoride scavenger.

• Emergency Procedures: In case of exposure, immediately move to fresh air and seek medical attention. For skin or eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical assistance.[2]

Conversion of Ketones to Gem-Difluorides: Synthesis of 1,1-Difluorocyclohexane

The reaction of ketones with carbonyl fluoride provides a direct route to gem-difluorides, which are valuable motifs in medicinal chemistry, often serving as bioisosteres for carbonyl groups.

Reaction Scheme:

Experimental Protocol

This protocol is adapted from established procedures for the fluorination of ketones.

Materials:

• Cyclohexanone (Reagent Grade, anhydrous)

• Carbonyl Fluoride (lecture bottle or generated in situ)

• Anhydrous solvent (e.g., dichloromethane, acetonitrile)

• Catalyst (optional, e.g., anhydrous HF, a Lewis acid, or a metal fluoride)

• Inert gas (Nitrogen or Argon)

• Quenching solution (e.g., saturated sodium bicarbonate solution)

• Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

Procedure:

• Apparatus Setup: Assemble a reaction vessel (e.g., a high-pressure stainless-steel autoclave or a robust flask equipped with a gas inlet, a condenser, and a bubbler for exhaust gases) under an inert atmosphere. Ensure all glassware is oven-dried and cooled under a stream of inert gas.

• Reaction Mixture: To the reaction vessel, add anhydrous solvent and cyclohexanone. If a catalyst is used, it should be added at this stage.

• Introduction of Carbonyl Fluoride: Cool the reaction mixture to the desired temperature (typically between 25 °C and 150 °C, depending on the substrate and catalyst). Slowly bubble a measured amount of carbonyl fluoride gas into the stirred reaction mixture. The reaction progress can be monitored by GC-MS or ¹⁹F NMR.

• Reaction Time: Maintain the reaction at the chosen temperature for a period ranging from a few hours to 48 hours, depending on the reactivity of the substrate.

• Work-up: After the reaction is complete, carefully vent any unreacted carbonyl fluoride through a scrubbing solution. Quench the reaction mixture by slowly adding it to a stirred, cooled solution of saturated sodium bicarbonate.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Purification: Wash the combined organic layers with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography on silica gel to yield pure 1,1-difluorocyclohexane.

Quantitative Data

Substrate	Product	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Cyclohexanone	1,1-Difluorocyclohexane	None	150	12	Moderate	Adapted from Fawcett et al., 1962
Benzaldehyde	α,α-Difluorotoluene	None	250	10	58	Fawcett et al., 1962
Benzophenone	Difluorodiphenylmethane	None	250	10	54	Fawcett et al., 1962

Spectroscopic Data for 1,1-Difluorocyclohexane

• ¹⁹F NMR: Chemical shifts are typically observed in the range of -90 to -110 ppm (relative to CFCl₃), often as a multiplet due to coupling with adjacent protons.

• ¹³C NMR: The carbon bearing the two fluorine atoms (C1) will appear as a triplet due to ¹JCF coupling, typically in the range of 120-130 ppm.[4]

• GC-MS: The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

Reaction Workflow

References

• 1. nj.gov [nj.gov]
• 2. research.uga.edu [research.uga.edu]
• 3. pfaltzandbauer.com [pfaltzandbauer.com]
• 4. Nuclear Magnetic Resonance Spectroscopy. A Stereospecific J(CF) Coupling in the Low-Temperature C Nmr Spectrum of 1,1-Difluorocyclohexane - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Acyl Fluorides Using Carbonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl fluorides are valuable reagents in organic synthesis, serving as important intermediates in the preparation of a wide range of pharmaceuticals and agrochemicals. Their unique reactivity profile, often demonstrating greater stability than their chloride or bromide counterparts while still being sufficiently reactive for nucleophilic substitution, makes them attractive for various chemical transformations. Carbonyl fluoride (COF₂), a highly reactive gas, can be employed as a fluorinating agent for the conversion of carboxylic acids to their corresponding acyl fluorides. This document provides detailed application notes and protocols for this transformation, with a focus on safety, experimental setup, and reaction parameters.

Reaction Principle

The synthesis of acyl fluorides from carboxylic acids using carbonyl fluoride proceeds via a nucleophilic acyl substitution mechanism. The carboxylic acid oxygen attacks the electrophilic carbonyl carbon of carbonyl fluoride, leading to a tetrahedral intermediate. This intermediate then collapses, eliminating hydrogen fluoride and carbon dioxide to yield the desired acyl fluoride.

Advantages and Disadvantages of Using Carbonyl Fluoride

While effective, the use of carbonyl fluoride as a fluorinating agent comes with a specific set of advantages and disadvantages that researchers must consider.

Advantages	Disadvantages
High Reactivity: Efficient conversion of carboxylic acids.	Extreme Toxicity: Carbonyl fluoride is a highly toxic and corrosive gas, requiring specialized handling procedures and equipment.
Gaseous Byproducts: The byproducts, carbon dioxide and hydrogen fluoride, are gases, which can simplify purification of the desired acyl fluoride.	Specialized Equipment: Reactions often require the use of pressure vessels and specialized gas handling equipment.
Atom Economy: In principle, the reaction is atom-economical.	Limited Modern Literature: Much of the detailed experimental work with carbonyl fluoride for this purpose dates back several decades, with modern research favoring safer and more versatile fluorinating agents.
Hygroscopic: Carbonyl fluoride reacts readily with water, necessitating anhydrous reaction conditions.

Safety Precautions

Carbonyl fluoride is an extremely toxic and corrosive gas. All manipulations must be performed in a well-ventilated fume hood with appropriate safety measures in place.

• Personal Protective Equipment (PPE): Wear a full-face respirator with an appropriate gas filter, chemical-resistant gloves (consult manufacturer for compatibility), a lab coat, and safety goggles.

• Ventilation: All work must be conducted in a certified ducted fume hood.

• Emergency Preparedness: An eyewash station and safety shower must be readily accessible. A calcium gluconate gel should be on hand for immediate treatment of skin contact with hydrogen fluoride, a potential byproduct.

• Gas Handling: Use appropriate gas regulators and tubing designed for corrosive gases. Ensure all connections are secure to prevent leaks.

• Quenching: Have a suitable quenching agent, such as a dilute aqueous base solution, available to neutralize any unreacted carbonyl fluoride.

Experimental Protocols

The following protocol is based on a literature procedure for the synthesis of benzoyl fluoride and should be adapted with caution for other substrates.

Synthesis of Benzoyl Fluoride from Benzoic Acid

This procedure is adapted from a 1962 publication in the Journal of the American Chemical Society.

Materials:

• Benzoic Acid

• Carbonyl Fluoride (COF₂) gas

• A suitable pressure vessel

• Anhydrous solvent (e.g., carbon tetrachloride, though safer modern alternatives should be considered)

Procedure:

• Reactor Preparation: A clean, dry, and leak-tested pressure vessel is charged with benzoic acid.

• Solvent Addition (Optional): Anhydrous solvent may be added to facilitate mixing, although the original procedure was performed neat.

• Evacuation and Cooling: The vessel is sealed, evacuated, and cooled in a dry ice/acetone bath.

• Carbonyl Fluoride Addition: Carbonyl fluoride gas is condensed into the cooled pressure vessel. The amount of COF₂ should be in slight molar excess relative to the carboxylic acid.

• Reaction: The sealed vessel is allowed to warm to room temperature and then heated to the desired reaction temperature (e.g., 100-150°C). The reaction is typically run for several hours.

• Work-up and Purification:

  • After cooling, the excess COF₂ and gaseous byproducts (CO₂, HF) are carefully vented through a scrubbing solution (e.g., dilute sodium hydroxide).

  • The crude acyl fluoride is then purified by distillation.

Quantitative Data (Example):

Carboxylic Acid	Carbonyl Fluoride (molar eq.)	Temperature (°C)	Time (h)	Acyl Fluoride Product	Yield (%)
Benzoic Acid	1.2	125	8	Benzoyl Fluoride	~85

Note: This data is based on a single, older literature source. Yields and reaction conditions will vary significantly with the substrate and experimental setup. Modern analytical techniques should be used to monitor reaction progress and confirm product identity.

Reaction Mechanism and Workflow

Proposed Reaction Mechanism

The reaction is believed to proceed through a nucleophilic attack of the carboxylic acid on the carbonyl fluoride, followed by the elimination of byproducts.

Caption: Proposed mechanism for acyl fluoride synthesis.

Experimental Workflow

The general workflow for the synthesis and purification of acyl fluorides using carbonyl fluoride is outlined below.

Applications of Carbonyl Fluoride in Pharmaceutical Manufacturing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂) is a highly reactive gas that serves as a versatile reagent in pharmaceutical manufacturing and drug development. Its primary applications lie in the synthesis of fluorinated organic molecules, which are of significant interest in medicinal chemistry due to the unique physicochemical properties imparted by fluorine atoms. This document provides detailed application notes and experimental protocols for the use of carbonyl fluoride and its isotopic variant, [¹¹C]carbonyl difluoride, in the synthesis of pharmaceutical intermediates and radiotracers.

Application Notes

Carbonyl fluoride is a valuable tool for the introduction of fluorine and carbonyl moieties into organic molecules. Its key applications in a pharmaceutical context include:

• Synthesis of Acyl Fluorides from Carboxylic Acids: Carbonyl fluoride can efficiently convert carboxylic acids into their corresponding acyl fluorides.[1] Acyl fluorides are useful intermediates in organic synthesis, serving as precursors for the formation of esters, amides, and ketones. They are often more stable and selective in their reactions compared to the more reactive acyl chlorides.

• Geminal Difluorination of Carbonyl Compounds: Carbonyl fluoride can be used for the geminal difluorination of ketones and aldehydes, replacing the carbonyl oxygen with two fluorine atoms.[2] This transformation is valuable for the synthesis of compounds where the difluoromethylene group can act as a bioisostere for a carbonyl or other functional groups, potentially improving metabolic stability and other pharmacokinetic properties.

• Synthesis of Heterocyclic Compounds: Carbonyl fluoride and its derivatives are employed in the synthesis of various heterocyclic compounds that are common scaffolds in pharmaceuticals. For instance, it can be used to construct imidazolidin-2-ones, oxazolidin-2-ones, and thiazolidin-2-ones from appropriate diamino, amino alcohol, and amino thiol precursors, respectively.[3]

• Radiolabeling for Positron Emission Tomography (PET): [¹¹C]Carbonyl difluoride ([¹¹C]COF₂) has emerged as a highly efficient reagent for the introduction of the carbon-11 isotope into molecules for PET imaging.[3] PET is a crucial non-invasive imaging technique in drug development and clinical diagnostics. [¹¹C]COF₂ allows for the rapid and high-yield synthesis of ¹¹C-labeled ureas, carbamates, and other carbonyl-containing radiotracers.[3][4]

Quantitative Data

The following tables summarize quantitative data for key applications of carbonyl fluoride in pharmaceutical-related synthesis.

Table 1: Synthesis of Acyl Fluorides from Carboxylic Acids using Carbonyl Fluoride

Carboxylic Acid	Product	Reaction Conditions	Yield (%)	Reference
Benzoic Acid	Benzoyl Fluoride	2 moles of benzoic acid, 2.3 moles of COF₂, 1-liter pressure vessel, heated to 150°C for 8 hours.	88	[2]

Note: This data is from a 1962 publication and reaction conditions may not reflect modern practices.

Table 2: Geminal Difluorination of Ketones using Carbonyl Fluoride

Ketone	Product	Reaction Conditions	Yield (%)	Reference
Cyclohexanone	1,1-Difluorocyclohexane	2 moles of cyclohexanone, 2.5 moles of COF₂, 1-liter pressure vessel, heated to 250°C for 8 hours.	65	[2]
Benzophenone	Difluorodiphenylmethane	1 mole of benzophenone, 1.25 moles of COF₂, 400-ml pressure vessel, heated to 250°C for 8 hours.	92	[2]

Note: This data is from a 1962 publication and reaction conditions may not reflect modern practices.

Table 3: Synthesis of [¹¹C]Heterocycles using [¹¹C]Carbonyl Difluoride

Precursor	Product	Solvent	Reaction Time (min)	Radiochemical Yield (RCY) (%)	Reference
1,2-Diaminobenzene	[¹¹C]Benzimidazol-2-one	Acetonitrile	5.5	87 ± 8	[3]
2-Aminoethanol	[¹¹C]Oxazolidin-2-one	Acetonitrile	5.5	96 ± 1	[3]
2-Aminoethanethiol	[¹¹C]Thiazolidin-2-one	Acetonitrile	5.5	62 ± 4	[3]
N,N'-Dimethylethane-1,2-diamine	1,3-Dimethyl-[¹¹C]imidazolidin-2-one	Acetonitrile	5.5	61 ± 5	[3]

RCY is the decay-corrected isolated radiochemical yield.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Acyl Fluorides from Carboxylic Acids using Carbonyl Fluoride

Objective: To synthesize an acyl fluoride from a carboxylic acid using carbonyl fluoride. This protocol is adapted from historical literature and should be performed with appropriate safety precautions in a specialized high-pressure laboratory.

Materials:

• Carboxylic acid

• Carbonyl fluoride (COF₂) gas

• High-pressure reaction vessel (e.g., stainless steel autoclave) equipped with a stirrer, pressure gauge, and gas inlet/outlet valves.

• Appropriate solvent (if necessary)

• Standard laboratory glassware for workup and purification

• Personal protective equipment (PPE): safety glasses, lab coat, gloves, and appropriate respiratory protection for handling COF₂.

Procedure:

• Vessel Preparation: Ensure the high-pressure vessel is clean, dry, and leak-tested according to the manufacturer's instructions.

• Charging the Reactor: Place the carboxylic acid into the reaction vessel.

• Purging the System: Seal the vessel and purge the system with an inert gas (e.g., nitrogen or argon) to remove air and moisture.

• Introducing Carbonyl Fluoride: Cool the vessel to an appropriate temperature (e.g., with a dry ice/acetone bath) to facilitate the condensation of carbonyl fluoride. Carefully introduce a molar excess of carbonyl fluoride gas into the vessel. The amount of COF₂ can be determined by pressure-volume-temperature calculations or by weighing the cylinder before and after addition.

• Reaction: Seal the vessel and heat it to the desired reaction temperature (e.g., 150-250°C) with stirring. Monitor the reaction pressure. The reaction time can vary from several hours.

• Cooling and Venting: After the reaction is complete, cool the vessel to room temperature. Carefully vent the excess carbonyl fluoride and any gaseous byproducts through a suitable scrubbing system (e.g., a sodium hydroxide solution).

• Workup and Purification: Open the reaction vessel in a well-ventilated fume hood. Transfer the crude product to a distillation apparatus. Purify the acyl fluoride by fractional distillation.

• Characterization: Characterize the purified product by appropriate analytical techniques (e.g., NMR, IR, GC-MS).

Protocol 2: Synthesis of [¹¹C]Carbonyl Difluoride for PET Radiotracer Production

Objective: To synthesize [¹¹C]carbonyl difluoride ([¹¹C]COF₂) from cyclotron-produced [¹¹C]carbon monoxide ([¹¹C]CO) for use in PET radiotracer synthesis.

Materials:

• [¹¹C]CO gas stream from a cyclotron target.

• Silver(II) fluoride (AgF₂)

• Stainless steel column

• Helium (He) carrier gas

• Automated radiochemistry synthesis module

• Trapping vial containing the precursor and solvent

• HPLC for purification

• Radiation detection equipment

Procedure:

• Preparation of the AgF₂ Column: Pack a stainless steel column with a bed of silver(II) fluoride. The amount will depend on the scale of the production.

• Generation of [¹¹C]CO: Produce [¹¹C]CO₂ from a cyclotron and subsequently reduce it to [¹¹C]CO, typically by passing it over a heated molybdenum or zinc column.

• Synthesis of [¹¹C]COF₂: Pass the [¹¹C]CO gas stream, carried by helium, through the AgF₂ column at room temperature. The conversion to [¹¹C]COF₂ is typically quantitative and occurs in a single pass.

• Trapping of [¹¹C]COF₂: Bubble the effluent gas stream containing [¹¹C]COF₂ directly into a trapping vial containing a solution of the precursor molecule in a suitable solvent (e.g., acetonitrile).

• Radiolabeling Reaction: The reaction of [¹¹C]COF₂ with the precursor to form the desired ¹¹C-labeled product occurs rapidly at room temperature.

• Purification: Purify the radiolabeled product using semi-preparative HPLC.

• Formulation: After purification, the collected fraction is typically reformulated into a physiologically compatible solution for injection.

Visualizations

Experimental Workflow for [¹¹C]PET Tracer Synthesis

Caption: Workflow for the synthesis of [¹¹C]PET tracers using [¹¹C]carbonyl difluoride.

General Reaction Scheme for Carbonyl Fluoride Applications

Caption: Key synthetic applications of carbonyl fluoride in pharmaceutical chemistry.

References

• 1. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. [11C]Carbonyl difluoride – a new and highly efficient [11C]carbonyl group transfer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Carbonyl Fluoride Reactions with Alcohols and Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂) is a highly reactive gas that serves as a valuable reagent in organic synthesis for the introduction of fluorine-containing functional groups. As the fluorine analog of phosgene, it undergoes nucleophilic acyl substitution reactions with a variety of nucleophiles, most notably alcohols and amines. These reactions lead to the formation of fluoroformates and carbamoyl fluorides, respectively. These products are not only stable, versatile intermediates but also find applications as building blocks in the synthesis of pharmaceuticals and agrochemicals. The incorporation of fluorine can significantly alter the biological properties of a molecule, including its metabolic stability, binding affinity, and lipophilicity, making these reactions of high interest to medicinal chemists.[1][2]

This document provides detailed application notes, experimental protocols, and safety considerations for the reaction of carbonyl fluoride with alcohols and amines.

Reaction with Alcohols: Synthesis of Fluoroformates

The reaction of carbonyl fluoride with alcohols results in the formation of alkyl fluoroformates. These compounds can serve as intermediates for the synthesis of alkyl fluorides via subsequent decarboxylation. Due to the high toxicity and hazardous nature of carbonyl fluoride gas, in-situ generation methods are often preferred in a laboratory setting. A common method involves the reaction of triphosgene with a fluoride source like potassium fluoride.[3]

General Reaction

ROH + COF₂ → ROCOF + HF

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The alcohol oxygen acts as a nucleophile, attacking the electrophilic carbonyl carbon of carbonyl fluoride. This is followed by the elimination of a fluoride ion and a proton to form the fluoroformate and hydrogen fluoride.

References

• 1. researchgate.net [researchgate.net]
• 2. Enantioselective Synthesis of (R)-Sitagliptin via Phase-Transfer Catalytic aza-Michael Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Metal-Catalyzed Reactions Involving Acyl Fluorides

For Researchers, Scientists, and Drug Development Professionals

Acyl fluorides have emerged as versatile and highly valuable reagents in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries. Their unique balance of stability and reactivity makes them superior alternatives to more traditional acylating agents like acyl chlorides. This document provides detailed application notes and experimental protocols for key metal-catalyzed reactions involving acyl fluorides, with a focus on palladium- and nickel-catalyzed transformations that are crucial for the construction of complex molecular architectures.

Introduction to Acyl Fluorides

Acyl fluorides offer several advantages over other acyl halides:

• Enhanced Stability: The strong carbon-fluorine bond imparts greater stability towards moisture and silica gel chromatography, simplifying handling and purification.[1]

• Tunable Reactivity: While more stable, the C-F bond can be readily activated by various transition metal catalysts, allowing for controlled reactivity in a range of transformations.[1]

• Reduced Side Reactions: Their use often minimizes side reactions commonly observed with more reactive acylating agents.[2]

Palladium-Catalyzed Decarbonylative Alkylation of Acyl Fluorides

Palladium-catalyzed decarbonylative alkylation of acyl fluorides provides an efficient method for the formation of C(sp²)–C(sp³) bonds, which are ubiquitous in pharmaceutical compounds. This reaction allows for the coupling of an aryl or vinyl group (from the acyl fluoride) with an alkyl group derived from an organoboron reagent.

General Reaction Scheme

References

• 1. Mechanism-Driven Development of Group 10 Metal-Catalyzed Decarbonylative Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]

Protocol for Safe Handling of Carbonyl Fluoride in a Laboratory Setting

Application Notes:

This document provides detailed protocols for the safe handling of carbonyl fluoride (COF₂) in a laboratory environment. Carbonyl fluoride is a colorless, pungent, and highly toxic gas that is corrosive and reacts with water.[1][2] It is crucial for all personnel to be thoroughly familiar with the hazards and to strictly adhere to these protocols to minimize risk. This gas is primarily used as an intermediate in organic synthesis and in semiconductor manufacturing.[3] Due to its high toxicity, all work with carbonyl fluoride must be conducted in a designated area with appropriate engineering controls and personal protective equipment.

Hazards and Properties

Carbonyl fluoride is a highly reactive and toxic gas.[4] It is heavier than air and can accumulate in low-lying areas.[1][2] The primary hazards include severe respiratory irritation, which can lead to delayed pulmonary edema, and burns upon contact with skin or eyes.[2][3][4] It reacts violently with water, bases, acids, and metals.[4] Upon contact with water or steam, it produces corrosive and toxic hydrofluoric acid (HF) fumes.[1][5]

Table 1: Physical and Chemical Properties of Carbonyl Fluoride

Property	Value
Molecular Formula	COF₂
Molecular Weight	66.01 g/mol [1][5][6]
Boiling Point	-84°C (-119°F)[6][7]
Melting Point	-114°C (-173°F)[6][7]
Vapor Pressure	55.4 atm[1][5]
Vapor Density	1.139 (Air = 1)[1][2]
Water Solubility	Reacts with water[1][5]
Appearance	Colorless gas with a pungent odor[1][2]
Flammability	Nonflammable[2]

Table 2: Exposure Limits for Carbonyl Fluoride

Organization	TWA	STEL
ACGIH TLV	2 ppm (5.4 mg/m³)[8]	5 ppm (13 mg/m³)[8]
NIOSH REL	2 ppm (5 mg/m³)[8]	5 ppm (15 mg/m³)[8]
OSHA PEL	2 ppm (5 mg/m³)[8]	5 ppm (15 mg/m³)[8]

Experimental Protocols

Pre-Experiment Procedures

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment. Identify potential hazards and develop specific mitigation strategies.

• Fume Hood Check: Ensure the chemical fume hood is certified and functioning correctly. The sash should be kept at the lowest possible height.

• Emergency Equipment: Verify the location and functionality of emergency equipment, including safety showers, eyewash stations, and fire extinguishers.[9] Ensure a spill kit appropriate for reactive gases is readily available.

• Calcium Gluconate: Have a tube of calcium gluconate gel readily accessible in case of skin contact, as carbonyl fluoride's reaction with moisture can produce hydrofluoric acid.[10]

• Buddy System: Never work with carbonyl fluoride alone.[11] A second person should be aware of the experiment and be prepared to assist in an emergency.

Pre-Experiment Safety Workflow

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling carbonyl fluoride:

• Eye Protection: Chemical splash goggles and a face shield.

• Respiratory Protection: A full-face respirator with a cartridge appropriate for acid gases and fluorides is recommended, especially when there is a risk of exposure above the permissible limits.[9]

• Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., neoprene or nitrile). Consider double-gloving.

• Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory. An apron or chemical-resistant suit may be necessary for larger quantities.[9]

Handling and Dispensing Protocol

• Secure Cylinder: Carbonyl fluoride is supplied in gas cylinders. Ensure the cylinder is securely strapped to a wall or a stable benchtop.[8]

• Ventilation: All operations must be carried out within a certified chemical fume hood.[9]

• Transfer Lines: Use stainless steel or other compatible tubing for gas transfer. Inspect lines for any signs of degradation or leaks before each use.

• Flow Control: Use a regulator specifically designed for corrosive gases. Do not open the main cylinder valve without a regulator in place.

• Leak Check: After connecting the regulator and transfer lines, perform a leak test using an inert gas before introducing carbonyl fluoride.

• Dispensing: Slowly open the cylinder valve and then the regulator valve to the desired pressure. Monitor the flow rate and pressure continuously.

• Post-Dispensing: After dispensing the required amount, close the main cylinder valve first, then allow the gas in the lines to be consumed or safely vented. Finally, close the regulator valve.

Carbonyl Fluoride Dispensing Workflow

Storage

• Store carbonyl fluoride cylinders in a cool, dry, well-ventilated area away from incompatible materials such as water, bases, and acids.[9][10]

• Cylinders should be stored upright with the valve protection cap in place and secured to prevent falling.[8]

• The storage area should be clearly marked with "Acute Toxin" and "Water Reactive" labels.[10]

Waste Disposal

• Unused carbonyl fluoride and contaminated materials must be disposed of as hazardous waste.

• Contact your institution's environmental health and safety (EHS) office for specific disposal procedures.[9]

• Do not attempt to neutralize carbonyl fluoride with water.[9]

Emergency Procedures

Spill or Leak

• Evacuate: Immediately evacuate the area.

• Alert: Notify colleagues and the EHS office.

• Ventilate: If it is safe to do so, increase ventilation in the area of the leak to disperse the gas.[9]

• Isolate: If possible and safe, stop the flow of gas. If the leak is from a cylinder that cannot be stopped, move the cylinder to a safe, open-air location and allow it to empty.[9]

• Entry: Only trained personnel with appropriate PPE, including a self-contained breathing apparatus (SCBA), should enter the affected area.

Personnel Exposure

• Inhalation: Move the affected person to fresh air immediately.[2] Call for emergency medical assistance. If breathing has stopped, provide artificial respiration.[2] Keep the person warm and at rest.[2] Symptoms of pulmonary edema may be delayed.[2]

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[9] Remove contaminated clothing.[9] Apply calcium gluconate gel to the affected area.[10] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 30 minutes, occasionally lifting the upper and lower eyelids.[9] Seek immediate medical attention.[9] Do not apply calcium gluconate gel to the eyes.[11]

Emergency Response Flowchart

References

• 1. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. echemi.com [echemi.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Respiratory protection equipments COF2 (carbonyl fluoride), CAS number 353-50-4 [en.gazfinder.com]
• 5. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. 353-50-4 CAS MSDS (CARBONYL FLUORIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. echemi.com [echemi.com]
• 8. airgas.com [airgas.com]
• 9. nj.gov [nj.gov]
• 10. research.uga.edu [research.uga.edu]
• 11. cce.caltech.edu [cce.caltech.edu]

Analytical Methods for the Detection of Carbonyl Fluoride: Application Notes & Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF₂), a colorless and highly toxic gas, is a compound of significant interest in various fields, including atmospheric chemistry, industrial processes, and as a potential degradation product of fluorine-containing pharmaceuticals and materials. Accurate and sensitive detection of carbonyl fluoride is crucial for safety monitoring, process control, and research applications. This document provides detailed application notes and protocols for the two primary analytical techniques used for carbonyl fluoride detection: Gas Chromatography-Mass Spectrometry (GC-MS) and Fourier-Transform Infrared Spectroscopy (FTIR).

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the GC-MS and FTIR detection of carbonyl fluoride.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Fourier-Transform Infrared Spectroscopy (FTIR)
Principle	Separation by chromatography, identification by mass-to-charge ratio.	Absorption of infrared radiation at characteristic vibrational frequencies.
Key Identifiers	Mass-to-charge ratio (m/z) of fragment ions.	Wavenumber (cm⁻¹) of absorption bands.
Primary m/z (EI)	47 (COF⁺), 66 (COF₂⁺ - Molecular Ion)	N/A
Primary Absorption Bands (cm⁻¹)	N/A	1945 (ν₁ - C=O stretch), 1242 (ν₄), 965, 774[1]
Limit of Detection (LOD)	Low ppb range with derivatization.[2]	40 ppb to 10 ppm, depending on the system and matrix.[3]
Quantification Range	Dependent on derivatization efficiency and calibration.	ppb to percent levels with appropriate path length.
Linearity	Generally good with appropriate calibration.	Subject to non-linearity at high concentrations.
Sample Type	Gas, requires derivatization for robust analysis.	Gas.
Interferences	Co-eluting compounds with similar mass fragments.	Compounds with overlapping IR absorption bands (e.g., water, CO₂).[4]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS offers high specificity and sensitivity for the analysis of volatile compounds. However, the high reactivity and poor stability of carbonyl fluoride make its direct analysis challenging. A more robust method involves derivatization to form a more stable compound prior to analysis.

Method 1: Direct Injection (Screening Method)

Direct injection is a qualitative or semi-quantitative screening method. Due to the reactivity of carbonyl fluoride, this method is prone to variability and potential damage to the GC column.

Experimental Protocol: Direct Injection GC-MS

• Instrumentation:

  • Gas Chromatograph with a mass selective detector (MSD).

  • Inert capillary column (e.g., PoraBOND Q or a similar porous polymer column). Standard polysiloxane columns are not recommended due to potential reactions.

  • Gas-tight syringe for sample introduction.

• Sample Preparation:

  • Gaseous samples should be collected in inert containers (e.g., Tedlar® bags or silanized glass bulbs).

• GC-MS Parameters:

  • Injector Temperature: 150 °C (to minimize thermal decomposition).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Isothermal at a low temperature (e.g., 40-50 °C) to ensure elution before potential reactants.

  • Transfer Line Temperature: 150 °C.

  • MS Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 30-100.

  • Solvent Delay: As appropriate for the sampling method.

• Data Analysis:

  • Monitor for the characteristic ions of carbonyl fluoride:

    • m/z 47 (COF⁺): Base peak.

    • m/z 66 (COF₂⁺): Molecular ion.

    • m/z 28 (CO⁺)

  • Quantification is challenging and should be considered semi-quantitative at best, requiring careful calibration with a certified gas standard.

Method 2: Analysis via Derivatization with 3,4-Dimercaptotoluene

This method provides a more stable and reliable means for the quantification of carbonyl fluoride in air samples. Carbonyl fluoride reacts with 3,4-dimercaptotoluene to form a stable derivative that can be readily analyzed by GC-MS.

Experimental Protocol: Derivatization GC-MS

• Reagents and Materials:

  • 3,4-Dimercaptotoluene (DMT).

  • Triethylamine (TEA).

  • Sorbent tubes (e.g., Tenax® TA).

  • Methanol (HPLC grade).

  • Thermal Desorption (TD) system coupled to a GC-MS.

• Preparation of Derivatization Tubes:

  • Spike sorbent tubes with a solution of 3,4-dimercaptotoluene and triethylamine in methanol. A molar ratio of 1:8 (DMT:TEA) has been shown to be effective.

  • Dry the tubes under a stream of inert gas (e.g., nitrogen).

• Sample Collection:

  • Draw a known volume of the gaseous sample through the prepared sorbent tube at a calibrated flow rate. Carbonyl fluoride in the sample will react with the DMT on the sorbent to form a stable derivative.

• Thermal Desorption and GC-MS Analysis:

  • Place the sorbent tube in the thermal desorber.

  • TD Parameters:

    • Desorption Temperature: Typically 250-300 °C.

    • Desorption Time: 5-10 minutes.

    • Cryo-focusing: Use a cold trap to focus the desorbed analytes before injection into the GC.

  • GC-MS Parameters:

    • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

    • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp to a higher temperature (e.g., 280 °C) to elute the derivative.

    • MS Parameters:

      • Ionization Mode: Electron Ionization (EI) at 70 eV.

      • Scan Mode: Full scan or Selected Ion Monitoring (SIM) for enhanced sensitivity.

      • Target Ion for the Derivative: m/z 154.

• Calibration and Quantification:

  • Prepare calibration standards by spiking known amounts of a carbonyl fluoride gas standard onto the derivatization tubes.

  • Generate a calibration curve by plotting the peak area of the derivative against the mass of carbonyl fluoride.

  • The concentration of carbonyl fluoride in the samples can then be determined from this calibration curve. This method has been validated for atmospheres in the range of 0.13-152 ppb.[2]

Caption: GC-MS workflow with derivatization.

Fourier-Transform Infrared Spectroscopy (FTIR) Analysis

FTIR spectroscopy is a powerful technique for the real-time, non-destructive analysis of gaseous samples. Carbonyl fluoride has several distinct absorption bands in the infrared region, allowing for its identification and quantification.

Experimental Protocol: FTIR Analysis

• Instrumentation:

  • Fourier-Transform Infrared Spectrometer (e.g., Midac G-5001-FH).[4]

  • Multi-pass gas cell (e.g., 10-meter path length) to enhance sensitivity. The cell should be heatable to prevent condensation of water and other compounds.

  • Liquid nitrogen-cooled Mercury-Cadmium-Telluride (MCT) detector for high sensitivity.

  • Vacuum pump for evacuating and filling the gas cell.

  • Pressure and temperature sensors for the gas cell.

• Sample Handling:

  • A sampling train, often constructed from stainless steel or other inert materials, is used to draw the gas sample into the FTIR gas cell.

  • The sampling system may be heated to prevent sample loss.

• Data Acquisition:

  • Background Spectrum: Collect a background spectrum with the gas cell filled with an inert gas (e.g., nitrogen) or evacuated. This is crucial to subtract the spectral features of the instrument and atmospheric components within the spectrometer.

  • Sample Spectrum: Introduce the gas sample into the cell and collect the sample spectrum.

  • Resolution: A resolution of 0.5 cm⁻¹ is typically sufficient for resolving the rotational-vibrational lines of carbonyl fluoride.

  • Scan Averaging: Co-add multiple scans to improve the signal-to-noise ratio.

• Qualitative Analysis:

  • Identify the characteristic absorption bands of carbonyl fluoride in the collected spectrum. Key bands include:

    • ~1945 cm⁻¹ (ν₁): A strong and dominant C=O stretching band.

    • ~1242 cm⁻¹ (ν₄)

    • ~774 cm⁻¹: A useful band for detection in complex mixtures, though it may have interferences.[4]

• Quantitative Analysis:

  • Calibration:

    • Alternatively, a certified gas standard can be diluted using mass flow controllers to generate a series of calibration standards.

    • A calibration curve is constructed by plotting the absorbance of a characteristic peak (e.g., at 1945 cm⁻¹) against the concentration of carbonyl fluoride. The relationship may be non-linear at higher concentrations.

  • Quantification of Unknowns:

    • Measure the absorbance of the characteristic peak in the sample spectrum.

    • Determine the concentration using the established calibration curve.

    • Corrections for sample pressure and temperature are necessary for accurate quantification.

Caption: FTIR analysis workflow.

Conclusion

Both GC-MS and FTIR are powerful techniques for the detection and quantification of carbonyl fluoride. The choice of method depends on the specific application, required sensitivity, and the potential for interfering compounds. GC-MS with derivatization offers excellent sensitivity and specificity, making it suitable for trace-level analysis in complex matrices. FTIR provides the advantage of real-time, continuous monitoring without the need for sample preparation, which is ideal for process monitoring and safety applications. For accurate and reliable results, proper method validation and calibration are essential for both techniques.

References

• 1. vpl.astro.washington.edu [vpl.astro.washington.edu]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. nist.gov [nist.gov]

Carbonyl Fluoride: A Versatile Precursor for Advanced Fluorinated Polymers

For Immediate Release

[City, State] – [Date] – Carbonyl fluoride (COF₂), a highly reactive gas, is emerging as a key intermediate in the synthesis of specialized fluorinated polymers. While not typically used as a direct monomer in large-scale fluoropolymer production, its ability to form perfluoroacyl fluorides offers a pathway to novel polymeric structures with unique properties. This application note provides an overview of the synthesis of fluorinated polymers derived from carbonyl fluoride, detailing experimental protocols for the formation of key precursors and their subsequent polymerization.

Introduction

Fluoropolymers are a class of high-performance polymers characterized by their exceptional chemical inertness, thermal stability, and low surface energy. Traditionally, these materials are synthesized through the free-radical polymerization of fluoroolefins. However, the use of carbonyl fluoride as a precursor allows for the introduction of carbonyl functionalities into the polymer backbone or side chains, leading to materials with tailored properties such as enhanced degradability and modified surface characteristics. The primary route involves the reaction of carbonyl fluoride with fluoroolefins to produce perfluoroacyl fluorides, which can then be polymerized.

Synthesis of Perfluoroacyl Fluoride Precursors from Carbonyl Fluoride

A critical step in utilizing carbonyl fluoride for polymer synthesis is its reaction with perfluoroolefins to generate perfluoroacyl fluorides. This reaction is typically catalyzed by a metal fluoride.[1]

Experimental Protocol: Synthesis of Heptafluoroisobutyryl Fluoride

This protocol is based on the metal fluoride-catalyzed addition of carbonyl fluoride to hexafluoropropene.[1]

Materials:

• Carbonyl fluoride (COF₂)

• Hexafluoropropene

• Anhydrous potassium fluoride (KF)

• Acetonitrile (anhydrous)

• High-pressure reaction vessel

Procedure:

• A high-pressure reaction vessel is charged with 30 mL of acetonitrile and 2 grams of granular anhydrous potassium fluoride.

• The vessel is cooled and evacuated, followed by the introduction of 25 grams of hexafluoropropene and 20 grams of carbonyl fluoride.

• The reaction mixture is agitated at room temperature for 12 hours.

• The vessel is then cooled and the volatile products are distilled under vacuum.

• The resulting distillate is redistilled to yield heptafluoroisobutyryl fluoride.

The logical workflow for this synthesis is depicted in the following diagram:

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for [11C]Carbonyl Difluoride in PET Imaging Radiolabeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbon-11 ([11C]), a positron-emitting radionuclide with a short half-life of 20.4 minutes, is of significant interest for Positron Emission Tomography (PET) imaging. Its presence in nearly all biologically active molecules makes it an ideal isotope for developing radiotracers to study in vivo biochemical processes. [11C]Carbonyl difluoride ([11C]COF2) has emerged as a highly efficient and versatile synthon for introducing the [11C]carbonyl group into a wide range of organic molecules. This method offers a simple and rapid approach for the synthesis of [11C]-labeled ureas, carbamates, oxazolidinones, and other heterocyclic compounds, which are prevalent structures in many drug candidates.

The synthesis of [11C]COF2 is achieved through a straightforward gas-phase fluorination of [11C]carbon monoxide ([11C]CO) using silver(II) fluoride (AgF2) at room temperature.[1][2] This process is characterized by its quantitative radiochemical yield, simplicity, and high reproducibility.[3][4] Subsequent labeling reactions with [11C]COF2 are typically fast, proceed under mild conditions, and provide high radiochemical yields, making it an attractive method for routine PET radiotracer production.[1][5]

These application notes provide a comprehensive overview of the use of [11C]COF2 for radiolabeling, including detailed experimental protocols, quantitative data, and workflow diagrams to facilitate its implementation in research and drug development settings.

Data Presentation

The following tables summarize the quantitative data for the synthesis of [11C]COF2 and its application in radiolabeling various compounds.

Table 1: Synthesis of [11C]Carbonyl Difluoride ([11C]COF2)

Parameter	Value	Reference
Starting Material	[11C]Carbon Monoxide ([11C]CO)	[1][3]
Reagent	Silver(II) Fluoride (AgF2)	[1][3]
Temperature	Room Temperature	[2][4]
Radiochemical Yield (RCY)	Quantitative	[1][3][4]
Synthesis Time	~7 minutes from End of Bombardment (EOB)	[6]

Table 2: Radiolabeling Performance of [11C]COF2 with Various Precursors

Labeled Product	Precursor Type	Radiochemical Yield (RCY)	Molar Activity (Am)	Reference
[carbonyl-11C]Heterocycles	Diamines, amino-thiols, amino-alcohols	30 - 96%	High	[4][7]
--INVALID-LINK---CGP12177	β-adrenoceptor ligand precursor	72 ± 15%	218 ± 58 GBq/µmol	[3]
[11C]DMO	Tissue pH tracer precursor	-	>5.9 ± 1.6 Ci/µmol	[4][6]
[11C]1,3-Dihydro-2H-benzo[d]imidazol-2-one	1,2-diaminobenzene	87 ± 8%	-	[6]
Unsymmetrical Acyclic Ureas	Amines	Moderate to High	High	[6]

Experimental Protocols

Protocol 1: Synthesis of [11C]Carbonyl Difluoride ([11C]COF2)

This protocol describes the gas-phase synthesis of [11C]COF2 from cyclotron-produced [11C]CO2.

Materials:

• [11C]Carbon dioxide ([11C]CO2) produced from a cyclotron via the 14N(p,α)11C nuclear reaction.

• Molybdenum or Zinc furnace for the reduction of [11C]CO2 to [11C]CO.

• Silver(II) fluoride (AgF2) powder (at least 0.4 g).[3]

• Quartz or glass tubing.

• Helium (He) carrier gas.

• Reaction vessel containing the precursor solution for trapping [11C]COF2.

Procedure:

• Produce [11C]CO2 using a medical cyclotron.

• Pass the produced [11C]CO2 in a stream of helium gas through a heated furnace (e.g., molybdenum at 850 °C or zinc at 400 °C) to reduce it to [11C]CO.[8]

• Prepare a column by packing a glass or quartz tube with at least 0.4 g of AgF2.[3]

• Pass the [11C]CO-containing helium stream through the AgF2 column at room temperature. The conversion to [11C]COF2 occurs quantitatively in a single pass.[1][2]

• The effluent gas stream containing [11C]COF2 is then bubbled directly into the reaction vessel containing the precursor dissolved in a suitable solvent (e.g., acetonitrile) for the subsequent radiolabeling step.[3]

Protocol 2: General Procedure for Radiolabeling with [11C]COF2

This protocol outlines a general method for the synthesis of [11C]-labeled heterocycles using [11C]COF2.

Materials:

• [11C]COF2 gas stream (from Protocol 1).

• Precursor (e.g., diamine, amino alcohol, aminothiol) (typically 0.25 - 1 mg).[3]

• Anhydrous solvent (e.g., acetonitrile, DMF, DMSO).

• Reaction vial (1-2 mL).

• High-Performance Liquid Chromatography (HPLC) system for purification.

Procedure:

• Dissolve the precursor in the chosen anhydrous solvent in a reaction vial.

• Bubble the [11C]COF2 gas stream from the synthesis apparatus (Protocol 1) through the precursor solution at room temperature for 1-2 minutes.

• Allow the reaction to proceed at room temperature. Reaction times are typically short, often in the range of 1-5 minutes.[1]

• Quench the reaction by adding a suitable quenching agent or by direct injection onto the HPLC system.

• Purify the crude reaction mixture using semi-preparative HPLC to isolate the [11C]-labeled product.

• Formulate the purified product in a physiologically compatible solution for in vivo studies.

Visualizations

Caption: Workflow for the synthesis of [11C]Carbonyl difluoride.

Caption: General workflow for radiolabeling with [11C]COF2.

Caption: Logical relationship of reactivity for [11C]carbonyl synthons.

References

• 1. [11C]Carbonyl difluoride – a new and highly efficient [11C]carbonyl group transfer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Radiochemistry for positron emission tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. [11 C]Carbonyl Difluoride-a New and Highly Efficient [11 C]Carbonyl Group Transfer Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of gem-Difluorides using Carbonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine atoms into organic molecules is a pivotal strategy in medicinal chemistry and materials science, often leading to enhanced metabolic stability, increased binding affinity, and modified electronic properties.[1][2][3] The gem-difluoromethylene group (CF₂) is of particular interest as a bioisostere for carbonyl groups, ethers, and other functionalities, making it a valuable motif in drug design.[1][2][3] Carbonyl fluoride (COF₂), a highly reactive and toxic gas, serves as a direct and efficient reagent for the deoxygenative difluorination of aldehydes and ketones, converting the carbonyl group into a gem-difluoride. This document provides detailed application notes and protocols for the synthesis of gem-difluorides using carbonyl fluoride, with a focus on safety, experimental setup, and reaction parameters.

Carbonyl fluoride is a versatile fluorinating agent, capable of reacting with a variety of organic compounds.[4] Its reaction with carbonyl compounds provides a direct route to gem-difluorides.[4] While other reagents like diethylaminosulfur trifluoride (DAST) and sulfur tetrafluoride (SF₄) are also employed for this transformation, carbonyl fluoride offers a distinct reactivity profile.[5]

Applications in Drug Discovery

The gem-difluoromethylene group is a key structural component in numerous pharmaceuticals and agrochemicals. Its ability to mimic the steric and electronic properties of a carbonyl group while being metabolically more stable makes it an attractive feature in drug design. The replacement of a carbonyl group with a CF₂ group can lead to improved pharmacokinetic and pharmacodynamic properties of a drug candidate.

Furthermore, the use of isotopically labeled [¹¹C]carbonyl difluoride has emerged as a valuable tool in positron emission tomography (PET), enabling the synthesis of ¹¹C-labeled tracers for in vivo imaging and drug development studies.

Safety Precautions

Carbonyl fluoride is a colorless, pungent, and highly toxic gas that reacts with water to release hydrofluoric acid (HF).[4] All manipulations involving carbonyl fluoride must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Hand Protection: Use cryogenic gloves when handling cylinders of compressed carbonyl fluoride and chemically resistant gloves (e.g., neoprene or butyl rubber) for handling reaction mixtures.

• Respiratory Protection: A full-facepiece respirator with an appropriate cartridge for acid gases and organic vapors, or a self-contained breathing apparatus (SCBA), should be readily available in case of emergency.

• Skin Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are required.

Handling and Storage:

• Carbonyl fluoride should be stored in a cool, dry, well-ventilated area away from incompatible materials such as water, acids, and bases.

• Cylinders should be secured in an upright position.

• Use a proper regulator and stainless-steel tubing for gas delivery.

• Perform a leak check of the system before introducing carbonyl fluoride.

Emergency Procedures:

• Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Apply a 2.5% calcium gluconate gel to the affected area. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Spill or Leak: Evacuate the area immediately. Use a compatible absorbent material to contain any liquid spills. Neutralize any residual gas with a suitable scrubbing solution (e.g., dilute sodium hydroxide).

Reaction Mechanism and Experimental Workflow

The reaction of a carbonyl compound with carbonyl fluoride proceeds via a nucleophilic addition-elimination mechanism. The carbonyl oxygen of the substrate attacks the electrophilic carbon of carbonyl fluoride, followed by the elimination of carbon dioxide and the formation of the gem-difluoride. The reaction is often catalyzed by a Lewis acid or a fluoride source.

Caption: Proposed reaction mechanism for gem-difluorination.

The experimental workflow for reactions involving gaseous reagents like carbonyl fluoride requires a closed system to ensure safety and accurate stoichiometry.

Caption: General experimental workflow for gem-difluorination.

Experimental Protocols

The following is a general protocol for the gem-difluorination of a carbonyl compound using carbonyl fluoride, based on the procedure described for cyclohexanone.[4] This reaction should only be performed by trained personnel in a suitable laboratory setting with all necessary safety precautions in place.

Materials:

• Carbonyl compound (e.g., cyclohexanone, 1.0 equiv)

• Carbonyl fluoride (COF₂, gaseous, ~1.5-2.0 equiv)

• Anhydrous solvent (e.g., dichloromethane, acetonitrile)

• Catalyst (optional, e.g., anhydrous HF, BF₃·OEt₂)

• Inert gas (Nitrogen or Argon)

• Quenching solution (e.g., saturated aqueous sodium bicarbonate)

• Drying agent (e.g., anhydrous magnesium sulfate)

Equipment:

• High-pressure reaction vessel (e.g., Parr reactor) equipped with a magnetic stir bar, pressure gauge, gas inlet, and vent valve.

• Gas handling line for carbonyl fluoride, including a pressure regulator and mass flow controller.

• Scrubber system containing a basic solution (e.g., NaOH or KOH) to neutralize excess carbonyl fluoride.

• Standard laboratory glassware for work-up and purification.

Procedure:

• Reactor Setup: Ensure the high-pressure reaction vessel is clean, dry, and properly assembled. Place the carbonyl compound (1.0 equiv) and anhydrous solvent into the reactor. If a catalyst is used, add it at this stage.

• Purging: Seal the reactor and purge the system with an inert gas (nitrogen or argon) for 10-15 minutes to remove air and moisture.

• Introduction of Carbonyl Fluoride: Carefully introduce carbonyl fluoride gas into the reactor from the cylinder through the gas handling line. The amount of gas can be monitored by pressure changes or a mass flow controller.

• Reaction: Stir the reaction mixture at the desired temperature for the specified time. The reaction progress can be monitored by taking aliquots (if the reactor setup allows) and analyzing them by GC-MS or NMR.

• Cooling and Venting: After the reaction is complete, cool the reactor to room temperature. Slowly and carefully vent the excess carbonyl fluoride through the scrubber system.

• Work-up: Open the reactor and carefully quench the reaction mixture by pouring it into a cold, saturated aqueous solution of sodium bicarbonate with vigorous stirring to neutralize any acidic byproducts.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., dichloromethane).

• Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by distillation or column chromatography on silica gel to obtain the desired gem-difluoride.

Data Presentation

The following table summarizes the qualitative results for the gem-difluorination of selected carbonyl compounds with carbonyl fluoride as reported in the literature.[4] Note that specific yields and detailed reaction conditions are often not provided in this early work.

Substrate	Product	Catalyst/Promoter	Reaction Conditions	Yield	Reference
Cyclohexanone	1,1-Difluorocyclohexane	Anhydrous HF	Not specified	Good	[4]
Benzaldehyde	(Difluoromethyl)benzene	Not specified	Elevated temperature	Good	[4]
Benzophenone	Difluorodiphenylmethane	Not specified	Vigorous conditions	Not specified	[4]

Note: "Good" yield is a qualitative description from the cited literature and does not represent a specific quantitative value. Further optimization and detailed analysis are required to determine precise yields for specific substrates.

Conclusion

The synthesis of gem-difluorides from carbonyl compounds using carbonyl fluoride is a direct and effective transformation. However, the extreme toxicity and reactivity of carbonyl fluoride necessitate stringent safety protocols and specialized equipment. The provided application notes and protocols offer a comprehensive guide for researchers interested in utilizing this powerful fluorinating agent. Further research is warranted to explore the substrate scope and optimize reaction conditions to provide a broader range of quantitative data for this important transformation in the synthesis of fluorinated molecules for drug discovery and other applications.

References

• 1. Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Difluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude Carbonyl Fluoride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crude carbonyl fluoride (COF₂).

Troubleshooting Guide

Q1: My final product purity is lower than expected after purification. What are the common causes and solutions?

A1: Low product purity can stem from several factors depending on the purification method employed.

• For Reactive Gas Purification:

  • Incomplete Reaction: The reaction between the purifying gas (e.g., ClF₃) and impurities may be incomplete.

    • Solution: Verify the molar ratio of the purifying gas to the crude carbonyl fluoride. A 1:1 molar ratio is a common starting point, but optimization may be necessary.[1] Ensure the reaction temperature and pressure are within the optimal range (e.g., 499°C and 5MPa for ClF₃).[1]

  • Inadequate Mixing: Poor mixing of the gas streams can lead to localized areas of unreacted impurities.

    • Solution: Ensure the reactor design promotes turbulent flow or includes a static mixer.

  • Presence of Non-Reactive Impurities: Some impurities may not react with the chosen purifying gas.

    • Solution: Analyze the crude gas composition to identify all impurities. A different or a combination of purifying gases might be necessary.

• For Rectification/Distillation:

  • Incorrect Temperature and Pressure: The temperature and pressure gradients in the distillation column are critical for effective separation.

    • Solution: Carefully control the temperature at the top and bottom of the column, as well as the overall pressure, to match the specific parameters for removing light and heavy components.[2]

  • Flooding: Excessive vapor flow can prevent the liquid from flowing down the column, leading to poor separation.

    • Solution: Reduce the reboiler duty or the feed rate to the column.[3]

  • Channeling: In packed columns, poor liquid distribution can lead to the vapor bypassing the liquid, resulting in inefficient mass transfer.

    • Solution: Ensure proper packing and liquid distributor design.

  • Azeotrope Formation: While not commonly reported for COF₂ and its typical impurities, the possibility of azeotrope formation should be considered if separation is unexpectedly difficult.

    • Solution: Consult phase equilibrium data for the specific mixture. A different purification method or pressure-swing distillation may be required.

Q2: I'm having difficulty removing carbon dioxide (CO₂) from my carbonyl fluoride. Why is this and what is the best method?

A2: The separation of CO₂ from COF₂ is challenging due to their very close boiling points (-78.45°C for CO₂ and -84.57°C for COF₂), a difference of only about 6°C.[1] This makes simple distillation inefficient.

• Recommended Method: A two-stage rectification process is particularly effective for removing high concentrations of CO₂.[2] The first stage removes light and heavy components, and the second, more precise rectification stage, is designed to separate components with close boiling points like COF₂ and CO₂.[2]

• Alternative Method: Reactive gas purification using agents like ClF, ClF₃, ClF₅, or F₂ can also effectively remove CO₂.[1]

Q3: How can I confirm that all the reactive purifying gas (e.g., ClF₃) has been removed from my final product?

A3: Detecting residual reactive gases is crucial for product quality and safety.

• Analytical Methods:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive method for identifying and quantifying trace amounts of residual purifying gases and their byproducts.[4]

  • Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to detect the characteristic absorption bands of the purifying gas.[4]

• Monitoring Systems: For continuous processes, dedicated gas monitoring systems, such as those based on electrochemical sensors or Chemcassette technology, can be used to detect leaks and ensure the complete removal of the purifying gas.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude carbonyl fluoride?

A1: The impurities in crude carbonyl fluoride depend on the synthesis method. Common impurities include:

• Carbon dioxide (CO₂)

• Carbon monoxide (CO)

• Water (H₂O)

• Phosgene (COCl₂)

• Nitrous oxide (N₂O)

• Hydrogen fluoride (HF)

• Carbon tetrafluoride (CF₄)

• Nitrogen (N₂)

• Oxygen (O₂)

Q2: What are the primary methods for purifying crude carbonyl fluoride?

A2: The two main industrial methods for purifying crude carbonyl fluoride are:

• Reactive Gas Purification: This method involves reacting the crude gas with a highly reactive fluorinating agent (e.g., ClF, ClF₃, ClF₅, F₂) to convert impurities into compounds that are easier to separate.[1] This method is capable of achieving very high purity levels (≥ 99.95%).[1]

• Rectification (Fractional Distillation): This is a physical separation process based on the different boiling points of the components. A two-stage rectification process is often employed to first remove light and heavy components, followed by a second stage to separate components with close boiling points, such as CO₂.[2] This method can achieve purities of ≥ 99%.[2]

Q3: What purity levels can be achieved with these methods?

A3:

• Reactive Gas Purification: Can achieve a purity of ≥ 99.95%.[1]

• Rectification/Distillation: Can achieve a purity of ≥ 99%.[2]

Q4: What are the key safety precautions when working with carbonyl fluoride and its purification agents?

A4: Carbonyl fluoride and many of the purifying gases (like chlorine trifluoride) are highly toxic and corrosive. Strict safety protocols must be followed:

• Ventilation: All work should be conducted in a well-ventilated fume hood or a closed system.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, flame-resistant lab coats, and safety goggles.

• Material Compatibility: Use equipment made of compatible materials. For chlorine trifluoride, dry, highly fluorinated polymers (e.g., Teflon®) and certain metals like Monel, copper, and stainless steel are recommended.

• Moisture Control: Carbonyl fluoride reacts with water to form toxic hydrogen fluoride. All equipment must be scrupulously dried before use.[6]

• Emergency Preparedness: Have emergency procedures in place, including access to an eyewash station and safety shower.

Data Presentation

Table 1: Comparison of Carbonyl Fluoride Purification Methods

Feature	Reactive Gas Purification	Rectification/Distillation
Principle	Chemical reaction with impurities	Physical separation based on boiling points
Typical Reagents	ClF, ClF₃, ClF₅, F₂	None (physical process)
Achievable Purity	≥ 99.95%[1]	≥ 99%[2]
Common Impurities Removed	CO₂, CO, H₂O, COCl₂, N₂O[1]	Light components (CF₄, CO, N₂, O₂), Heavy components (HF, COCl₂), CO₂[2]
Effectiveness for CO₂ Removal	High	High, especially with a two-stage process
Key Process Parameters	Reaction temperature, pressure, molar ratio of reactants	Column temperature profile, pressure, reflux ratio

Experimental Protocols

Method 1: Reactive Gas Purification using Chlorine Trifluoride (ClF₃)

Objective: To remove impurities such as CO₂, CO, H₂O, and COCl₂ from crude carbonyl fluoride.

Materials:

• Crude carbonyl fluoride gas

• Chlorine trifluoride (ClF₃) gas

• Dry 5L stainless steel reactor

• Cryogenic cold trap (-110°C)

• Vacuum pump

• Gas storage cylinder

• Gas analysis instrumentation (GC-MS, FTIR)

Procedure:

• Ensure the entire apparatus is clean, dry, and leak-tight.

• Introduce a known molar quantity (e.g., 5 mol) of crude carbonyl fluoride gas into the 5L stainless steel reactor.

• Introduce chlorine trifluoride into the reactor at a 1:1 molar ratio with the crude carbonyl fluoride.[1]

• Heat the reactor to 499°C and increase the pressure to 5MPa.[1]

• Maintain these conditions to allow the reaction between ClF₃ and the impurities to proceed to completion. The reaction time will depend on the specific reactor design and mixing efficiency.

• Pass the reaction product gas mixture through a cryogenic cold trap maintained at -110°C to condense the purified carbonyl fluoride and any higher-boiling byproducts.[1]

• Use a vacuum pump to remove any non-condensable gases and volatile impurities.[1]

• Collect the purified carbonyl fluoride by allowing the cold trap to warm up and transferring the gas to a storage cylinder.

• Analyze the purity of the final product using GC-MS and FTIR.[4]

Method 2: Two-Stage Rectification/Distillation

Objective: To purify crude carbonyl fluoride, particularly with high concentrations of CO₂, by removing light and heavy components.

Materials:

• Crude carbonyl fluoride gas

• Two rectification columns equipped with reboilers and condensers

• Temperature and pressure sensors

• Gas analysis instrumentation (GC-MS)

Procedure:

Stage 1: Removal of Light and Heavy Components

• Light Component Removal:

  • Feed the crude carbonyl fluoride gas into the first rectification column.

  • Maintain the temperature at the bottom of the column between -112°C and -48°C and the pressure between 0.01 MPa and 0.6 MPa.[2]

  • The temperature at the top of the column should be 0.5-30°C lower than the bottom.[2]

  • Remove the light components (e.g., CF₄, CO, N₂, O₂) from the top of the column.

• Heavy Component Removal:

  • Feed the bottoms product from the light component removal step to the heavy component removal section or a second column.

  • Maintain the temperature at the bottom of this section between -81°C and 80°C and the pressure between 0.01 MPa and 0.6 MPa.[2]

  • The temperature at the top should be 0.5-30°C lower than the bottom.[2]

  • Remove the heavy components (e.g., HF, COCl₂) from the bottom.

Stage 2: Final Purification

• Feed the overhead product from the heavy component removal step (preliminarily rectified mixed gas) into a second, final rectification column.

• Maintain the temperature at the bottom of this column between -123°C and -36°C and the pressure between 0.01 MPa and 1.03 MPa.[2]

• The temperature at the top of the column should be 0.2-45°C lower than the bottom.[2]

• Collect the purified carbonyl fluoride gas from the top of the column.

• Analyze the purity of the final product using GC-MS.[4]

Visualization

Caption: Workflow for selecting a carbonyl fluoride purification method.

References

• 1. Purification method and preparation method for carbonyl fluoride - Eureka | Patsnap [eureka.patsnap.com]
• 2. EP2942324A1 - Carbonyl fluoride purification method - Google Patents [patents.google.com]
• 3. youtube.com [youtube.com]
• 4. CN103303894A - Carbonyl fluoride purifying method - Google Patents [patents.google.com]
• 5. Honeywell SPS Community [sps-support.honeywell.com]
• 6. Carbonyl fluoride | COF2 | CID 9623 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Managing Water Impurities in Carbonyl Fluoride Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to water contamination in experiments involving carbonyl fluoride (COF₂). Given the high reactivity of carbonyl fluoride with water, which leads to the formation of hazardous hydrogen fluoride (HF), maintaining anhydrous conditions is critical for reaction success and laboratory safety.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: Why is it so critical to remove water from my carbonyl fluoride reaction?

A1: Carbonyl fluoride reacts readily with water in a hydrolysis reaction to produce carbon dioxide (CO₂) and highly corrosive and toxic hydrogen fluoride (HF).[1][2][3] The presence of water can therefore lead to:

• Reduced yield: Consumption of your starting material, carbonyl fluoride.

• Side reactions: The in-situ generation of HF can lead to unwanted side reactions with your starting materials, intermediates, or products.

• Safety hazards: Hydrogen fluoride is a hazardous substance that can cause severe burns upon contact and is toxic if inhaled.[1]

• Corrosion of equipment: HF can damage glass and other sensitive equipment in your reaction setup.

Q2: What are the common sources of water contamination in my reaction?

A2: Water can be introduced into your reaction from several sources:

• Reagents: Impurities in the carbonyl fluoride itself or other reagents.

• Solvents: Residual water in the solvents used for the reaction.

• Glassware and Equipment: Adsorbed moisture on the surfaces of your reaction vessels and other equipment.

• Atmosphere: Exposure of your reaction to ambient air, which contains moisture.

Q3: How can I detect the presence of water in my carbonyl fluoride or reaction mixture?

A3: Detecting water in a highly reactive matrix like carbonyl fluoride requires specialized analytical techniques. Common methods include:

• Fourier Transform Infrared (FTIR) Spectroscopy: FTIR can detect the characteristic absorption bands of water. However, the presence of other components can lead to spectral overlap, making quantification challenging.[4][5] A strong, broad peak around 3300 cm⁻¹ is often indicative of an O-H bond, signaling the presence of water.[4]

• Gas Chromatography with Thermal Conductivity Detector (GC-TCD): GC-TCD is a suitable method for quantifying water in gaseous samples. The TCD is a universal detector that can detect any molecule, including water.[6][7][8][9][10] This method can be simpler, more sensitive, and more accurate than other techniques for this application.[6]

• Karl Fischer Titration: This is a standard method for water quantification. However, the reactivity of carbonyl fluoride can interfere with the Karl Fischer reagents, potentially leading to inaccurate results. Specialized reagents and techniques may be required.

Q4: What are the recommended methods for removing water from carbonyl fluoride gas?

A4: Several methods can be employed to dry carbonyl fluoride gas:

• Use of Purifying Gases: A patented method involves reacting the crude carbonyl fluoride product with a purifying gas such as chlorine trifluoride (ClF₃) or fluorine (F₂). These reactive gases will consume water and other impurities.

• Fractional Distillation: Low-temperature fractional distillation can be used to separate water and other impurities from carbonyl fluoride based on their different boiling points.[11][12][13][14][15]

• Passing through a Drying Agent: The gas can be passed through a column packed with a suitable drying agent.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low or no product yield in a fluorination reaction using COF₂.	Water contamination leading to the hydrolysis of carbonyl fluoride.	1. Verify the dryness of your reagents and solvents: Use freshly dried solvents and ensure your carbonyl fluoride source is anhydrous. 2. Thoroughly dry all glassware and equipment: Flame-dry glassware under vacuum or oven-dry at a high temperature for an extended period. 3. Perform the reaction under an inert atmosphere: Use a glovebox or Schlenk line with a dry inert gas (e.g., argon or nitrogen) to prevent exposure to atmospheric moisture.
Observation of an unexpected acidic byproduct.	Formation of hydrogen fluoride (HF) due to the reaction of COF₂ with water.	1. Implement rigorous drying procedures: Follow the steps outlined above to minimize water content. 2. Use an HF scavenger: If trace amounts of HF are unavoidable, consider adding an inert HF scavenger to the reaction mixture, ensuring it does not interfere with your desired reaction.
Corrosion or etching of glassware.	Presence of hydrogen fluoride (HF).	1. Immediately address the source of water contamination. 2. Consider using HF-resistant reaction vessels: For reactions where HF formation is a known risk, use reaction vessels made of materials resistant to HF, such as certain polymers (e.g., Teflon) or metal alloys.
Inconsistent results between batches.	Variable levels of water contamination.	1. Standardize your drying procedures: Ensure that all reagents, solvents, and equipment are dried consistently for every reaction. 2. Quantify water content: If possible, use an analytical technique like GC-TCD to determine the water content of your starting materials to ensure consistency.

Data on Drying Agents

Choosing an appropriate drying agent is crucial, as it must effectively remove water without reacting with carbonyl fluoride.

Table 1: General Comparison of Common Drying Agents for Gases

Drying Agent	Drying Power (Residual Water)	Capacity	Speed	Regeneration
Phosphorus Pentoxide (P₄O₁₀)	Very High	Low	Fast	No
Molecular Sieves (3A or 4A)	High	High	Fast	Yes
Anhydrous Calcium Sulfate (Drierite®)	Medium	Low	Fast	Yes
Anhydrous Sodium Fluoride (NaF)	Medium	Medium	Medium	Yes

Note: The compatibility of these drying agents with carbonyl fluoride should be experimentally verified under controlled conditions due to the reactive nature of COF₂.

Key Experimental Protocols

Protocol 1: Drying Carbonyl Fluoride Gas using a Packed Column of Anhydrous Sodium Fluoride

This protocol describes a general procedure for drying a stream of carbonyl fluoride gas.

Materials:

• Cylinder of carbonyl fluoride gas

• Drying tube or column

• Anhydrous sodium fluoride (NaF), granular

• Inert tubing (e.g., PTFE)

• Flow meter

• Reaction vessel or collection trap

Procedure:

• Prepare the Drying Column:

  • Ensure the drying tube is clean and thoroughly dry.

  • Pack the tube with granular anhydrous sodium fluoride. Use glass wool plugs at both ends to hold the packing in place.

• Assemble the Apparatus:

  • Connect the carbonyl fluoride cylinder to the inlet of the drying column using inert tubing.

  • Connect the outlet of the drying column to your reaction vessel or a cold trap.

  • Include a flow meter in the gas stream to monitor the flow rate.

• Drying Process:

  • Slowly open the valve on the carbonyl fluoride cylinder to allow a gentle flow of gas through the drying column.

  • Maintain a slow and steady flow rate to ensure sufficient contact time between the gas and the drying agent.

  • The dried carbonyl fluoride gas can then be introduced directly into your reaction or collected in a cold trap for later use.

Protocol 2: Detection of Water in a Gas Stream using FTIR Spectroscopy

This protocol provides a general method for the qualitative detection of water in a gas stream using FTIR.

Materials:

• FTIR spectrometer with a gas cell

• Gas sample of carbonyl fluoride

• Reference spectrum of dry carbonyl fluoride (if available)

• Reference spectrum of water vapor

Procedure:

• Prepare the Gas Cell:

  • Ensure the gas cell is clean, dry, and properly aligned in the FTIR spectrometer.

  • Evacuate the gas cell to remove any atmospheric moisture.

• Acquire a Background Spectrum:

  • With the gas cell under vacuum, acquire a background spectrum.

• Introduce the Gas Sample:

  • Carefully introduce the carbonyl fluoride gas sample into the gas cell to the desired pressure.

• Acquire the Sample Spectrum:

  • Acquire the FTIR spectrum of the gas sample.

• Analyze the Spectrum:

  • Examine the spectrum for the characteristic broad absorption band of water vapor, typically found in the region of 3500-4000 cm⁻¹.

  • Compare the sample spectrum to the reference spectra of pure, dry carbonyl fluoride and water vapor to identify the presence of water.

Visualizing Workflows and Relationships

Caption: Workflow for the purification and analysis of carbonyl fluoride to remove water impurities.

References

• 1. agmcontainer.com [agmcontainer.com]
• 2. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. agilent.com [agilent.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. lpdlabservices.co.uk [lpdlabservices.co.uk]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. EP2942324A1 - Carbonyl fluoride purification method - Google Patents [patents.google.com]
• 12. US2836622A - Preparation of carbonyl fluoride - Google Patents [patents.google.com]
• 13. CN103303894A - Carbonyl fluoride purifying method - Google Patents [patents.google.com]
• 14. Purification [chem.rochester.edu]
• 15. chembam.com [chembam.com]

Carbonyl Fluoride Gas Storage & Handling: Technical Support Center

Welcome to the technical support center for the safe storage and handling of carbonyl fluoride (COF₂) gas. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: Are there any chemical stabilizers that should be added to carbonyl fluoride gas for long-term storage?

A1: Currently, there is no established practice of adding chemical stabilizers to carbonyl fluoride gas for storage. The primary strategy for maintaining the gas's purity and stability is to prevent its decomposition by adhering to strict storage and handling protocols. Carbonyl fluoride is highly reactive and its stability is critically dependent on the absence of contaminants, particularly moisture.[1][2][3][4]

Q2: What is the primary cause of carbonyl fluoride decomposition during storage?

A2: The primary cause of decomposition is hydrolysis. Carbonyl fluoride reacts readily with water or even ambient moisture to form carbon dioxide (CO₂) and highly corrosive hydrogen fluoride (HF) gas.[1][5][6][7] This reaction can lead to a dangerous increase in cylinder pressure and compromise the purity of the gas.

Q3: What are the ideal storage conditions for carbonyl fluoride gas cylinders?

A3: Carbonyl fluoride cylinders should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat.[1][8][9][10] The storage area should be segregated from incompatible materials. Cylinders must be stored upright and securely restrained.[11]

Q4: What happens if carbonyl fluoride is exposed to high temperatures?

A4: At temperatures between 450-490°C, carbonyl fluoride decomposes into toxic gases, including carbon monoxide (CO) and fluorine (F₂).[2][4][12][13] Prolonged exposure of cylinders to fire or intense heat can lead to violent rupturing.[2][12]

Troubleshooting Guides

Issue 1: Unexpected pressure increase in the carbonyl fluoride cylinder.

• Possible Cause: Contamination with water or moisture, leading to hydrolysis and the formation of CO₂ and HF gas.

• Troubleshooting Steps:

  • Isolate the Cylinder: Immediately and safely move the cylinder to a well-ventilated, isolated area such as a fume hood.

  • Do Not Use: Do not attempt to use the gas.

  • Contact Supplier: Contact the gas supplier for instructions on how to proceed. They may have a specialized team for handling compromised cylinders.

  • Monitor for Leaks: Check for leaks using appropriate detection methods (e.g., ammonia vapor test for HF).

Issue 2: Discoloration or visible contaminants in the gas line or equipment.

• Possible Cause: Corrosion of incompatible materials in the gas delivery system, likely caused by the formation of hydrogen fluoride from trace moisture.

• Troubleshooting Steps:

  • Shut Down System: Safely shut off the gas supply at the cylinder.

  • Purge the System: Purge the gas lines with an inert gas (e.g., nitrogen) to remove any residual carbonyl fluoride.

  • Inspect Materials: Carefully inspect all components of the gas delivery system (regulators, valves, tubing) for signs of corrosion.

  • Replace Components: Replace any corroded or incompatible components with materials suitable for use with both carbonyl fluoride and hydrogen fluoride. Refer to the material compatibility table below.

Issue 3: Inconsistent experimental results or suspected gas impurity.

• Possible Cause: The carbonyl fluoride gas may have degraded due to improper storage or handling, or the cylinder may be nearing empty, leading to a concentration of less volatile impurities.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure that the cylinder has been stored according to the recommended guidelines.

  • Check Cylinder Pressure: A very low cylinder pressure may indicate that it is nearly empty.

  • Test Gas Purity: If possible and safe to do so, analyze a small sample of the gas using an appropriate analytical technique (e.g., FTIR, GC-MS) to determine its purity. See the experimental protocol below.

  • Use a New Cylinder: If impurity is confirmed or suspected, use a new cylinder of carbonyl fluoride for your experiments.

Data Presentation

Table 1: Material Compatibility for Carbonyl Fluoride Storage and Handling

Material Class	Compatible Materials	Incompatible Materials
Metals	Nickel, Monel, Stainless Steel (304, 316), Copper, Brass[14]	Aluminum (can be reactive), Cast Iron, Malleable Fittings[4]
Plastics/Elastomers	Polytetrafluoroethylene (PTFE), Polyvinylidene Fluoride (PVDF)	Most plastics and elastomers are not recommended due to potential reactivity and gas permeability.
Other	N/A	Water, Moisture, Alcohols, Bases (including amines), Strong Oxidizing Agents[2][3][13]

Experimental Protocols

Protocol: Purity Assessment of Carbonyl Fluoride Gas via Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To determine the purity of carbonyl fluoride gas and detect the presence of common impurities such as CO₂, HF, and water vapor.

• Materials:

  • Carbonyl fluoride gas cylinder

  • Gas-tight syringe

  • FTIR spectrometer with a gas cell

  • Vacuum pump

  • Inert gas (e.g., Nitrogen) for purging

• Methodology:

  • Prepare the Gas Cell: Evacuate the gas cell using the vacuum pump to remove any atmospheric gases.

  • Acquire Background Spectrum: Take a background spectrum of the evacuated gas cell.

  • Introduce the Sample: Carefully and safely, using a gas-tight syringe, introduce a small, known volume of carbonyl fluoride gas from the cylinder into the gas cell.

  • Acquire Sample Spectrum: Acquire the infrared spectrum of the carbonyl fluoride sample.

  • Analyze the Spectrum:

    • Identify the characteristic absorption peaks for carbonyl fluoride (COF₂).

    • Look for the characteristic absorption peaks of potential impurities:

      • CO₂: ~2349 cm⁻¹

      • HF: A broad band in the region of 4000-3500 cm⁻¹

      • H₂O: Peaks around 3756 cm⁻¹ and 1595 cm⁻¹

  • Quantify Impurities (Optional): If calibration standards are available, the concentration of impurities can be quantified based on the intensity of their absorption peaks.

  • Purge the System: After analysis, safely vent the gas cell into a suitable scrubbing system and purge with inert gas.

Mandatory Visualizations

Caption: Hydrolysis of Carbonyl Fluoride.

Caption: Safe Cylinder Handling Workflow.

References

• 1. nj.gov [nj.gov]
• 2. echemi.com [echemi.com]
• 3. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. CARBONYL FLUORIDE | 353-50-4 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 7. nationalacademies.org [nationalacademies.org]
• 8. airgas.com [airgas.com]
• 9. pfaltzandbauer.com [pfaltzandbauer.com]
• 10. static1.squarespace.com [static1.squarespace.com]
• 11. research.uga.edu [research.uga.edu]
• 12. Carbonyl fluoride | COF2 | CID 9623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. extapps.ksc.nasa.gov [extapps.ksc.nasa.gov]

Technical Support Center: Optimizing Carbonyl Fluoride Fluorination

Welcome to the technical support center for optimizing reaction conditions for carbonyl fluoride fluorination. This resource is tailored for researchers, scientists, and drug development professionals. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of carbonyl fluoride in fluorination reactions?

A1: Carbonyl fluoride is a versatile reagent primarily used for the deoxygenative fluorination of carbonyl compounds. Its main application is the conversion of aldehydes and ketones into gem-difluorides (compounds with two fluorine atoms on the same carbon).[1] It can also be used to synthesize acyl fluorides from carboxylic acids and can react with other unsaturated compounds.[1][2]

Q2: What are the most common catalysts for fluorination reactions using carbonyl fluoride?

A2: The fluorination process with carbonyl fluoride can be significantly enhanced with catalysts. Alkali metal fluorides, such as sodium fluoride, and hydrogen fluoride are preferred catalysts.[3] Additionally, phosphine oxides have been shown to be effective.[3] For reactions with perfluoroolefins, metal fluorides are also used.[1]

Q3: How does the reactivity of the carbonyl substrate affect the reaction conditions?

A3: Substrate reactivity is a critical factor. Aldehydes, ketones, and amides generally react readily with carbonyl fluoride at lower temperatures, typically between 25°C and 200°C.[3] In contrast, less reactive substrates like carboxylic acids, esters, acyl halides, and acid anhydrides often require higher temperatures, in the range of 175°C to 500°C, to proceed efficiently.[3] Sterically hindered ketones and those with electron-donating groups may exhibit lower reactivity and require more forceful conditions or longer reaction times.

Q4: What safety precautions are essential when working with carbonyl fluoride?

A4: Carbonyl fluoride is a toxic and corrosive gas that reacts with water to produce hydrogen fluoride.[4] Therefore, it is imperative to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a face shield. Reactions should be conducted in dry, inert atmospheres, as moisture can quench the reagent and generate hazardous byproducts.[5] All glassware must be thoroughly dried before use.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Insufficient Reactivity of Substrate: Sterically hindered ketones or electron-rich carbonyls can be unreactive under mild conditions. 2. Low Reaction Temperature: The activation energy for the reaction may not be met. 3. Moisture in the Reaction: Carbonyl fluoride readily hydrolyzes, rendering it inactive.	1. Increase Reaction Temperature: For less reactive substrates like esters or acids, temperatures up to 500°C may be necessary.[3] 2. Use a Catalyst: The addition of an alkali metal fluoride (e.g., NaF) or hydrogen fluoride can enhance the reaction rate.[3] 3. Ensure Anhydrous Conditions: Thoroughly dry all glassware and solvents. Run the reaction under an inert atmosphere (e.g., nitrogen or argon).
Low Yield of Gem-Difluoride	1. Incomplete Conversion: The reaction may not have gone to completion. 2. Formation of Intermediate Products: For aldehydes and ketones, stable fluoroformate esters can form as intermediates, preventing full conversion to the gem-difluoride.[3] 3. Substrate Decomposition: High reaction temperatures may lead to the degradation of sensitive substrates.	1. Increase Reaction Time and/or Temperature: Monitor the reaction progress by GC-MS or NMR to determine the optimal reaction time. 2. Optimize Catalyst Loading: Vary the amount of catalyst to find the optimal concentration for converting the intermediate. 3. Stepwise Temperature Increase: Gradually increase the temperature to find the point at which the reaction proceeds without significant decomposition.
Formation of Vinyl Fluoride Byproduct	Elimination Side Reaction: For substrates with α-protons, elimination of HF from a hemiacetal-like intermediate can occur, leading to the formation of a vinyl fluoride. This is more common at higher temperatures.	1. Lower the Reaction Temperature: This will generally disfavor the elimination pathway. 2. Use a Milder Catalyst: A less basic catalyst might reduce the rate of elimination.
Formation of Complex Mixture of Products	1. Side Reactions with Functional Groups: Other functional groups in the substrate may react with carbonyl fluoride. 2. Cleavage Reactions: In the presence of hydrogen fluoride, some substrates may undergo cleavage.[1]	1. Protect Sensitive Functional Groups: If possible, protect reactive functional groups before the fluorination reaction. 2. Minimize HF Concentration: If using HF as a catalyst, use the minimum effective amount. Consider using an alternative catalyst like an alkali metal fluoride.

Data Presentation

Table 1: Reaction Conditions for Gem-Difluorination of Carbonyl Compounds with Carbonyl Fluoride

Substrate	Catalyst	Temperature (°C)	Time (h)	Product	Conversion/Yield (%)	Reference
Benzophenone	None	100-250	14	Difluorodiphenylmethane	~3%	[3]
Benzophenone	Pyridine	50-100	11	Difluorodiphenylmethane & α-fluorobenzyl fluoroformate	-	[3]
Benzaldehyde	Pyridine	50-100	11	Benzylidene difluoride & α-fluorobenzyl fluoroformate	-	[3]
Anisaldehyde	None	50-75	8	-	-	[3]
Cyclohexanone	DMF	-	-	1,1-Difluorocyclohexane	-	[1]

Experimental Protocols

Protocol 1: General Procedure for the Gem-Difluorination of a Ketone (e.g., Benzophenone)

This protocol is adapted from the general procedures described for reacting carbonyl compounds with carbonyl fluoride.[3]

Materials:

• Benzophenone

• Carbonyl fluoride (COF₂)

• Anhydrous catalyst (e.g., sodium fluoride or pyridine)

• Dry, inert gas (e.g., nitrogen or argon)

• High-pressure reaction vessel (e.g., a stainless steel autoclave)

Procedure:

• Ensure all glassware and the reaction vessel are thoroughly dried to remove any traces of moisture.

• Purge the reaction vessel with a dry, inert gas to remove air and residual moisture.

• Charge the reaction vessel with the benzophenone and the chosen catalyst (if any).

• Seal the vessel and cool it using a dry ice/acetone bath or liquid nitrogen.

• Evacuate the vessel to remove the inert gas.

• Introduce a measured amount of carbonyl fluoride gas into the cooled and evacuated vessel.

• Allow the vessel to warm to room temperature and then heat it to the desired reaction temperature (e.g., 100-250°C for an uncatalyzed reaction, or 50-100°C if a catalyst like pyridine is used).[3]

• Maintain the reaction at the set temperature for the desired duration (e.g., 10-14 hours), with stirring if possible.

• After the reaction is complete, cool the vessel to room temperature.

• Carefully vent any unreacted carbonyl fluoride and other gaseous byproducts through a scrubbing solution (e.g., a solution of sodium bicarbonate or calcium hydroxide).

• Open the reaction vessel in a well-ventilated fume hood.

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., dichloromethane).

• Analyze the product mixture using techniques such as GC-MS and NMR to determine conversion and identify products.

• Purify the desired gem-difluoride product using standard techniques like column chromatography or distillation.

Visualizations

Caption: Experimental workflow for carbonyl fluoride fluorination.

Caption: Troubleshooting logic for low-yield fluorination reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US3213062A - Fluorination of carbonyl compounds with carbonyl fluoride and selected products made thereby - Google Patents [patents.google.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Management of Carbonyl Fluoride Reaction Byproducts

This guide provides researchers, scientists, and drug development professionals with essential information for safely managing toxic byproducts generated during reactions involving carbonyl fluoride (COF₂).

Frequently Asked Questions (FAQs)

Q1: What are the primary toxic byproducts of carbonyl fluoride reactions?

A1: The most significant toxic byproduct of carbonyl fluoride is hydrogen fluoride (HF). Carbonyl fluoride readily reacts with water (hydrolysis), even ambient moisture, to produce hydrogen fluoride and carbon dioxide. Both carbonyl fluoride itself and hydrogen fluoride are highly corrosive and toxic.

Q2: What are the immediate health risks associated with exposure to carbonyl fluoride and hydrogen fluoride?

A2: Acute inhalation of carbonyl fluoride can cause severe respiratory irritation, pulmonary edema, and may be fatal. Hydrogen fluoride exposure can cause severe burns to the skin, eyes, and respiratory tract. A particularly dangerous aspect of HF is that its effects, especially on the skin, may be delayed, leading to deeper tissue damage before pain is felt.

Q3: What is the recommended general method for neutralizing carbonyl fluoride and its byproducts in a laboratory setting?

A3: The standard and most effective method is to use a wet scrubber system. The exhaust gas stream from the reactor is passed through a packed column or a bubbler containing an alkaline scrubbing solution, which neutralizes the acidic gases (COF₂ and HF).

Q4: Which scrubbing solutions are most effective for neutralization?

A4: Alkaline solutions are highly effective. Common choices include sodium hydroxide (NaOH), potassium hydroxide (KOH), and calcium hydroxide (Ca(OH)₂). Sodium bicarbonate (NaHCO₃) can also be used. Calcium hydroxide is often recommended for its high efficiency in neutralizing HF and the insolubility of the resulting calcium fluoride (CaF₂), which facilitates its removal.

Q5: How should I dispose of the spent scrubbing solution?

A5: The disposal method depends on the scrubbing agent used. If calcium hydroxide is used, the resulting calcium fluoride precipitate can be filtered, dried, and disposed of as solid hazardous waste according to your institution's guidelines. Spent solutions of sodium or potassium hydroxide will contain dissolved fluoride salts and must be neutralized and disposed of as hazardous aqueous waste. Always consult your organization's environmental health and safety (EHS) department for specific disposal protocols.

Troubleshooting Guide

Issue 1: I can smell an acidic or sharp odor from my reactor exhaust, even with the scrubber running.

• Possible Cause 1: Scrubber breakthrough. The scrubbing solution may be saturated and no longer capable of neutralizing the incoming acid gases.

  • Solution: Safely stop the gas flow. Replace the spent scrubbing solution with a fresh batch. Consider increasing the volume or concentration of the scrubbing solution for future experiments.

• Possible Cause 2: Insufficient residence time. The gas flow rate may be too high, not allowing enough time for the gas to react with the scrubbing solution.

  • Solution: Reduce the flow rate of the exhaust gas into the scrubber. Ensure your scrubber is appropriately sized for the scale of your reaction.

• Possible Cause 3: Poor gas dispersion. The gas may be channeling through the scrubber without sufficient contact with the liquid.

  • Solution: Check the gas inlet tube to ensure it is submerged and producing fine bubbles. If using a packed column, ensure the packing material is evenly distributed and not clogged.

Issue 2: The pH of my scrubbing solution drops rapidly as soon as I start my experiment.

• Possible Cause: High concentration of acid gas. The reaction is generating a higher concentration of COF₂/HF than anticipated.

  • Solution: Use a more concentrated alkaline solution. For example, increase the molarity of your NaOH or the weight percentage of your Ca(OH)₂ slurry. You can also implement a two-stage scrubbing system for high-concentration gas streams.

Issue 3: My packed column scrubber is showing a significant pressure drop.

• Possible Cause 1: Clogging due to precipitate formation. If using calcium hydroxide, the formation of insoluble calcium fluoride can clog the packing material.

  • Solution: A packed column may not be ideal for scrubbing agents that produce precipitates. A bubble-type scrubber or a spray tower might be more suitable. If using a packed column is necessary, you may need to periodically flush it.

• Possible Cause 2: Liquid flooding. The liquid flow rate in the column might be too high relative to the gas flow rate, causing the column to fill with liquid.

  • Solution: Adjust the liquid and gas flow rates to the recommended operating range for your specific packing material.

Quantitative Data on Scrubbing Agents

The following table summarizes the efficiency of common alkaline solutions for neutralizing hydrogen fluoride.

Scrubbing Agent	Chemical Formula	Typical Concentration	Neutralization Reaction	Molar Efficiency (Moles of HF neutralized per mole of agent)	Notes
Sodium Hydroxide	NaOH	2-5 M	2NaOH + COF₂ → Na₂CO₃ + 2HFNaOH + HF → NaF + H₂O	1	High solubility of NaF.
Calcium Hydroxide	Ca(OH)₂	5-10% slurry	Ca(OH)₂ + COF₂ → CaCO₃ + 2HFCa(OH)₂ + 2HF → CaF₂↓ + 2H₂O	2	Forms an insoluble precipitate (CaF₂), which can be advantageous for disposal.
Sodium Bicarbonate	NaHCO₃	5-8% solution	2NaHCO₃ + COF₂ → Na₂CO₃ + 2HF + H₂O + CO₂NaHCO₃ + HF → NaF + H₂O + CO₂	1	Safer to handle than strong bases, but produces CO₂ gas.

Experimental Protocols

Protocol 1: Preparation and Operation of a Lab-Scale Calcium Hydroxide Scrubber

Objective: To neutralize COF₂ and HF from a reactor exhaust stream.

Materials:

• Gas washing bottle or packed column scrubber

• Calcium hydroxide (Ca(OH)₂)

• Deionized water

• pH indicator strips or a pH meter

• Personal Protective Equipment (PPE): Acid-resistant gloves, chemical splash goggles, face shield, lab coat.

Procedure:

• Prepare the Scrubbing Slurry: In a fume hood, carefully prepare a 10% (w/v) slurry of calcium hydroxide. For 500 mL of solution, slowly add 50 g of Ca(OH)₂ to 450 mL of deionized water while stirring. The mixture will be a milky white suspension.

• Assemble the Scrubber: Fill the gas washing bottle or the reservoir of the packed column with the prepared Ca(OH)₂ slurry, ensuring the gas inlet is sufficiently submerged.

• Connect to Exhaust: Connect the outlet of your reactor's exhaust line to the inlet of the scrubber using chemically resistant tubing (e.g., FEP or PFA). The outlet of the scrubber should be vented into the fume hood.

• Monitor the System: During the reaction, periodically check the pH of the scrubbing solution. A pH above 10 indicates that the solution is still effective. A significant drop in pH towards neutral (pH 7-8) indicates that the slurry is becoming saturated and needs to be replaced.

• Shutdown and Disposal: Once the reaction is complete, continue to pass an inert gas (e.g., nitrogen) through the system for 15-20 minutes to purge any residual reactive gases. The spent slurry containing calcium fluoride precipitate should be disposed of as solid hazardous waste according to your institution's EHS guidelines.

Visualizations

Caption: Workflow for managing toxic gases from carbonyl fluoride reactions.

Caption: Troubleshooting logic for an ineffective gas scrubber system.

Technical Support Center: Handling Carbonyl Fluoride in Experimental Setups

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting compatible materials for experimental setups involving carbonyl fluoride (COF₂). Carbonyl fluoride is a highly reactive and toxic gas, and improper material selection can lead to equipment failure, experimental inaccuracies, and serious safety hazards.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with carbonyl fluoride?

A1: Carbonyl fluoride is highly toxic and corrosive.[1][2] The main hazards are:

• Toxicity: It is toxic upon inhalation.[1]

• Corrosivity: It reacts with moisture to form hydrofluoric acid (HF), which is highly corrosive to many materials and can cause severe burns.[3]

• Reactivity: It is highly reactive and can react violently with water, bases, and certain metals.[2]

• Thermal Decomposition: At temperatures between 450-490°C, it decomposes into toxic gases, including carbon monoxide and fluorine.[1][2]

Q2: What happens if carbonyl fluoride comes into contact with water or moisture?

A2: Carbonyl fluoride readily hydrolyzes in the presence of water to form carbon dioxide and highly corrosive hydrogen fluoride (HF).[3] This reaction is a major concern in experimental setups, as even trace amounts of moisture can lead to the formation of HF and subsequent corrosion of incompatible materials.

Q3: Are there any common laboratory materials that should be strictly avoided with carbonyl fluoride?

A3: Yes. Due to its high reactivity, the following materials should be avoided:

• Water and aqueous solutions: Reacts to form hydrofluoric acid.[3]

• Bases and alkalis: Reacts vigorously.

• Glass: While borosilicate glass may offer some resistance to dry gas at low temperatures, the presence of even trace moisture will lead to the formation of HF, which attacks silica.

• Most elastomers (rubbers): Many common elastomers will degrade upon contact with carbonyl fluoride or its hydrolysis products. Specific fluoroelastomers may be suitable under certain conditions, but compatibility must be verified.

• Reactive metals: Metals that are readily attacked by acids should be avoided.

Q4: Can I use stainless steel with carbonyl fluoride?

A4: The compatibility of stainless steel with carbonyl fluoride depends on the specific grade, temperature, and the presence of moisture. In dry conditions, some grades of stainless steel, particularly those with high nickel and chromium content (e.g., 316L), may exhibit some resistance by forming a passivating fluoride layer.[4] However, in the presence of moisture, the formation of hydrofluoric acid can lead to corrosion.[4][5] For high-temperature applications or in systems where moisture cannot be strictly excluded, more resistant materials like nickel alloys are recommended.

Q5: What are the recommended materials for handling dry carbonyl fluoride?

A5: For handling dry carbonyl fluoride, the following materials are generally recommended:

• Metals: Nickel and its alloys, such as Monel, are preferred due to their excellent resistance to fluorine and hydrogen fluoride.[6][7]

• Plastics: Fluoropolymers such as Polytetrafluoroethylene (PTFE), Perfluoroalkoxy (PFA), and Fluorinated Ethylene Propylene (FEP) are highly resistant to carbonyl fluoride and are suitable for use as liners, tubing, and seals.[8][9][10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected corrosion or etching of metal components.	Presence of moisture in the system leading to the formation of hydrofluoric acid.	1. Ensure all components are thoroughly dried and purged with an inert gas (e.g., Nitrogen, Argon) before introducing carbonyl fluoride. 2. Use a moisture trap in the gas line. 3. Switch to a more corrosion-resistant material such as Monel or a high-nickel alloy.
Degradation or swelling of elastomeric seals (O-rings, gaskets).	Incompatibility of the elastomer with carbonyl fluoride.	1. Replace with seals made from a compatible fluoropolymer like PTFE or a perfluoroelastomer (FFKM) such as Kalrez®. 2. Consult chemical compatibility charts and verify the suitability of the chosen elastomer for fluorine and HF service.
Discoloration or clouding of transparent components (e.g., sight glasses).	Chemical attack on the material (e.g., glass, polycarbonate).	1. Replace with components made from sapphire or a transparent fluoropolymer. 2. If visual inspection is not critical, replace with a compatible metal component.
Leakage from fittings or connections.	Corrosion of threads or sealing surfaces. Degradation of sealing materials.	1. Inspect all fittings for signs of corrosion. 2. Ensure that all wetted parts of the fittings are made of compatible materials. 3. Use thread sealants that are compatible with carbonyl fluoride (e.g., PTFE tape).
Sudden pressure increase in a closed system.	Uncontrolled reaction or decomposition of carbonyl fluoride.	1. IMMEDIATELY and SAFELY vent the system to a suitable scrubber or exhaust. 2. Investigate for potential sources of contamination (e.g., moisture, incompatible chemicals) or excessive temperature.

Material Compatibility Data

Material Category	Specific Material	Compatibility with Dry COF₂	Compatibility with Wet COF₂ (HF)	Notes
Metals	Stainless Steel (304, 316)	Fair to Good (Dry Gas)	Poor to Fair	Susceptible to pitting and crevice corrosion in the presence of moisture.[4][5]
Nickel Alloys (Monel, Inconel)	Excellent	Good to Excellent	Generally the preferred metallic materials for handling fluorine and HF.[6][7]
Aluminum	Good (forms a passivating fluoride layer)	Fair	The protective fluoride layer can be compromised by impurities.
Copper	Good (forms a passivating fluoride layer)	Fair	Similar to aluminum, relies on a protective surface layer.
Plastics	PTFE, PFA, FEP	Excellent	Excellent	Highly resistant to a wide range of corrosive chemicals.[8][9][10]
Polyvinylidene fluoride (PVDF)	Good	Good	Good chemical resistance, but may have lower temperature limits than PTFE/PFA.
Polyethylene (PE), Polypropylene (PP)	Poor	Poor	Not recommended for use with carbonyl fluoride.
Elastomers	Perfluoroelastomers (FFKM, e.g., Kalrez®)	Excellent	Excellent	Offers the best chemical resistance among elastomers.
Fluoroelastomers (FKM, e.g., Viton®)	Fair to Good	Fair	Compatibility can vary significantly between different FKM grades. Testing is essential.
Nitrile (Buna-N), EPDM	Poor	Poor	Not recommended for use with carbonyl fluoride.
Other Materials	Glass (Borosilicate)	Poor (with any moisture)	Poor	Attacked by hydrogen fluoride.
Sapphire	Good	Good	Offers good chemical resistance and transparency.

Experimental Protocols

Protocol for Material Compatibility Testing (Gravimetric Analysis)

This protocol is based on ASTM G31, "Standard Practice for Laboratory Immersion Corrosion Testing of Metals," and can be adapted for testing in a gaseous environment.

• Specimen Preparation:

  • Prepare triplicate specimens of each material to be tested.

  • Machine specimens to a standard size (e.g., 50 mm x 25 mm x 2 mm).

  • Clean the specimens thoroughly with a non-reactive solvent (e.g., acetone, isopropanol) and dry them completely.

  • Measure the dimensions of each specimen to three decimal places.

  • Weigh each specimen to the nearest 0.1 mg.

• Experimental Setup:

  • The test chamber must be constructed of a material known to be inert to carbonyl fluoride (e.g., a nickel alloy or a PFA-lined vessel).

  • The system must be designed to safely handle a toxic and corrosive gas, including a proper ventilation and scrubbing system for the exhaust gas.

  • The system should allow for precise control of temperature, pressure, and gas composition.

• Test Procedure:

  • Place the prepared specimens in the test chamber, ensuring they are electrically isolated from each other.

  • Evacuate the chamber and purge with a dry, inert gas (e.g., nitrogen) to remove all traces of air and moisture.

  • Introduce carbonyl fluoride gas to the desired concentration and pressure.

  • Maintain the system at the desired temperature for the duration of the test (e.g., 100 hours).

  • Continuously monitor the system for any signs of leakage or unexpected reactions.

• Post-Test Analysis:

  • At the end of the test period, safely purge the chamber with an inert gas to remove all carbonyl fluoride.

  • Carefully remove the specimens from the chamber.

  • Visually inspect and photograph each specimen, noting any changes in appearance (e.g., discoloration, pitting).

  • Clean the specimens according to a standard procedure to remove any corrosion products without removing the base material.

  • Dry and re-weigh the specimens to the nearest 0.1 mg.

• Data Analysis:

  • Calculate the mass loss for each specimen.

  • Calculate the corrosion rate using the following formula: Corrosion Rate (mm/year) = (K × W) / (A × T × D) Where:

    • K = a constant (8.76 × 10⁴)

    • W = mass loss in grams

    • A = surface area in cm²

    • T = exposure time in hours

    • D = density of the material in g/cm³

Visualization

Caption: Decision workflow for selecting materials compatible with carbonyl fluoride.

References

• 1. Carbonyl fluoride | COF2 | CID 9623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ICSC 0633 - CARBONYL FLUORIDE [inchem.org]
• 3. nationalacademies.org [nationalacademies.org]
• 4. quora.com [quora.com]
• 5. mdpi.com [mdpi.com]
• 6. continentalsteel.com [continentalsteel.com]
• 7. Corrosion resistant materials for fluorine and hydrogen fluoride [inis.iaea.org]
• 8. turi.org [turi.org]
• 9. researchgate.net [researchgate.net]
• 10. US2836622A - Preparation of carbonyl fluoride - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Perfluoroisopropyl Ketones

Welcome to the technical support center for the synthesis of perfluoroisopropyl ketones. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions to help improve your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing perfluoroisopropyl ketones?

A1: Several effective methods are employed for the synthesis of perfluoroisopropyl ketones. Key approaches include the reaction of hexafluoropropene with perfluoropropionic acid fluoride or hexafluoropropene oxide, often using alkali metal fluoride catalysts in polar aprotic solvents.[1] Another prominent method involves the nucleophilic addition of perfluoroalkyl lithium reagents to various acyl derivatives, with Weinreb and morpholine amides being particularly effective substrates, often resulting in high to quantitative yields.[2] Additionally, the use of organosilicon reagents, such as perfluoroalkyl(trialkyl)silanes, provides a pathway to these ketones through reaction with carbonyl compounds.[3]

Q2: Which starting materials are most effective for achieving high yields?

A2: For nucleophilic addition methods, Weinreb and morpholine amides have proven to be highly effective substrates, leading to polyfluoro ketones in high yields with short reaction times.[2] In methods involving hexafluoropropene, using it in combination with hexafluoropropene oxide or perfluoropropionic acid fluoride is a common strategy.[1]

Q3: What are the primary safety concerns when working with perfluoroalkylation reagents?

A3: Many perfluoroalkylation reagents are highly reactive and can be toxic. For instance, some reactions may produce hazardous byproducts. It is crucial to handle these chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Some reagents may also be sensitive to moisture and air, requiring careful handling under inert atmosphere conditions.

Q4: How can I monitor the progress of my reaction?

A4: Reaction progress can be monitored using standard analytical techniques. For many fluorinated compounds, 19F NMR is a particularly powerful tool for tracking the consumption of starting materials and the formation of products.[4] Other common methods include Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC).[5]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Q: My reaction is resulting in a very low yield or no desired product at all. What are the potential causes and how can I fix this?

A: Low yield is a common issue with several potential root causes. Systematically investigating the following factors can help identify and resolve the problem.

• Reagent Quality and Stability:

  • Perfluoroalkyl lithium reagents can be unstable. Ensure they are freshly prepared or properly stored.

  • Grignard reagents with perfluoroalkyl groups (e.g., CF3MgBr) can be highly unstable and decompose easily.[6]

  • Organosilicon reagents can be contaminated with siloxanes from reactions with residual water. These impurities can be removed by treatment with 98% sulfuric acid.[3]

• Catalyst Deactivation:

  • The presence of water can deactivate catalysts, particularly alkali metal fluorides (e.g., KF, CsF) used in polar aprotic solvents like acetonitrile.[1] Ensure all solvents and reagents are rigorously dried.

• Reaction Conditions:

  • Temperature: The optimal temperature can be critical. For example, in the reaction of hexafluoropropene oxides and hexafluoropropene, 120°C was found to be optimal. Lower temperatures led to incomplete conversion, while higher temperatures resulted in side products.[7]

  • Reaction Time: Insufficient reaction time can lead to incomplete conversion. Monitor the reaction to determine the optimal duration. For instance, fluorination time was optimized to 10 minutes in one study to avoid unreacted starting material.[5]

• Undesired Side Reactions:

  • β-Fluoride Elimination: This is a common undesired reaction for α-CF3 carbanions, especially with "hard" metal counterions, leading to the formation of gem-difluoroolefins.[6]

  • Formation of Isomeric Perfluoroalkenes: This can occur as a side reaction, but slow addition of the silane reagent can help minimize it.[3]

Issue 2: Formation of Significant Byproducts

Q: My reaction is producing the desired ketone, but I am also getting a significant amount of impurities. How can I improve the selectivity?

A: The formation of byproducts can often be suppressed by carefully tuning the reaction conditions and reagent choice.

• Solvent Choice: The choice of solvent can influence the reaction pathway. Polar aprotic solvents are often used for reactions involving alkali metal fluoride catalysts.[1]

• Slow Reagent Addition: In reactions prone to side products, such as the formation of isomeric perfluoroalkenes when using silane reagents, a slow addition of the reagent can improve selectivity.[3]

• Catalyst Selection: The use of specific catalysts can enhance yield and reduce byproducts. For instance, adding 18-crown-6 as a phase transfer catalyst has been shown to significantly increase the yield of perfluoroisobutyryl fluoride from 80% to nearly 96%.[8]

Issue 3: Difficulty in Product Purification

Q: I am struggling to isolate my pure perfluoroisopropyl ketone from the reaction mixture. What purification strategies are recommended?

A: Purification of fluorinated compounds can be challenging.

• Removal of Siloxanes: If using organosilane reagents, siloxane byproducts are common. These can be conveniently removed by washing the reaction mixture with 98% sulfuric acid, which does not affect the perfluoroalkylated products.[3]

• Standard Chromatographic Techniques: Column chromatography is a common method, but some fluorinated compounds can decompose on silica gel.[4] Careful selection of the stationary and mobile phases is crucial.

• Distillation: For volatile ketones, fractional distillation can be an effective purification method.

Data on Synthesis Yields

The following tables summarize yield data from various synthetic approaches for perfluorinated ketones.

Table 1: Synthesis of Polyfluoro Ketones via Perfluoroalkyl Lithium Reagents

Acyl Derivative	Perfluoroalkyl Lithium Reagent	Yield	Reference
Weinreb Amides	(Pentafluoroethyl)lithium	High to Quantitative	[2]
Morpholine Amides	(Pentafluoroethyl)lithium	High to Quantitative	[2]
Weinreb Amides	(Heptafluoropropyl)lithium	High to Quantitative	[2]
Morpholine Amides	(Heptafluoropropyl)lithium	High to Quantitative	[2]

Table 2: Synthesis of Fluorinated Cyclic Ketones via Electrophilic Fluorination

Substrate	Reagent	Yield	Reference
Cyclic Ketones	Selectfluor®	10-77%	[4]
Trifluoroacetylated 1,3-diketones	Selectfluor®	20-77%	[4]

Table 3: Catalytic Synthesis of Perfluoroisobutyryl Fluoride

Catalyst	Yield	Reference
KF	80%	[8]
KF / 18-crown-6	95.9%	[8]

Experimental Protocols

Protocol 1: General Procedure for Synthesis of Polyfluoro Ketones using Weinreb Amides

This protocol is adapted from the work of Kokotos et al.[2]

• Dissolve the appropriate Weinreb amide in anhydrous diethyl ether (Et2O) and cool the solution to -78 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• In a separate flask, generate the perfluoroalkyl lithium reagent by reacting the corresponding perfluoroalkyl iodide with a suitable lithium source at -78 °C.

• Slowly add the freshly prepared perfluoroalkyl lithium reagent to the solution of the Weinreb amide while maintaining the temperature at -78 °C.

• Stir the reaction mixture at this temperature for the time determined by reaction monitoring (typically short).

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH4Cl).

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with Et2O.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography to obtain the pure polyfluoro ketone.

Protocol 2: General Procedure for Electrophilic Fluorination using Selectfluor®

This protocol is based on the synthesis of fluorinated cyclic ketones.[4]

• Charge a round-bottom flask with acetonitrile (CH3CN) and add Selectfluor® (1.1 equivalents). Stir until the reagent is fully dissolved.

• Slowly add the ketone substrate (1 equivalent) to the solution with continuous stirring.

• Cap the reaction flask and allow it to stir at room temperature or under reflux (e.g., 70 °C) for a period of 10-96 hours, depending on the substrate's reactivity. Monitor the reaction progress using 1H and 19F NMR.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Dissolve the resulting residue in dichloromethane (CH2Cl2) and wash it three times with distilled water.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and evaporate the solvent to yield the crude product.

• Further purification can be performed by recrystallization or column chromatography.

Visual Guides

Caption: A general workflow for the synthesis of perfluoroisopropyl ketones.

Caption: A troubleshooting flowchart for addressing low yield issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Medicinally Interesting Polyfluoro Ketones via Perfluoroalkyl Lithium Reagents [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 5. eprints.ugd.edu.mk [eprints.ugd.edu.mk]
• 6. The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00351F [pubs.rsc.org]
• 7. RU2494086C2 - Method of producing perfluoroethyl isopropyl ketone - Google Patents [patents.google.com]
• 8. From hexafluoropropylene to perfluoroisobutyronitrile via high-yield and scalable three-step synthesis - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03945B [pubs.rsc.org]

Troubleshooting low conversion rates in carbonyl fluoride reactions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting low conversion rates in reactions involving carbonyl fluoride.

Frequently Asked questions (FAQs)

Q1: My reaction with carbonyl fluoride has a low conversion rate. What are the most common initial checks I should perform?

A1: When encountering low conversion rates, start by verifying the integrity of your experimental setup and the purity of your reagents. Ensure all glassware was rigorously dried to prevent hydrolysis of carbonyl fluoride.[1] Confirm the purity of your carbonyl fluoride, as common impurities like carbon dioxide, moisture, and hydrogen fluoride can impede the reaction.[2][3] Also, verify the accuracy of your temperature and pressure monitoring equipment.

Q2: How does moisture affect carbonyl fluoride reactions?

A2: Carbonyl fluoride is highly susceptible to hydrolysis.[4][5] The presence of even trace amounts of water will lead to the formation of hydrogen fluoride (HF) and carbon dioxide, consuming the carbonyl fluoride and reducing the yield of your desired product.[4][5] It is crucial to work under strictly anhydrous conditions.[1][6]

Q3: Can the reaction temperature significantly impact the conversion rate?

A3: Yes, temperature is a critical parameter. Carbonyl fluoride is thermally unstable and can decompose at elevated temperatures, leading to the formation of toxic byproducts and lower yields.[4] Conversely, a temperature that is too low may result in slow reaction kinetics and incomplete conversion. Temperature optimization is often necessary to find the ideal balance for your specific reaction.[1]

Q4: What role does the catalyst play, and how can I troubleshoot catalyst-related issues?

A4: Many reactions involving carbonyl fluoride are catalyst-dependent. Low conversion can be a sign of catalyst deactivation, insufficient catalyst loading, or improper catalyst selection. Catalysts can be deactivated by impurities in the reaction mixture, particularly water.[7] Ensure your catalyst is active and used in the appropriate concentration. If you suspect catalyst issues, consider running a small-scale control reaction with a fresh batch of catalyst.

Q5: Are there common side reactions I should be aware of?

A5: Besides hydrolysis, carbonyl fluoride can participate in other side reactions depending on the substrate and solvent. It can react with alcohols, amines, and other nucleophilic functional groups.[5] The choice of an inert solvent is critical to prevent unwanted reactions with the solvent itself.

Troubleshooting Guides

Issue 1: Low or No Conversion

This is often the most critical issue and requires a systematic approach to diagnose.

Troubleshooting Workflow for Low/No Conversion

Caption: A logical workflow for troubleshooting low or no conversion in carbonyl fluoride reactions.

Detailed Steps:

• Reagent and Substrate Purity:

  • Carbonyl Fluoride: Use high-purity carbonyl fluoride. If using a commercial source, verify the certificate of analysis. Impurities such as CO₂, CO, H₂O, and phosgene (COCl₂) can significantly reduce yield.[2][3]

  • Substrate: Ensure your starting material is pure and free from contaminants that could react with carbonyl fluoride or deactivate the catalyst.

  • Solvent: Use anhydrous solvents to prevent hydrolysis of carbonyl fluoride.

• Reaction Conditions:

  • Temperature Control: Monitor the internal reaction temperature accurately. Run small-scale experiments at different temperatures to find the optimal range.

  • Pressure: For gas-phase reactions, ensure the system is sealed and maintaining the correct pressure.

  • Mixing: Inadequate stirring can lead to localized concentration gradients and poor conversion.

• Catalyst Performance:

  • Activity: If using a solid catalyst, ensure it has not been poisoned by contaminants. Consider a regeneration step if applicable. For homogenous catalysts, prepare fresh solutions.

  • Loading: Systematically vary the catalyst loading to determine the optimal concentration.

Issue 2: Formation of Side Products

The presence of significant side products indicates a lack of selectivity, which can often be addressed by modifying reaction conditions.

Troubleshooting Workflow for Side Product Formation

Caption: A workflow to diagnose and mitigate the formation of side products.

Detailed Steps:

• Identify Side Products: Use analytical techniques such as NMR and GC-MS to identify the structure of the major side products. This will provide clues about the undesired reaction pathways.

• Address Hydrolysis: If you identify products consistent with hydrolysis, rigorously dry all reagents, solvents, and glassware. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Mitigate Thermal Decomposition: If byproducts suggest thermal decomposition of your starting material or product, lower the reaction temperature.[4] Consider running the reaction for a longer time at a lower temperature.

• Solvent Compatibility: If the solvent is implicated in side reactions, choose a more inert solvent.

Data Presentation

The following tables provide an overview of how different parameters can influence the outcome of reactions involving carbonyl fluoride. The data presented are illustrative and may vary depending on the specific reaction.

Table 1: Effect of Water Contamination on a Generic Carbonyl Fluoride Reaction

Water Content (ppm)	Relative Conversion Rate (%)
< 10	100
50	85
100	60
500	20

Table 2: Influence of Reaction Temperature on a Generic Carbonyl Fluoride Reaction

Temperature (°C)	Relative Conversion Rate (%)	Selectivity (%)
0	40	95
25	85	90
50	98	75
75	99	60

Table 3: Impact of Catalyst Loading on a Generic Catalytic Carbonyl Fluoride Reaction

Catalyst Loading (mol%)	Relative Reaction Rate
1	30
2.5	75
5	100
10	100 (no significant increase)

Experimental Protocols

Protocol 1: Purification of Carbonyl Fluoride Gas

This protocol describes a general method for removing common impurities from a crude carbonyl fluoride gas stream.

Materials:

• Crude carbonyl fluoride gas

• Purifying gas (e.g., ClF, ClF₃, ClF₅, or F₂)

• Stainless steel reactor

• Cryogenic cold trap (-110 °C)

• Vacuum pump

• Gas storage cylinder

Procedure:

• Introduce the crude carbonyl fluoride gas into a dry stainless steel reactor.[3]

• Introduce the purifying gas into the reactor. The molar ratio of the purifying gas to the crude carbonyl fluoride should be optimized for the specific impurities present. A 1:1 molar ratio can be a starting point.[3]

• Heat the reactor to a temperature that facilitates the reaction between the purifying gas and the impurities (e.g., 499 °C for ClF₃) and pressurize as required (e.g., 5 MPa).[3]

• Pass the effluent gas through a cryogenic cold trap cooled to -110 °C to condense the purified carbonyl fluoride and allow volatile impurities to be removed by a vacuum pump.[3]

• Transfer the purified, condensed carbonyl fluoride to a clean, dry gas storage cylinder.

• Analyze the purity of the collected gas using a suitable method such as gas chromatography or infrared spectroscopy. A purity of ≥ 99.95% is achievable with this method.[2]

Protocol 2: General Procedure for the Synthesis of an Acyl Fluoride using Carbonyl Fluoride

This protocol provides a general guideline for the synthesis of an acyl fluoride from a carboxylic acid.

Materials:

• Carboxylic acid

• Purified carbonyl fluoride gas

• Anhydrous aprotic solvent (e.g., acetonitrile, dichloromethane)

• Dry glassware

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Assemble a flame-dried or oven-dried reaction flask equipped with a magnetic stirrer, a gas inlet, and a gas outlet connected to a suitable scrubber (e.g., a bubbler with a dilute sodium hydroxide solution).

• Dissolve the carboxylic acid in the anhydrous aprotic solvent under an inert atmosphere.

• Cool the solution to the desired reaction temperature (e.g., 0 °C to room temperature).

• Slowly bubble the carbonyl fluoride gas through the stirred solution. The flow rate should be controlled to maintain the desired reaction temperature and prevent excessive pressure buildup.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or in-situ IR).

• Once the reaction is complete, stop the flow of carbonyl fluoride and purge the system with an inert gas to remove any unreacted carbonyl fluoride.

• The reaction mixture can then be worked up as appropriate for the specific acyl fluoride being synthesized. This may involve solvent removal under reduced pressure and purification by distillation or chromatography.

Signaling Pathway for Carbonyl Fluoride Hydrolysis

Caption: The reaction pathway for the hydrolysis of carbonyl fluoride in the presence of water.

References

• 1. benchchem.com [benchchem.com]
• 2. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 3. Purification method and preparation method for carbonyl fluoride - Eureka | Patsnap [eureka.patsnap.com]
• 4. Carbonyl fluoride | COF2 | CID 9623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Pressure and temperature control in carbonyl fluoride gas-phase reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with carbonyl fluoride (COF₂) in gas-phase reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with carbonyl fluoride gas?

A1: Carbonyl fluoride is a colorless, highly toxic, and corrosive gas with a pungent odor.[1][2] Key safety concerns include:

• High Toxicity: It is very toxic by inhalation.[2]

• Corrosivity: It reacts with water or steam to produce toxic and corrosive hydrofluoric acid (HF) fumes.[3]

• Reactivity: It is incompatible with water, bases (including amines), strong oxidizing agents, and alcohols.[3] It can react violently with certain compounds.[3]

• Pressure Hazard: It is shipped as a liquefied compressed gas and containers may rupture or rocket if exposed to prolonged heat or fire.[2]

Q2: What are the typical decomposition products of carbonyl fluoride at high temperatures?

A2: At elevated temperatures, carbonyl fluoride decomposes into toxic products, including carbon monoxide (CO) and fluorine (F₂).[3] When heated to decomposition, it can also emit toxic fumes of hydrogen fluoride.[2]

Q3: How does the presence of moisture affect carbonyl fluoride reactions?

A3: Carbonyl fluoride readily hydrolyzes in the presence of water to produce carbon dioxide (CO₂) and hydrogen fluoride (HF).[1] This can lead to unwanted side reactions, corrosion of equipment, and significant safety hazards due to the formation of HF. It is crucial to work under anhydrous conditions.

Q4: What are some common methods for synthesizing carbonyl fluoride?

A4: Common synthesis methods include:

• The reaction of phosgene (COCl₂) with hydrogen fluoride.[1]

• The fluorination of carbon monoxide (CO), though this can lead to over-fluorination to carbon tetrafluoride.[1]

• The reaction of carbon dioxide (CO₂) with tetrafluoromethane (CF₄) at high temperatures (around 1000°C).

• Heating tetrafluoroethylene gas and oxygen gas in a gas phase reaction.[4]

Q5: Can carbonyl fluoride be used for the synthesis of carbamoyl fluorides?

A5: Yes, carbonyl fluoride reacts with secondary amines to generate carbamoyl fluorides. However, due to the hazards of using COF₂ gas directly, methods using a surrogate for difluorophosgene (a COF₂ equivalent) have been developed.[5][6]

Troubleshooting Guides

Issue 1: Low Yield or Incomplete Reaction

Potential Cause	Troubleshooting Steps
Inadequate Temperature	- Ensure the reaction temperature is within the optimal range for the specific reaction. For the production of COF₂ from tetrafluoroethylene and oxygen, a temperature between 300°C and 450°C is recommended.[4] - For other reactions, consider incrementally increasing the temperature while carefully monitoring for side product formation.
Insufficient Residence Time	- For continuous flow systems, decrease the flow rate to increase the time the reactants are in the reaction zone. A retention time of 1 to 30 seconds is suggested for COF₂ production.[4] - For batch reactions, increase the overall reaction time.
Poor Mixing of Gaseous Reactants	- In flow reactors, ensure the design promotes efficient mixing. - In batch reactors, ensure adequate agitation if applicable.
Mass Transfer Limitations	- This is particularly relevant in reactions involving a gaseous reagent and a liquid or solid phase. - Improve mixing and agitation to enhance the contact between phases.
Leaks in the System	- Perform a leak check of the entire gas-phase reactor setup using an inert gas before introducing carbonyl fluoride.

Issue 2: Formation of Undesired Byproducts

Potential Cause	Troubleshooting Steps
Reaction Temperature is Too High	- High temperatures can lead to the decomposition of carbonyl fluoride into CO and F₂ or other side reactions.[3] - Lower the reaction temperature. Even if it requires a longer reaction time, it can minimize side reactions.
Presence of Moisture or Other Impurities	- Carbonyl fluoride reacts with water to form HF and CO₂.[1] Ensure all reactants, solvents, and the reactor system are rigorously dried. - Use high-purity reagents and solvents.
Incorrect Stoichiometry	- Precisely control the molar ratios of the reactants. An excess of one reactant can lead to side reactions.
Hot Spots in the Reactor	- Poor heat dissipation can create localized areas of high temperature. - Improve reactor design for better heat transfer, such as using jacketed reactors with efficient cooling. - Add the limiting reagent at a slower, controlled rate to manage heat evolution.

Issue 3: Inconsistent Results Between Batches or Runs

Potential Cause	Troubleshooting Steps
Variations in Temperature and Pressure Control	- Ensure that temperature and pressure controllers are calibrated and functioning correctly. - Maintain a detailed log of reaction parameters for each run to identify any deviations.
Inconsistent Reagent Purity	- Use reagents from the same batch if possible. If not, verify the purity of each new batch of reagents.
Changes in Surface Area of Heterogeneous Catalysts	- If using a solid catalyst, ensure its preparation and handling are consistent to maintain a similar surface area and activity.

Experimental Protocols

General Protocol for Gas-Phase Reactions in a Tubular Reactor

This protocol outlines a general procedure for conducting gas-phase reactions with carbonyl fluoride in a continuous flow system.

• System Preparation:

  • Construct the reactor system using materials compatible with carbonyl fluoride and other reactants (e.g., nickel alloys, stainless steel).

  • Ensure the system includes mass flow controllers for precise gas delivery, a heated tubular reactor, a pressure controller, and a system for trapping or neutralizing unreacted reagents and products.

  • Perform a thorough leak check of the entire system with an inert gas (e.g., nitrogen or argon).

  • Heat the reactor to the desired temperature under a flow of inert gas to ensure the system is dry.

• Reaction Execution:

  • Set the desired flow rates for carbonyl fluoride and the other gaseous reactant(s) using the mass flow controllers.

  • Introduce the reactants into the heated reactor.

  • Monitor and maintain the reaction temperature and pressure at the desired setpoints.

  • Allow the reaction to proceed for the calculated residence time.

• Product Collection and Analysis:

  • Pass the reactor effluent through a cold trap (e.g., cooled with liquid nitrogen) to collect condensable products.

  • Vent non-condensable gases through a scrubbing system to neutralize any unreacted carbonyl fluoride or acidic byproducts.

  • Analyze the collected products using appropriate techniques (e.g., GC-MS, NMR, IR spectroscopy).

Specific Protocol: Synthesis of Carbamoyl Fluorides using a Difluorophosgene Surrogate

This protocol is adapted from a method that avoids the direct use of carbonyl fluoride gas by generating a surrogate in situ.

• Reagent Preparation:

  • In a reaction vessel under an inert atmosphere, dissolve the secondary amine in acetonitrile.

  • Add (triphenylphosphonio)-difluoroacetate (PDFA) as the difluorocarbene source (1.5 equivalents).

  • Add 4-methylpyridine N-oxide as the oxidant (2.0 equivalents).

• Reaction Conditions:

  • Heat the reaction mixture to 60°C.

  • Maintain the temperature and stir the reaction for 1 hour.

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • The carbamoyl fluoride product can be purified using standard techniques such as column chromatography.

Visualizations

Caption: Troubleshooting workflow for carbonyl fluoride gas-phase reactions.

Caption: General experimental workflow for a gas-phase reaction.

References

• 1. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 2. Carbonyl fluoride | COF2 | CID 9623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. US8513458B2 - Process for production of carbonyl fluoride - Google Patents [patents.google.com]
• 5. Synthesis of Carbamoyl Fluorides Using a Difluorophosgene Surrogate Derived from Difluorocarbene and Pyridine N-Oxides [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

Carbonyl Fluoride Spill Decontamination: A Technical Support Guide

This guide provides comprehensive troubleshooting, frequently asked questions (FAQs), and detailed protocols for the safe decontamination of carbonyl fluoride spills. It is intended for researchers, scientists, and drug development professionals working with this hazardous chemical.

Troubleshooting Guide

This section addresses specific issues that may arise during the decontamination of a carbonyl fluoride spill.

Issue	Possible Cause	Solution
Persistent pungent odor after decontamination.	Incomplete neutralization of carbonyl fluoride or its hydrolysis product, hydrogen fluoride (HF).	Re-apply the decontamination solution, ensuring complete coverage of the spill area. Increase the contact time of the neutralizing agent.
Gas trapped in porous materials (e.g., wood, concrete).	Ventilate the area for an extended period. For porous surfaces, a more prolonged application of the neutralizing agent may be necessary.
Visible residue or fuming from the spill area after initial cleanup.	Reaction of residual carbonyl fluoride with moisture in the air.	Immediately re-apply a neutralizing agent such as a slurry of calcium carbonate or sodium bicarbonate. Do not use water directly on the spill.
Corrosion or damage to equipment after decontamination.	The corrosive nature of carbonyl fluoride or its byproduct, hydrofluoric acid.	Use neutralizing agents that are compatible with the equipment material. After decontamination, rinse metallic surfaces with a suitable solvent (e.g., isopropanol) and dry thoroughly.
Spill is larger than can be safely handled by lab personnel.	Underestimation of the spill volume or rapid expansion of the gas.	Immediately evacuate the area and activate the emergency response plan. Do not attempt to clean up a large spill without proper training and equipment.
Inadequate ventilation to safely manage the spill.	Failure of the primary ventilation system (e.g., fume hood).	Evacuate the area immediately. If possible and safe to do so, activate any backup or emergency ventilation systems. Do not re-enter the area until it has been cleared by safety professionals.

Frequently Asked Questions (FAQs)

Q1: What are the immediate first aid measures in case of exposure to carbonyl fluoride?

A1:

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1][2] Symptoms such as pulmonary edema can be delayed.[2]

• Skin Contact: Remove contaminated clothing immediately. Flush the affected area with large amounts of water for at least 15 minutes. For liquefied gas contact that may cause frostbite, do not rub the affected area; seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]

Q2: What are the primary hazards of carbonyl fluoride?

A2: Carbonyl fluoride is a colorless, highly toxic gas with a pungent odor.[4] The main hazards are:

• High Acute Toxicity: It is toxic if inhaled and can cause severe respiratory tract irritation, burns, and potentially fatal pulmonary edema.[2]

• Corrosivity: It reacts with water or moisture to form hydrofluoric acid (HF) and carbon dioxide, both of which are hazardous.[5] HF is highly corrosive and can cause severe burns to the skin, eyes, and respiratory tract.

• Reactivity: Carbonyl fluoride reacts violently with water, bases, and alcohols.[6]

Q3: What personal protective equipment (PPE) is required when handling carbonyl fluoride?

A3: A comprehensive PPE strategy is essential. The following table summarizes the recommended PPE:

PPE Category	Specification	Purpose
Respiratory Protection	A full-facepiece respirator with a cartridge suitable for acid gases and organic vapors, or a self-contained breathing apparatus (SCBA) for higher concentrations or emergency situations.	To prevent inhalation of toxic carbonyl fluoride gas and its hazardous byproducts.
Hand Protection	Chemical-resistant gloves, such as those made of neoprene or nitrile. Always check with the glove manufacturer for specific chemical compatibility.	To protect hands from contact with carbonyl fluoride and hydrofluoric acid.
Eye Protection	Chemical splash goggles and a face shield.	To provide comprehensive protection for the eyes and face from splashes of hazardous materials.
Body Protection	A lab coat, chemical-resistant apron, and closed-toe shoes. For larger spills, a gas-tight chemical protective suit is recommended.[2]	To protect the skin and body from exposure.

Q4: Can water be used to clean up a carbonyl fluoride spill?

A4: No, water should not be used directly on a carbonyl fluoride spill. Carbonyl fluoride reacts with water to produce hydrofluoric acid (HF), which is highly corrosive and toxic.[5] Using water will exacerbate the hazard by creating a larger area of contamination with HF.

Q5: What are the recommended neutralizing agents for a carbonyl fluoride spill?

A5: While direct neutralization of carbonyl fluoride is not well-documented, the focus should be on neutralizing its hazardous hydrolysis product, hydrofluoric acid (HF). Recommended neutralizing agents include:

• Calcium Carbonate (CaCO₃): Also known as limestone, it reacts with HF to form calcium fluoride (CaF₂), water, and carbon dioxide.[4][7]

• Sodium Bicarbonate (NaHCO₃): Baking soda can also be used to neutralize HF.[4]

• Soda Lime: A mixture of calcium hydroxide and sodium hydroxide, which can effectively neutralize acidic gases.

Decontamination Protocols

The following protocols provide detailed methodologies for decontaminating surfaces and equipment after a carbonyl fluoride spill.

Protocol 1: Decontamination of Solid Surfaces (e.g., Lab Benches, Floors)

Objective: To safely neutralize and remove carbonyl fluoride and its byproducts from solid laboratory surfaces.

Materials:

• Personal Protective Equipment (PPE) as specified in the table above.

• Absorbent material (e.g., vermiculite, sand, or a commercial spill absorbent).

• Neutralizing agent: A slurry of calcium carbonate (CaCO₃) or sodium bicarbonate (NaHCO₃) in a 1:1 ratio with water.

• Plastic or rubber scraper.

• Heavy-duty plastic bags for waste disposal.

• pH indicator strips.

Procedure:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and ensure maximum ventilation.

• Contain the Spill: If it is a liquid spill, contain the area by creating a dike with an absorbent material around the perimeter of the spill.

• Apply Neutralizing Agent: Generously cover the spill with the calcium carbonate or sodium bicarbonate slurry.

• Allow Reaction Time: Let the neutralizing agent sit for at least 30 minutes to ensure complete reaction.

• Check for Neutralization: Test the pH of the treated area with a pH indicator strip. The pH should be between 6 and 8. If not, re-apply the neutralizing agent and wait for an additional 15-30 minutes.

• Collect Residue: Once neutralized, use a plastic or rubber scraper to collect the absorbed and neutralized material.

• Dispose of Waste: Place all contaminated materials, including used PPE, into heavy-duty plastic bags. Label the bags as hazardous waste containing carbonyl fluoride and hydrofluoric acid residue.

• Final Cleaning: Wipe down the decontaminated area with a damp cloth, followed by a dry one.

Protocol 2: Decontamination of Equipment

Objective: To safely decontaminate laboratory equipment exposed to carbonyl fluoride.

Materials:

• PPE as specified in the table above.

• Neutralizing solution: 5-10% solution of sodium bicarbonate in water.

• Soft cloths or sponges.

• Isopropanol or ethanol.

• Heavy-duty plastic bags for waste disposal.

Procedure:

• Ensure Safety: Confirm that the equipment is de-energized before starting the decontamination process.

• Initial Wipe-Down: In a well-ventilated area (preferably a fume hood), carefully wipe down the exterior surfaces of the equipment with a cloth dampened with the sodium bicarbonate solution.

• Disassembly (if applicable): If the equipment can be safely disassembled, decontaminate the individual components separately.

• Rinse with Water: After neutralization, wipe down the equipment with a cloth dampened with deionized water to remove any residual neutralizing agent.

• Solvent Rinse: For sensitive electronic equipment, a final wipe-down with a cloth dampened with isopropanol or ethanol is recommended to remove any remaining moisture.

• Dry Thoroughly: Ensure all parts of the equipment are completely dry before reassembly and re-energizing.

• Dispose of Waste: All cloths, sponges, and other disposable materials used in the decontamination process should be placed in a sealed, labeled plastic bag and disposed of as hazardous waste.

Visualizations

Caption: Workflow for Carbonyl Fluoride Spill Response.

Caption: Neutralization of Carbonyl Fluoride Byproducts.

References

• 1. airgas.com [airgas.com]
• 2. ICSC 0633 - CARBONYL FLUORIDE [inchem.org]
• 3. inorganic chemistry - Will NaF + CaCO3 precipitate much CaF2? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Carbonyl fluoride | COF2 | CID 9623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 6. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. CaCO3 + 2 HF → CaF2 + CO2 + H2O - Balanced equation | Chemical Equations online! [chemequations.com]

Reference Data & Comparative Studies

Carbonyl Fluoride vs. Phosgene: A Comparative Guide for Carbonylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the introduction of a carbonyl group is a fundamental transformation, pivotal in the synthesis of a vast array of pharmaceuticals, polymers, and fine chemicals. For decades, phosgene (COCl₂) has been the workhorse for these carbonylation reactions. However, its extreme toxicity and hazardous handling requirements have driven a continuous search for safer and more manageable alternatives. Among these, carbonyl fluoride (COF₂), or fluorophosgene, presents itself as a close analog.

This guide provides an objective, data-driven comparison of carbonyl fluoride and phosgene as carbonylation agents. We will delve into their respective physicochemical properties, reactivity, performance in key synthetic transformations, and critically, their safety profiles. Detailed experimental protocols and quantitative data are presented to aid researchers in making informed decisions for their specific synthetic needs.

Physicochemical and Toxicity Profile

A primary consideration in selecting a reagent is its intrinsic properties and associated hazards. Phosgene is a colorless gas at room temperature with a boiling point of 8.3 °C, often handled as a liquefied compressed gas.[1][2][3] Carbonyl fluoride is also a colorless, pungent gas but has a much lower boiling point of -84.57 °C.[4][5] Both are highly reactive and toxic, but their hazard profiles show notable differences. Both gases readily hydrolyze in the presence of water; phosgene produces hydrochloric acid and carbon dioxide, while carbonyl fluoride yields the highly corrosive and toxic hydrogen fluoride (HF) and carbon dioxide.[1][4][5]

The toxicity of carbonyl fluoride is significant, with its irritancy attributed to the in-situ formation of hydrogen fluoride upon contact with moisture, allowing for deep penetration into the lungs.[6] While both are dangerous, phosgene is infamous for its use as a chemical warfare agent.[7][8][9] The established exposure limits underscore the extreme caution required when handling these reagents.

Table 1: Comparison of Physicochemical Properties and Toxicity

Property	Carbonyl Fluoride (COF₂)	Phosgene (COCl₂)
Molar Mass	66.01 g/mol [5]	98.91 g/mol [1]
Boiling Point	-84.57 °C[4][5]	8.3 °C[1][3]
Melting Point	-111.26 °C[4][5]	-118 °C[1][3]
Appearance	Colorless gas[4][5]	Colorless gas[1]
Odor	Pungent, irritating[4][5]	Musty hay at low concentrations[1][3]
Solubility in Water	Reacts to form CO₂ and HF[4][5]	Hydrolyzes to form CO₂ and HCl[1]
Primary Hazard	Very toxic; reacts with water to release HF[5]	Extremely toxic; choking agent[2]
OSHA PEL (8-hr TWA)	2 ppm (as fluoride)	0.1 ppm[3]
ACGIH TLV (8-hr TWA)	2 ppm[10]	0.1 ppm[3]

Reactivity and Synthetic Applications

Both carbonyl fluoride and phosgene are potent electrophiles, readily undergoing nucleophilic attack at the carbonyl carbon. They serve as efficient "CO²⁺" synthons for introducing a carbonyl moiety between two nucleophiles.[1]

Phosgene is extensively used in large-scale industrial processes.[9] Its primary applications include:

• Isocyanate Synthesis: The reaction with primary amines is a cornerstone of polyurethane production.[1]

• Polycarbonate Synthesis: Phosgenation of diols, such as bisphenol A, is a major route to polycarbonates.[1]

• Chloroformate and Carbonate Ester Production: Reaction with alcohols yields valuable intermediates.[1]

• Urea Synthesis: Reaction with ammonia or amines produces ureas. Traditionally, this reaction required careful temperature control to avoid the formation of unwanted by-products.[1][11]

Carbonyl Fluoride's chemistry, while less explored, mirrors that of phosgene in many respects.[12] It is recognized as a versatile intermediate for organofluorine compounds.[13] Key applications include:

• Fluoroformate Synthesis: Reacts with alcohols to generate fluoroformates.[4]

• Carbamoyl Fluoride Synthesis: Reaction with amines produces carbamoyl fluorides, which are valuable synthetic intermediates.[4]

• Acyl Fluoride Synthesis: Can convert carboxylic acids to acyl fluorides.[5]

• Heterocycle Synthesis: Has proven to be a highly efficient reagent for the synthesis of [¹¹C]carbonyl-labeled heterocycles like imidazolidin-2-ones and oxazolidin-2-ones for PET imaging, often proceeding rapidly at room temperature.[12]

The choice between the two often comes down to the desired product. The C-F bond in carbonyl fluoride's products (e.g., fluoroformates) can offer different reactivity and stability compared to the C-Cl bond in phosgene's derivatives (e.g., chloroformates).

Caption: General mechanism of carbonylation using CO_X_₂ reagents.

Performance Comparison: A Look at the Data

Direct, side-by-side comparative studies of carbonyl fluoride and phosgene for the same carbonylation reactions are scarce in the literature. However, we can infer performance from representative examples. Phosgene is known to be highly reactive, often requiring low temperatures (-78 °C) to control its reactivity and preserve sensitive functional groups.[14] In contrast, substitutes like triphosgene are significantly less reactive.[14]

While specific comparative kinetic data is limited, the high efficiency of carbonyl fluoride in radiolabeling suggests it is a highly reactive species.[12] The synthesis of [¹¹C]COF₂ itself is achieved via a simple room-temperature, gas-phase fluorination of [¹¹C]CO, and subsequent labeling reactions proceed under very mild conditions (room temperature, short reaction times) with high yields.[12] This suggests a reactivity profile that may be comparable to or even exceed that of phosgene under certain conditions, though this is an area requiring more direct experimental investigation.

Table 2: Representative Carbonylation Reaction Data

Reagent	Substrate	Product Type	Conditions	Yield	Reference
Phosgene	Amines	Isocyanates	Base (e.g., pyridine)	Typically High	[1]
Phosgene	Diols	Polycarbonates	Interfacial polymerization	High (Industrial)	[1]
Phosgene	Ammonia	Urea	-70 to -20 °C	>90% (of theoretical)	[11]
Carbonyl Fluoride	1,2-diaminobenzene	Cyclic Urea	Acetonitrile, Room Temp	Quantitative (Radiochemical)	[12]
Carbonyl Fluoride	2-aminoethanol	Cyclic Carbamate	Acetonitrile, Room Temp	Quantitative (Radiochemical)	[12]
Carbonyl Fluoride	Cyclohexanone	gem-Difluoride	Not specified	Not specified	[13]

Note: Yields for carbonyl fluoride are often reported as radiochemical yields in the context of ¹¹C labeling, which are typically very high due to the sub-stoichiometric scale.

Experimental Workflows and Handling

The practical implementation of these reagents in a laboratory setting differs significantly due to their physical properties and the necessary safety precautions.

Caption: Comparative laboratory workflows for phosgene and carbonyl fluoride.

Detailed Experimental Protocols

Protocol 1: Synthesis of a Symmetrical Urea using Phosgene (Conceptual)

This protocol is adapted from general phosgenation procedures. Direct handling of phosgene requires specialized training and equipment.

Objective: To synthesize N,N'-dibenzylurea from benzylamine.

Materials:

• Benzylamine

• Phosgene (as a solution in toluene, e.g., 20%)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Fume hood with a phosgene-compatible scrubber (e.g., caustic solution).

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a scrubber, dissolve benzylamine (2.0 eq.) and triethylamine (2.2 eq.) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of phosgene (1.0 eq.) in toluene dropwise from the addition funnel over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Slowly quench the reaction by adding water, followed by saturated sodium bicarbonate solution to neutralize excess acid and destroy any remaining phosgene.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) to yield N,N'-dibenzylurea.

Protocol 2: Synthesis of a Cyclic Urea using [¹¹C]Carbonyl Fluoride

This protocol is adapted from the literature for radiolabeling and demonstrates the reagent's utility under mild conditions.[12]

Objective: To synthesize [¹¹C]imidazolidin-2-one from 1,2-diaminobenzene.

Materials:

• [¹¹C]Carbonyl fluoride, produced by passing [¹¹C]CO over a silver(II) fluoride (AgF₂) column.

• 1,2-diaminobenzene (precursor)

• Acetonitrile (anhydrous)

• Helium gas stream

• Trapping vial and appropriate radiation shielding.

Procedure:

• Prepare a solution of 1,2-diaminobenzene (approx. 1 mg) in acetonitrile (0.3 mL) in a sealed reaction vessel.

• Produce [¹¹C]COF₂ by passing cyclotron-produced [¹¹C]CO in a helium stream through a stainless steel column packed with AgF₂ at room temperature.[12]

• Bubble the effluent gas stream containing [¹¹C]COF₂ directly into the precursor solution at room temperature for 2 minutes.[12]

• The reaction is instantaneous. The resulting product, [¹¹C]imidazolidin-2-one, is typically analyzed and purified by HPLC for subsequent use. The radiochemical yield is expected to be quantitative.[12]

Decision Framework: Which Agent to Choose?

The selection between carbonyl fluoride and phosgene is a multi-faceted decision involving the synthetic goal, substrate compatibility, and, most importantly, safety infrastructure.

Caption: Decision tree for selecting a carbonylation agent.

Conclusion

Both carbonyl fluoride and phosgene are highly effective, yet hazardous, carbonylation agents.

Phosgene remains the reagent of choice for many large-scale industrial applications due to its established processes, high reactivity, and the utility of its chlorinated intermediates.[1][15] However, its extreme toxicity necessitates stringent, specialized handling protocols, making it less desirable for routine laboratory-scale synthesis.

Carbonyl Fluoride presents a compelling alternative, particularly in specialized applications like the synthesis of organofluorine compounds and radiolabeling for PET imaging.[4][12] Its ability to effect transformations under remarkably mild conditions is a significant advantage.[12] The primary safety concern shifts from phosgene's inherent toxicity to the generation of highly corrosive hydrogen fluoride upon hydrolysis.[6]

For many researchers, especially in academic and drug discovery settings, the significant hazards of both gaseous reagents mean that solid or liquid phosgene substitutes like triphosgene or carbonyldiimidazole (CDI) often represent a more practical and safer choice for routine carbonylation reactions.[14][16][17] The ultimate decision rests on a careful evaluation of the specific chemical transformation required, the scale of the reaction, and the available safety infrastructure.

References

• 1. Phosgene - Wikipedia [en.wikipedia.org]
• 2. Phosgene | COCl2 | CID 6371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. benchchem.com [benchchem.com]
• 5. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 6. nationalacademies.org [nationalacademies.org]
• 7. chrisduggleby.com [chrisduggleby.com]
• 8. GERMANY: Mercedes notes research citing WW1 nerve gas structural relation in r1234yf - Just Auto [just-auto.com]
• 9. americanchemistry.com [americanchemistry.com]
• 10. Carbonyl fluoride | WorkSafe [worksafe.govt.nz]
• 11. US3937728A - Low-temperature synthesis of urea - Google Patents [patents.google.com]
• 12. [11C]Carbonyl difluoride – a new and highly efficient [11C]carbonyl group transfer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Phosgene and Substitutes [sigmaaldrich.com]
• 15. ionike.com [ionike.com]
• 16. benchchem.com [benchchem.com]
• 17. Selected syntheses of ureas through phosgene substitutes - Green Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Carbonyl Fluoride and Other N-F Fluorinating Agents

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules is a pivotal strategy in modern drug discovery and development, offering a means to modulate a compound's metabolic stability, lipophilicity, and binding affinity. The choice of a fluorinating agent is critical to the success of synthetic campaigns. This guide provides an objective comparison of carbonyl fluoride with widely used N-F fluorinating agents, namely Selectfluor® and N-Fluorobis(benzenesulfonimide) (NFSI), supported by available experimental data and safety considerations.

Executive Summary

While carbonyl fluoride (COF₂) can be used to form nitrogen-fluorine bonds, it is a highly toxic and reactive gas, making its application in this context limited and specialized. In contrast, modern electrophilic N-F fluorinating agents like Selectfluor® and N-Fluorobis(benzenesulfonimide) (NFSI) are stable, easy-to-handle solids with a broad range of applications and well-documented reactivity and safety profiles. For most N-fluorination applications, Selectfluor® and NFSI are the reagents of choice due to their efficacy, selectivity, and superior safety profiles.

Introduction to N-F Fluorinating Agents

Electrophilic fluorinating agents are essential tools for the formation of C-F and N-F bonds. Reagents with a nitrogen-fluorine (N-F) bond have become the industry standard, largely replacing hazardous predecessors like elemental fluorine.[1] These reagents offer a range of reactivities, allowing for the selective fluorination of a diverse array of substrates.

Carbonyl Fluoride (COF₂): A colorless, highly toxic gas, analogous to phosgene.[2] Its primary application in fluorination is the conversion of carbonyl groups to geminal difluorides.[3] While it can react with nitrogen nucleophiles, its use as a general N-F fluorinating agent is not widespread due to its hazardous nature.

Selectfluor® (F-TEDA-BF₄): A stable, crystalline solid that is a powerful electrophilic fluorinating agent.[4] It is widely used for the fluorination of a variety of nucleophiles, including amines.[4][5]

N-Fluorobis(benzenesulfonimide) (NFSI): A stable, crystalline solid that serves as a versatile electrophilic fluorinating agent.[6][7] It is known for its broad substrate scope and is often used in both academic and industrial settings.[6]

Quantitative Comparison of Performance

Direct, head-to-head quantitative comparisons of carbonyl fluoride with Selectfluor® and NFSI for N-fluorination are scarce in the literature. The primary source indicating the use of carbonyl fluoride for N-F bond formation is a 1988 paper by Schack and Christe, for which detailed experimental data is not widely available. However, a wealth of data exists for Selectfluor® and NFSI, allowing for a robust comparison between these two established reagents.

A quantitative kinetic study has established a reactivity scale for several N-F reagents, providing a valuable tool for reagent selection.[8]

Table 1: Quantitative Reactivity Data for N-F Fluorinating Agents [8]

Reagent	Relative Reactivity (vs. Selectfluor®)	Second-Order Rate Constant (k₂) with 1,3-diphenyl-1,3-propanedione in CH₃CN at 25°C (M⁻¹s⁻¹)
2,3,4,5,6-Pentachloro-N-fluoropyridinium triflate	1.8 x 10³	1.3 x 10⁴
Selectfluor®	1	7.2
2,6-Dichloro-N-fluoropyridinium triflate	1.2	8.6
NFSI	1.1 x 10⁻⁴	8.2 x 10⁻⁴

Note: Data for carbonyl fluoride is not available in this comparative study.

Table 2: Comparison of Reaction Yields for N-Fluorination

Substrate	Reagent	Product	Yield (%)	Reference
Primary Amines (e.g., t-BuNH₂)	Selectfluor®	RNF₂	High	[4][5]
Secondary Amines (e.g., Et₂NH)	Selectfluor®	R₂NF	High	[4][5]
Benzene	NFSI	Fluorobenzene	88 (under excess substrate)	[9]
Anisole	NFSI	Fluoroanisoles	98 (under excess substrate)	[9]
Sodium diethyl phenylmalonate	NFSI	Diethyl 2-fluoro-2-phenylmalonate	93	[9]
N-H containing compounds	Carbonyl Fluoride	N-F compounds	Data not readily available

Experimental Protocols

N-Difluorination of Primary Amines with Selectfluor®

Warning: The resulting difluoroamine products can be energetic materials and should be handled with care.[10]

Materials:

• Primary amine (10 mmol)

• Selectfluor® (25 mmol)

• Acetonitrile/Water (9:1 v/v, 20 mL)

Procedure:

• In a suitable reaction vessel, dissolve the primary amine (10 mmol) and Selectfluor® (25 mmol) in the acetonitrile/water mixture (20 mL).[10]

• Stir the reaction mixture at 45°C for 30 minutes.[10]

• After the reaction is complete, dilute the mixture with dichloromethane (CH₂Cl₂) and wash with a saturated sodium chloride solution.[10]

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.[10]

• Purify the product as necessary.

Electrophilic Fluorination of an Aromatic Compound with NFSI

Materials:

• Aromatic substrate (e.g., anisole)

• NFSI

• Solvent (e.g., acetonitrile)

Procedure:

• Dissolve the aromatic substrate and NFSI in the chosen solvent under an inert atmosphere.

• Stir the reaction at the desired temperature (can range from room temperature to elevated temperatures depending on the substrate's reactivity).[9]

• Monitor the reaction progress by an appropriate method (e.g., TLC, GC-MS).

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Extract the product with a suitable organic solvent, dry the organic layer, and concentrate to afford the crude product.

• Purify by column chromatography or other suitable methods.

Safety and Handling

A critical point of comparison is the safety and handling of these reagents.

Table 3: Safety and Handling Comparison

Feature	Carbonyl Fluoride (COF₂)	Selectfluor®	N-Fluorobis(benzenesulfonimide) (NFSI)
Physical State	Colorless gas[2]	White crystalline solid[11]	White crystalline solid
Toxicity	Highly toxic by inhalation [2]	Harmful if swallowed, causes serious eye damage, may cause an allergic skin reaction.[11][12]	Causes skin and eye irritation.[13]
Reactivity	Highly reactive, reacts with water.[14]	Stable, easy to handle solid.[15]	Stable, easy to handle solid.[6]
Handling Precautions	Requires specialized equipment for handling gases. Must be used in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including respiratory protection.[16][17]	Standard laboratory PPE (gloves, safety glasses). Avoid creating dust.[18][19]	Standard laboratory PPE (gloves, safety glasses). Avoid creating dust.[13]
Storage	Store in a cool, dry, well-ventilated area in tightly sealed containers.[17]	Store in a cool, dry place.[19]	Store in a cool, dry place.[6]

Reaction Mechanisms and Logical Relationships

The following diagrams illustrate the general pathways for N-fluorination.

Caption: General reaction pathways for N-fluorination.

The reaction of amines with carbonyl fluoride primarily yields carbamoyl fluorides. The formation of a direct N-F bond as the main product is less common and likely requires specific substrates and conditions. In contrast, Selectfluor® and NFSI are designed as direct electrophilic fluorine donors for the formation of N-F bonds.

Caption: Generalized experimental workflow for N-fluorination.

Conclusion

For researchers, scientists, and drug development professionals seeking to incorporate fluorine via N-F bond formation, the choice of reagent is paramount for both synthetic success and laboratory safety.

• Carbonyl Fluoride is a highly toxic and reactive gas that requires specialized handling procedures. Its utility in N-fluorination appears to be very limited and is not a recommended first choice for general applications. Its primary role in fluorination chemistry lies elsewhere.

• Selectfluor® is a powerful, stable, and easy-to-handle electrophilic fluorinating agent. It offers high reactivity and is suitable for a broad range of substrates, including the direct fluorination of amines.

• N-Fluorobis(benzenesulfonimide) (NFSI) is another excellent, stable, and versatile electrophilic fluorinating agent. While generally less reactive than Selectfluor®, it offers a high degree of selectivity and is widely used for the fluorination of various nucleophiles.

References

• 1. researchgate.net [researchgate.net]
• 2. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 3. US3213062A - Fluorination of carbonyl compounds with carbonyl fluoride and selected products made thereby - Google Patents [patents.google.com]
• 4. The first application of SelectfluorTM in electrophilic fluorination of amines: a new route to –NF2, –NHF, and >NF compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. The role of N-fluorobisbenzenesulfonamide in chemical synthesis_Chemicalbook [chemicalbook.com]
• 7. N-Fluorobenzenesulfonimide (NFSI) [organic-chemistry.org]
• 8. A quantitative reactivity scale for electrophilic fluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of N-F fluorinating agents and their fluorinations: Historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. Selectfluor | C7H14B2ClF9N2 | CID 2724933 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. echemi.com [echemi.com]
• 13. Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 15. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 16. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]
• 17. students.umw.edu [students.umw.edu]
• 18. molcore.com [molcore.com]
• 19. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]

Efficacy of Carbonyl Fluoride as a Replacement for Sulfur Tetrafluoride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine atoms into organic molecules is a critical strategy in modern drug discovery and materials science, often imparting unique and beneficial properties. Deoxofluorination, the conversion of carbonyls and alcohols to their corresponding fluorinated analogues, is a cornerstone of this endeavor. For decades, sulfur tetrafluoride (SF₄) has been a prominent reagent for these transformations. However, its extreme toxicity and hazardous handling requirements have spurred the search for viable alternatives. This guide provides an objective comparison of carbonyl fluoride (COF₂) and sulfur tetrafluoride as deoxofluorinating agents, supported by available experimental data, to assist researchers in making informed decisions for their synthetic needs.

At a Glance: COF₂ vs. SF₄

Feature	Carbonyl Fluoride (COF₂)	Sulfur Tetrafluoride (SF₄)
Primary Function	Deoxofluorinating Agent	Deoxofluorinating Agent
Reactivity	Generally requires higher temperatures or catalysis for ketones and acids.[1]	Highly reactive, often requiring cryogenic conditions for control.[2]
Byproducts	Carbon Dioxide (CO₂)	Thionyl fluoride (SOF₂) and Hydrogen Fluoride (HF)[1]
Handling	Highly toxic, colorless gas; reacts with water.	Extremely toxic, corrosive gas; reacts violently with water.[2]
Catalysis	Often base-catalyzed (e.g., fluoride ion).[1]	Often acid-catalyzed (e.g., HF).[2]

Quantitative Performance Data

The following tables summarize available quantitative data for the deoxofluorination of representative substrates with carbonyl fluoride and sulfur tetrafluoride. It is crucial to note that the reaction conditions presented are not identical, which will influence the observed yields.

Table 1: Deoxofluorination of Aldehydes

Substrate	Reagent	Product	Conditions	Yield (%)	Reference
Benzaldehyde	COF₂	α,α-Difluorotoluene	150°C	80	[1]
Benzaldehyde	SF₄	α,α-Difluorotoluene	75°C, 2 equiv. SF₄, 1 equiv. Et₃N, continuous flow	>99	[2]

Table 2: Deoxofluorination of Ketones

Substrate	Reagent	Product	Conditions	Yield (%)	Reference
Cyclohexanone	COF₂	1,1-Difluorocyclohexane	150°C	78	[1]
Cyclohexanone	SF₄	1,1-Difluorocyclohexane	Requires harsher conditions (e.g., HF catalyst)	Moderate (not specified)	[2]

Table 3: Deoxofluorination of Carboxylic Acids

Substrate	Reagent	Product	Conditions	Yield (%)	Reference
Benzoic Acid	COF₂	Benzotrifluoride	250°C	35	[1]
Benzoic Acid	SF₄	Benzoyl Fluoride	75°C, 4 equiv. SF₄, 4 equiv. Et₃N, continuous flow	>99	[2]

Reaction Mechanisms and Pathways

The mechanisms of deoxofluorination by carbonyl fluoride and sulfur tetrafluoride differ significantly, primarily in the nature of the catalytic activation.

Carbonyl Fluoride Deoxofluorination

The reaction of carbonyl fluoride with carbonyl compounds is often catalyzed by a fluoride ion or other bases. The proposed mechanism involves the formation of a fluoroformate intermediate.

Proposed mechanism for base-catalyzed deoxofluorination by carbonyl fluoride.

Sulfur Tetrafluoride Deoxofluorination

The deoxofluorination using sulfur tetrafluoride is typically catalyzed by hydrogen fluoride (HF), which activates the SF₄ molecule. The reaction proceeds through an intermediate containing a sulfur-oxygen bond.

Proposed mechanism for acid-catalyzed deoxofluorination by sulfur tetrafluoride.

Experimental Protocols

The following are generalized experimental protocols derived from the literature. Caution: Both carbonyl fluoride and sulfur tetrafluoride are extremely toxic and hazardous gases. All manipulations must be carried out in a well-ventilated fume hood with appropriate personal protective equipment and by personnel trained in handling such materials.

General Procedure for Deoxofluorination using Carbonyl Fluoride (Batch)

This protocol is adapted from the work of Fawcett et al. (1962).[1]

• A high-pressure reaction vessel is charged with the carbonyl-containing substrate.

• The vessel is cooled, evacuated, and the desired amount of carbonyl fluoride is condensed into the reactor.

• A catalyst, such as a metal fluoride or a tertiary amine, may be added at this stage.

• The reactor is sealed and heated to the desired temperature (typically 150-250°C) for several hours.

• After cooling, the excess carbonyl fluoride and volatile byproducts are carefully vented through a scrubbing system.

• The reaction mixture is then worked up to isolate the fluorinated product.

General Procedure for Deoxofluorination using Sulfur Tetrafluoride (Continuous Flow)

This protocol is based on the work of Hanselmann et al. (2023).[2]

Experimental workflow for continuous flow deoxofluorination with SF₄.

• A solution of the substrate and a base (e.g., triethylamine) in a suitable solvent (e.g., ethyl acetate) is prepared.

• This solution is introduced into the flow system via a syringe pump.

• A stream of sulfur tetrafluoride gas from a cylinder is precisely metered using a mass flow controller.

• The liquid and gas streams are combined in a T-mixer.

• The reaction mixture flows through a heated reactor coil at a controlled temperature and residence time.

• The output from the reactor is passed through a quenching solution to neutralize any unreacted SF₄ and HF.

• The product is then collected for purification.

Conclusion

Both carbonyl fluoride and sulfur tetrafluoride are effective reagents for deoxofluorination, but they present a trade-off between reactivity, reaction conditions, and byproducts.

• Sulfur tetrafluoride is a highly potent fluorinating agent, often providing high yields under relatively mild temperatures, especially in modern continuous flow setups.[2] However, its extreme reactivity and the production of corrosive byproducts (SOF₂ and HF) necessitate specialized equipment and handling procedures.

• Carbonyl fluoride appears to be a less reactive agent, often requiring higher temperatures to achieve comparable transformations, particularly for less reactive substrates like ketones and carboxylic acids.[1] A significant advantage of COF₂ is the formation of the benign byproduct carbon dioxide.

For laboratories equipped to handle hazardous gases and seeking high reactivity and yields at lower temperatures, sulfur tetrafluoride , particularly within a continuous flow system, remains a powerful option. For applications where the formation of corrosive byproducts is a major concern and higher reaction temperatures are feasible, carbonyl fluoride presents a compelling alternative with a more environmentally benign byproduct profile. The choice between these two reagents will ultimately depend on the specific substrate, desired reaction scale, and the available safety infrastructure.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Analytical Methods for Carbonyl Fluoride Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of carbonyl fluoride (COF₂), a reactive and toxic gas, is critical in various fields, including atmospheric chemistry, industrial hygiene, and pharmaceutical manufacturing. This guide provides a comprehensive comparison of validated analytical methodologies for the determination of carbonyl fluoride, offering insights into their principles, performance characteristics, and experimental protocols to aid in the selection of the most appropriate technique for your research needs.

Comparison of Analytical Methodologies

The selection of an analytical method for carbonyl fluoride quantification is a critical decision that depends on factors such as the required sensitivity, sample matrix, and whether real-time monitoring is necessary. The following table summarizes the key performance characteristics of commonly employed techniques.

Parameter	Ion Chromatography (IC) - NIOSH 7906	Ion-Selective Electrode (ISE) - OSHA ID-110	Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization	Fourier-Transform Infrared (FTIR) Spectroscopy
Principle	Indirect analysis. Carbonyl fluoride is collected in an alkaline solution and quantified as fluoride ions.	Indirect analysis. Carbonyl fluoride is collected on a treated pad and measured as fluoride ions.	Separation and detection of a stable, volatile derivative of carbonyl fluoride.	Direct, real-time measurement based on the characteristic infrared absorption of the COF₂ molecule.
Selectivity	High for fluoride, but not specific to COF₂ without proper sampling.	High for fluoride, potential for interferences from other fluoride-containing compounds.	High, especially with MS detection, which provides mass-to-charge ratio information for identification.	High, provides a unique spectral "fingerprint" for COF₂. Potential for spectral overlap with other gases.
Sensitivity (LOD/LOQ)	LOD: 3 µg F⁻/sample.[1]	Quantitative Detection Limit: 25 µg F⁻.[2][3]	LOD: In the low ppb range (e.g., 0.13 ppb).[1]	Detection limits can be in the low ppm range, dependent on the system configuration (e.g., path length of the gas cell).[4][5]
Precision	Relative Standard Deviation (RSD): 1.9%.[1]	Coefficient of Variation (CV): 5.7%.[2]	RSD: < 20% (for concentrations from 0.13–152 ppb).[1]	High precision is achievable with stable instrumentation.
Accuracy	Not explicitly stated in the method summary.	Bias: -1.0%; Overall Analytical Error: ±12.4%.[2]	90%.[1]	Accuracy is dependent on the quality of the calibration standards.
Linearity	A calibration curve is generated using standard fluoride solutions.	The method of standard additions is used for quantification.	A linear response with a regression coefficient (r²) of 0.997 has been demonstrated for a derivative.[1]	Obeys the Beer-Lambert Law, showing a linear relationship between absorbance and concentration over a defined range.
Analysis Time	Several hours (including sampling, sample preparation, and chromatographic run).	Several hours (including sampling, desorption, and analysis).	Minutes per sample after derivatization.	Real-time to near-real-time (seconds to minutes).
Real-time Monitoring	No	No	No	Yes

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical technique. Below are summaries of the experimental protocols for the key methods discussed.

Ion Chromatography (NIOSH Method 7906)

This method is designed for the collection and analysis of gaseous fluorides, including carbonyl fluoride, in workplace air.

1. Sampling:

• A known volume of air is drawn through a three-piece cassette containing a 0.8-µm mixed-cellulose ester (MCE) filter followed by a sodium carbonate-impregnated backup pad.

• Carbonyl fluoride is collected on the treated backup pad.

• A sampling flow rate of 1.5 L/min is recommended.

2. Sample Preparation:

• The impregnated backup pad is placed in a beaker with deionized water to desorb the collected fluoride.

3. Analysis:

• The resulting solution is analyzed by ion chromatography using a conductivity detector.

• Quantification is performed by comparing the fluoride peak area in the sample to a calibration curve prepared from sodium fluoride standards.

Ion-Selective Electrode (OSHA Method ID-110)

This fully validated method is used by OSHA for the determination of fluorides in workplace atmospheres.

1. Sampling:

• Similar to the NIOSH method, air is drawn through a cassette with an MCE filter and a sodium carbonate-treated backup pad.

• The recommended air volume is 90 L for a time-weighted average (TWA) and 22.5 L for a short-term exposure limit (STEL) at a flow rate of 1.5 L/min.[6]

2. Sample Preparation:

• The treated backup pad is desorbed in deionized water.

3. Analysis:

• The fluoride concentration in the resulting solution is determined using a fluoride ion-selective electrode (ISE).

• The method of standard additions is employed for quantification to minimize matrix effects.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This approach involves converting the reactive carbonyl fluoride into a more stable and volatile compound suitable for GC analysis.

1. Derivatization Agent:

• A common derivatizing agent for carbonyl compounds is O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA).[7] Another reported agent for carbonyl fluoride is 3,4-dimercaptotoluene.[1]

2. Reaction:

• Carbonyl fluoride reacts with the derivatizing agent to form a stable derivative. For example, with 3,4-dimercaptotoluene, a unique derivative is formed that can be quantified.[1]

3. Sampling and Analysis:

• The derivative can be collected on a sorbent tube and then thermally desorbed into the GC-MS system.

• The GC separates the derivative from other components in the sample, and the MS provides identification and quantification based on its mass spectrum. A calibration curve for the synthesized derivative showed a regression coefficient of 0.997.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for the direct and continuous measurement of gaseous carbonyl fluoride.

1. Principle:

• The method is based on the absorption of infrared radiation by the carbonyl fluoride molecule at specific wavelengths, creating a unique spectral "fingerprint".[4]

2. Instrumentation:

• An FTIR spectrometer equipped with a gas cell (with a defined path length) is used. Longer path lengths can provide lower detection limits.[5]

3. Analysis:

• A calibration curve is constructed by introducing known concentrations of carbonyl fluoride into the gas cell and recording the absorbance at a characteristic peak.

• The concentration of carbonyl fluoride in an unknown sample is then determined by measuring its absorbance and comparing it to the calibration curve. The analysis is rapid, often taking only minutes.[4]

Mandatory Visualizations

To aid in the understanding of the analytical method validation process and the selection of an appropriate technique, the following diagrams are provided.

General workflow for analytical method validation.

Decision tree for selecting an analytical method.

Conclusion

The quantification of carbonyl fluoride can be achieved through various analytical techniques, each with its own set of advantages and limitations. For real-time, continuous monitoring, FTIR spectroscopy is the method of choice. When high sensitivity is paramount, GC-MS with derivatization offers excellent performance, reaching parts-per-billion detection limits. For routine industrial hygiene monitoring where real-time data is not a necessity, Ion Chromatography (NIOSH 7906) and Ion-Selective Electrode (OSHA ID-110) methods provide reliable and validated approaches. The selection of the optimal method will ultimately depend on the specific requirements of the analytical problem, including the desired sensitivity, sample throughput, and available instrumentation. This guide provides the foundational information to make an informed decision for the accurate and reliable quantification of carbonyl fluoride.

References

• 1. The potential of thermal desorption‐GC/MS‐based analytical methods for the unambiguous identification and quantification of perfluoroisobutene and carbonyl fluoride in air samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of gas and particle phase carbonyl compounds by AD-FP system and GC-MS [journal.shu.edu.cn]
• 4. azocleantech.com [azocleantech.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. fire-testing.com [fire-testing.com]
• 7. Comparison of methods for extraction, storage, and silylation of pentafluorobenzyl derivatives of carbonyl compounds and multi-functional carbonyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Catalysts for Carbonyl Fluoride Synthesis

For Researchers, Scientists, and Drug Development Professionals

Carbonyl fluoride (COF₂) is a valuable reagent and intermediate in organic synthesis, prized for its role in the preparation of various fluorinated compounds. The efficiency of its synthesis is critically dependent on the catalytic system employed. This guide provides a comparative overview of common catalysts for the synthesis of carbonyl fluoride, supported by available experimental data, to aid researchers in selecting the optimal catalytic system for their specific needs.

Performance Comparison of Catalytic Systems

The synthesis of carbonyl fluoride is predominantly achieved through two main catalytic routes: the fluorination of phosgene (COCl₂) with hydrogen fluoride (HF) and the direct fluorination of carbon monoxide (CO) with elemental fluorine (F₂). The choice of catalyst plays a pivotal role in determining the reaction's efficiency, selectivity, and safety.

Activated Carbon as a Catalyst in Phosgene Fluorination

Activated carbon is a widely used catalyst for the synthesis of carbonyl fluoride from phosgene and hydrogen fluoride. It facilitates the halogen exchange reaction, offering a cost-effective and scalable solution.

Catalyst	Reactants	Temperature (°C)	Pressure	Conversion/Yield	Byproducts	Reference
Activated Carbon	COCl₂ + HF	150 - 400	Atmospheric	Up to 84% conversion to COF₂	Carbonyl chlorofluoride (COClF), HCl	[1]
Activated Carbon	COClF	Ambient	Atmospheric	Disproportionation to COF₂ and COCl₂	COCl₂	[2]

Note: The conversion rates and product distribution are highly dependent on the specific type of activated carbon, its surface area, and the reaction conditions such as temperature and reactant flow rates. The primary challenge in this process is the separation of the desired carbonyl fluoride from the hydrogen chloride byproduct, due to their very close boiling points.[1]

Metal Fluorides in the Direct Fluorination of Carbon Monoxide

The direct fluorination of carbon monoxide with elemental fluorine is a thermodynamically favorable but highly exothermic reaction that requires careful control. The use of catalysts, particularly metal fluorides, can help to moderate the reaction and improve the yield of carbonyl fluoride.

Catalyst	Reactants	Temperature (°C)	Observations	Reference
Silver(II) Fluoride (AgF₂)	CO + F₂	Room Temperature	Used for the synthesis of [¹¹C]COF₂ on a small scale with near-quantitative conversion.	[3]
Cesium Fluoride (CsF)	CO₂ + F₂	Not specified	Investigated for the formation of CF₂(OF)₂ rather than COF₂.	[4]
Sodium Fluoride (NaF)	CO₂ + F₂	303 - 523 K	Investigated for catalytic ability to form COF₂.	[4]
Europium(III) Fluoride (EuF₃)	CO₂ + F₂	303 - 523 K	Investigated for catalytic ability to form COF₂.	[4]

Note: The direct fluorination of carbon monoxide is a challenging reaction to control on a large scale due to its high exothermicity. The use of a diluent gas such as nitrogen, helium, or even carbonyl fluoride itself is often necessary to manage the reaction temperature and prevent explosive side reactions.[5]

Experimental Protocols

General Procedure for Carbonyl Fluoride Synthesis using Activated Carbon

This protocol is a representative example for the synthesis of carbonyl fluoride from phosgene and hydrogen fluoride using an activated carbon catalyst in a continuous flow system.

Materials:

• Phosgene (COCl₂)

• Anhydrous Hydrogen Fluoride (HF)

• Activated Carbon (pelletized or granular)

• Inert gas (e.g., Nitrogen) for purging

• Tubular reactor (material resistant to HF and HCl, e.g., Monel or nickel)

• Temperature control system (furnace)

• Gas flow controllers

• Condensation trap (for product collection, cooled with dry ice/acetone or liquid nitrogen)

• Scrubber system for unreacted reactants and acidic byproducts

Procedure:

• The tubular reactor is packed with a bed of activated carbon catalyst.

• The system is purged with an inert gas to remove any moisture and air.

• The reactor is heated to the desired reaction temperature (typically between 150 °C and 400 °C).[1]

• Gaseous phosgene and anhydrous hydrogen fluoride are introduced into the reactor at controlled flow rates. The molar ratio of HF to COCl₂ is typically maintained in excess to drive the reaction towards completion.

• The gaseous product stream exiting the reactor, containing COF₂, COClF, unreacted starting materials, and HCl, is passed through a cold trap to condense the carbonyl fluoride and chlorofluoride.

• The non-condensable gases, primarily HCl and unreacted starting materials, are passed through a scrubber system containing a suitable neutralizing agent (e.g., aqueous sodium hydroxide or potassium hydroxide).

• The collected crude product can be further purified by fractional distillation to separate carbonyl fluoride from carbonyl chlorofluoride and other impurities.

Visualizing Reaction Pathways and Workflows

Catalytic Cycle for Phosgene Fluorination on Activated Carbon

References

• 1. US8513458B2 - Process for production of carbonyl fluoride - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. [11C]Carbonyl difluoride – a new and highly efficient [11C]carbonyl group transfer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. u-fukui.repo.nii.ac.jp [u-fukui.repo.nii.ac.jp]
• 5. CA2548383C - Methods for producing carbonyl fluoride and apparatus for the production - Google Patents [patents.google.com]

Carbonyl Fluoride vs. Elemental Fluorine: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the choice of a fluorinating agent is a critical decision that impacts reaction efficiency, selectivity, and safety. While elemental fluorine (F₂) is the most fundamental source of fluorine, its extreme reactivity and hazardous nature have led to the development of alternative reagents. Among these, carbonyl fluoride (COF₂) presents a compelling option for specific applications. This guide provides an objective comparison of carbonyl fluoride and elemental fluorine, supported by available data and experimental insights to inform your selection process.

At a Glance: Key Differences

Feature	Carbonyl Fluoride (COF₂)	Elemental Fluorine (F₂)
Primary Use	gem-Difluorination of carbonyls, synthesis of acyl fluorides	Broad-spectrum fluorination, including C-H activation
Reactivity	Moderately reactive, acts as an electrophile	Extremely reactive and non-selective, a powerful oxidizing agent
Selectivity	Generally high for specific transformations	Low, often leads to over-fluorination and side products
Handling	Highly toxic gas, requires specialized equipment and caution	Extremely toxic, corrosive, and reactive gas, requires highly specialized facilities and extreme precautions
Safety	High toxicity, reacts with water to produce HF.[1][2]	Extreme reactivity poses significant explosion and fire hazards.[3]

Performance in Key Fluorination Reactions

Direct comparative studies under identical conditions for carbonyl fluoride and elemental fluorine are not extensively documented in the reviewed literature. However, an analysis of their individual reactivities in key transformations provides valuable insights into their respective advantages.

gem-Difluorination of Ketones

Carbonyl fluoride is a versatile reagent for the conversion of ketones to gem-difluorides.[4] This transformation is particularly valuable in medicinal chemistry for the synthesis of enzyme inhibitors and other bioactive molecules.

Table 1: Representative gem-Difluorination of Ketones with Carbonyl Fluoride and Other Reagents

Substrate	Reagent	Product	Yield (%)	Reference
Cyclohexanone	Carbonyl Fluoride	gem-Difluorocyclohexane	-	[4]
Benzaldehyde	Carbonyl Fluoride	gem-Difluorotoluene	-	[4]
Benzophenone	Carbonyl Fluoride	gem-Difluorodiphenylmethane	-	[4]
4,4'-Difluorobenzophenone	Deoxo-Fluor®	1,1'-(Difluoromethylene)bis(4-fluorobenzene)	75%	[5]
1,3-Indanedione	Selectfluor®	2,2-Difluoro-1,3-indanedione	77%	[6]

Note: Specific yield data for carbonyl fluoride in these reactions was not available in the cited literature. The table includes data for other common fluorinating agents for context.

Elemental fluorine is generally too reactive for the selective gem-difluorination of simple ketones, often leading to complex mixtures and degradation of the starting material.

Fluorination of Steroids

The introduction of fluorine into steroid scaffolds is a common strategy in drug discovery to enhance biological activity.[7][8] Both elemental fluorine and other electrophilic fluorinating agents have been employed in this context.

Table 2: Fluorination of Steroids with Elemental Fluorine and Other Reagents

Substrate	Reagent	Product(s)	Key Observation	Reference
3β-acetoxy-5α-androstan-17-one	Elemental Fluorine	Mixture of monofluorinated steroids at tertiary carbons	Fluorination at C-H bonds	[9]
3β-acetoxy-5α-androstan-17-one	Selectfluor®	Monofluorinated steroids at secondary carbons	Sterically controlled fluorination	[9]
Progesterone enol acetate	Various N-F reagents	6-Fluoroprogesterone	Selectfluor™ found to be most efficient	[7]

While specific examples of carbonyl fluoride in steroid fluorination were not prominent in the reviewed literature, its reactivity profile suggests it would be more suitable for converting existing carbonyl groups into gem-difluoro moieties rather than direct C-H fluorination.

Experimental Protocols

General Procedure for gem-Difluorination of a Ketone using Carbonyl Fluoride (Conceptual)

Note: This is a generalized protocol based on the described reactivity of carbonyl fluoride.[4] Specific conditions such as temperature, pressure, and reaction time will need to be optimized for each substrate.

Materials:

• Ketone substrate

• Carbonyl fluoride (gas)

• Anhydrous, aprotic solvent (e.g., acetonitrile, dichloromethane)

• Pressure-rated reaction vessel (e.g., autoclave) equipped with a stirrer and gas inlet/outlet

• Scrubbing system for toxic gases (e.g., soda lime tower)

Procedure:

• In a meticulously dried, pressure-rated reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the ketone substrate in the anhydrous aprotic solvent.

• Seal the vessel and cool it to the desired reaction temperature (this may range from low temperatures to elevated temperatures depending on the substrate's reactivity).

• Slowly introduce a measured amount of carbonyl fluoride gas into the reaction vessel while stirring vigorously. The pressure should be carefully monitored.

• Maintain the reaction at the set temperature and pressure for the required duration. The reaction progress can be monitored by taking aliquots (if the setup allows) and analyzing them by techniques such as GC-MS or NMR spectroscopy.

• Upon completion, cautiously vent the excess carbonyl fluoride through a scrubbing system.

• Purge the reaction vessel with an inert gas.

• The reaction mixture can then be worked up appropriately, which may involve quenching with a suitable reagent, extraction, and purification by chromatography or distillation.

General Procedure for α-Fluorination of a Ketone using Selectfluor®

This protocol is adapted from a literature procedure for the fluorination of cyclic ketones.[6]

Materials:

• Ketone substrate

• Selectfluor®

• Acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Distilled water

• Round bottom flask with a stir bar

Procedure:

• In a 100mL round bottom flask equipped with a stir bar, dissolve Selectfluor® (1.1 equivalents) in 50mL of acetonitrile.

• Once the Selectfluor® has completely dissolved, add the ketone (1 equivalent) slowly with stirring.

• Cap the reaction flask and allow the reaction to proceed at room temperature or under reflux for 10-96 hours, depending on the substrate's reactivity.

• After the reaction is complete (as determined by TLC or other monitoring techniques), remove the solvent under reduced pressure.

• Take up the resulting residue in approximately 20mL of dichloromethane.

• Wash the organic layer with three 20mL portions of distilled water.

• Dry the organic layer over a suitable drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by an appropriate method, such as column chromatography or recrystallization.

Safety and Handling: A Critical Consideration

The choice between carbonyl fluoride and elemental fluorine is heavily influenced by safety and handling requirements.

Carbonyl Fluoride (COF₂):

• Hazards: Carbonyl fluoride is a highly toxic and corrosive gas with a pungent odor.[1][2] It reacts with water and moisture to produce highly corrosive and toxic hydrogen fluoride (HF).[1][2]

• Handling: Must be handled in a well-ventilated fume hood with specialized gas handling equipment.[10] All apparatus must be scrupulously dried to prevent the formation of HF. A scrubbing system is essential to neutralize any unreacted gas. Personal protective equipment (PPE), including appropriate gloves, eye protection, and a lab coat, is mandatory. In case of exposure, immediate medical attention is required.[1]

Elemental Fluorine (F₂):

• Hazards: Elemental fluorine is one of the most reactive elements and a powerful oxidizing agent.[3] It reacts violently with most organic and inorganic substances, often causing ignition or explosions. It is extremely toxic and corrosive.

• Handling: Requires a dedicated, specially designed laboratory with materials of construction resistant to fluorine (e.g., Monel or nickel alloys).[10] A dedicated gas handling and scrubbing system is paramount.[10] Extreme caution and specialized training are necessary for its use.[3]

Logical Workflow for Selecting a Fluorinating Agent

The decision to use carbonyl fluoride or elemental fluorine can be guided by a logical workflow that considers the desired transformation, substrate compatibility, and safety infrastructure.

Caption: A decision tree for selecting a suitable fluorinating agent.

Experimental Workflow: gem-Difluorination of a Ketone with Carbonyl Fluoride

The following diagram illustrates a typical experimental workflow for the gem-difluorination of a ketone using carbonyl fluoride.

Caption: A typical workflow for gem-difluorination using carbonyl fluoride.

Conclusion

Carbonyl fluoride emerges as a valuable tool for specific fluorination reactions, most notably the gem-difluorination of carbonyl compounds. Its primary advantages over elemental fluorine lie in its generally higher selectivity and comparatively (though still significantly hazardous) more manageable handling requirements. For transformations where a carbonyl group is to be converted to a difluoromethylene group, carbonyl fluoride is a strong candidate.

Elemental fluorine, on the other hand, remains the ultimate fluorinating agent in terms of its raw power and ability to achieve transformations that are inaccessible with other reagents, such as direct C-H fluorination. However, its extreme reactivity and the stringent safety precautions required for its use limit its practicality to highly specialized laboratories.

For many routine electrophilic fluorinations, particularly at the research and development scale, safer and more user-friendly reagents like Selectfluor® often provide a more practical and efficient solution. The choice of fluorinating agent will ultimately depend on the specific synthetic goal, the nature of the substrate, and the available laboratory infrastructure and expertise. A thorough risk assessment should always precede any experiment involving these highly reactive and toxic compounds.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Carbonyl fluoride [cdc.gov]
• 2. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Some considerations in the handling of fluorine and the chlorine fluorides - UNT Digital Library [digital.library.unt.edu]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 7. Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. krossing-group.de [krossing-group.de]

A Mechanistic Showdown: Carbonyl Fluoride vs. Oxalyl Fluoride in Modern Synthesis

In the landscape of medicinal chemistry and drug development, the strategic incorporation of fluorine atoms can dramatically enhance the pharmacological profile of a molecule.[1][2][3][4] This has led to a high demand for efficient and selective fluorination methods. Among the arsenal of reagents available to researchers, carbonyl fluoride (COF₂) and oxalyl fluoride ((COF)₂) have emerged as potent tools. While both serve as valuable sources of fluorine, their reaction mechanisms, reactivity, and byproduct profiles differ significantly, influencing their suitability for specific synthetic challenges. This guide provides an objective, data-supported comparison of these two key reagents.

I. Core Reactivity and Mechanistic Pathways

Carbonyl Fluoride (COF₂): A Highly Reactive Fluorinating Agent

Carbonyl fluoride, the fluorine analog of phosgene, is a colorless, highly toxic gas.[5] Its high reactivity stems from the electrophilic carbonyl carbon, making it susceptible to nucleophilic attack.

• Reaction with Carboxylic Acids: Carbonyl fluoride provides a direct route for converting carboxylic acids into acyl fluorides. The mechanism involves the nucleophilic attack of the carboxylic acid on the carbonyl fluoride, followed by the elimination of hydrogen fluoride and carbon dioxide.[5]

• Reaction with Carbonyl Compounds: A key application of carbonyl fluoride is the conversion of aldehydes and ketones into geminal difluorides, a transformation that is highly valuable in medicinal chemistry.[6]

• Hydrolysis: Carbonyl fluoride reacts readily with water to produce carbon dioxide and hydrogen fluoride, necessitating anhydrous reaction conditions.[5][7]

Oxalyl Fluoride ((COF)₂): A Milder, More Selective Alternative

Oxalyl fluoride is the diacyl fluoride of oxalic acid.[8] It is also a highly reactive compound but is often considered a milder and more selective reagent compared to its chloride counterpart and other fluorinating agents.[9]

• Acyl Fluoride Synthesis: The reaction of oxalyl fluoride with a carboxylic acid is a cornerstone of its utility. This transformation is believed to proceed through a mixed anhydride intermediate. This intermediate then decomposes, releasing carbon monoxide and carbon dioxide as gaseous byproducts, to yield the desired acyl fluoride.[1] This pathway under mild conditions is particularly advantageous for substrates with sensitive functional groups.[9]

• Ester and Amide Formation: By first converting carboxylic acids to more reactive acyl fluorides, oxalyl fluoride facilitates the synthesis of esters and amides, even with sterically hindered or sensitive alcohols and amines.[10][11]

II. Comparative Data

The selection of a reagent is often guided by its physical properties and performance in specific reactions. The following tables summarize key data for carbonyl fluoride and oxalyl fluoride.

Table 1: Physical and Chemical Properties

Property	Carbonyl Fluoride (COF₂)	Oxalyl Fluoride ((COF)₂)
Formula	COF₂	C₂F₂O₂
Molar Mass	66.01 g/mol [5]	94.02 g/mol [8]
Appearance	Colorless gas[5]	Colorless liquid
Boiling Point	-83 °C[5]	26.6 °C[8]
Melting Point	-114 °C[5]	-3 °C[8]
Primary Hazards	Highly toxic, corrosive, reacts with water[5][7]	Reactive, moisture-sensitive[12]

Table 2: Performance in Acyl Fluoride Synthesis from Carboxylic Acids

Feature	Carbonyl Fluoride	Oxalyl Fluoride
Typical Conditions	Can require elevated temperatures	Mild, often room temperature[1]
Reported Yields	Variable	Generally high (>90%)[1]
Key Byproducts	CO₂, HF[5]	CO, CO₂, HF[1]
Advantages	Simple molecule	Mild conditions, gaseous byproducts are easily removed, good for sensitive substrates[1][13]
Disadvantages	Gaseous reagent, high toxicity	Moisture sensitive, can decompose if not handled properly[12]

III. Mechanistic Diagrams

The following diagrams, rendered using DOT language, illustrate the proposed reaction mechanisms and a general experimental workflow.

Caption: Proposed mechanism for acyl fluoride synthesis using carbonyl fluoride.

Caption: Proposed mechanism for acyl fluoride synthesis via a mixed anhydride using oxalyl fluoride.[1]

Caption: A generalized workflow for the synthesis of acyl fluorides.

IV. Experimental Protocols

Protocol 1: Synthesis of an Acyl Fluoride using Oxalyl Fluoride

This protocol is a representative procedure for converting a carboxylic acid to an acyl fluoride.

• Materials: Carboxylic acid, oxalyl fluoride, anhydrous dichloromethane (DCM).

• Procedure:

  • In a flame-dried, inert-atmosphere flask, dissolve the carboxylic acid (1.0 eq) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of oxalyl fluoride (1.1 eq) in anhydrous DCM to the carboxylic acid solution via a syringe.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 1-3 hours. The reaction progress can be monitored by TLC or ¹⁹F NMR.

  • Upon completion, the solvent and volatile byproducts (CO, CO₂, and excess oxalyl fluoride) are carefully removed under reduced pressure to yield the crude acyl fluoride, which can be used directly or purified further.[1]

Protocol 2: Synthesis of a gem-Difluoride using Carbonyl Fluoride

This protocol illustrates the conversion of a ketone to a gem-difluoride.

• Materials: Ketone (e.g., cyclohexanone), carbonyl fluoride, suitable catalyst (e.g., HF).

• Procedure:

  • In a pressure-rated reaction vessel, place the ketone and a catalytic amount of a suitable fluoride source or acid.

  • Cool the vessel and condense a measured amount of carbonyl fluoride gas into the reactor.

  • Seal the vessel and allow it to warm to the desired reaction temperature (this can range from room temperature to higher temperatures depending on the substrate).

  • The reaction is typically stirred for several hours under pressure.

  • After cooling and carefully venting the excess carbonyl fluoride, the reaction mixture is worked up to isolate the gem-difluoride product.[6]

V. Conclusion

Both carbonyl fluoride and oxalyl fluoride are powerful reagents for introducing fluorine into organic molecules, a critical strategy in modern drug discovery.[10][14]

• Carbonyl Fluoride is a highly reactive gas, effective for transformations like the conversion of carbonyls to gem-difluorides, but its handling requires specialized equipment due to its toxicity and physical state.[5][6]

• Oxalyl Fluoride offers a more controlled and often milder pathway for the synthesis of acyl fluorides from carboxylic acids.[1][9] Its reaction proceeds through a mixed anhydride, and the generation of easily removable gaseous byproducts makes it particularly attractive for the synthesis of complex and sensitive molecules.[1][13]

For researchers in drug development, the choice between these reagents will depend on the specific transformation required. For the preparation of acyl fluorides from sensitive carboxylic acids, oxalyl fluoride is frequently the superior choice due to its milder conditions and cleaner reaction profile. Carbonyl fluoride, on the other hand, remains a key reagent for specific applications such as gem-difluorination. Understanding the distinct mechanistic pathways of these reagents is paramount to leveraging their full potential in the synthesis of novel therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Oxalyl fluoride - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]

Cross-reactivity studies of carbonyl fluoride with other functional groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of carbonyl fluoride (COF₂) with various common functional groups. Carbonyl fluoride, the fluorine analog of phosgene, is a highly reactive and toxic gas that serves as a valuable reagent for introducing the carbonyl group or for fluorination. Its high electrophilicity at the carbonyl carbon makes it susceptible to attack by a wide range of nucleophiles. Understanding its cross-reactivity and selectivity is paramount for its effective and safe use in complex molecule synthesis. This document summarizes key reactions, provides supporting quantitative data from experimental studies, and details relevant protocols.

General Reactivity Profile

The reactivity of carbonyl fluoride is dominated by nucleophilic acyl substitution at the carbonyl carbon. The two fluorine atoms are excellent leaving groups, facilitating reactions with even weak nucleophiles. A primary consideration in all reactions is its extreme sensitivity to water, with which it readily hydrolyzes to form carbon dioxide and highly corrosive hydrogen fluoride.

COF₂ + H₂O → CO₂ + 2 HF

Due to its high toxicity and gaseous state, carbonyl fluoride is often generated in situ for synthetic applications. Common methods include the reaction of phosgene or its solid surrogate, triphosgene, with a fluoride source like sodium fluoride, or the oxidation of a difluorocarbene precursor.

Cross-Reactivity with Common Functional Groups

The following sections detail the reactivity of carbonyl fluoride with primary organic functional groups.

Amines

Carbonyl fluoride reacts readily with primary and secondary amines to generate carbamoyl fluorides, which are valuable synthetic intermediates and have applications as enzyme inhibitors. The reaction proceeds via nucleophilic attack of the amine nitrogen on the carbonyl carbon, followed by the elimination of hydrogen fluoride.

Table 1: Synthesis of Carbamoyl Fluorides from Secondary Amines via an in situ COF₂ Surrogate

Entry	Secondary Amine Substrate	Product	Yield (%)
1	Dibenzylamine	Dibenzylcarbamoyl fluoride	97
2	N-Methylaniline	N-Methyl-N-phenylcarbamoyl fluoride	95
3	Morpholine	Morpholine-4-carbonyl fluoride	98
4	Indoline	Indoline-1-carbonyl fluoride	99
5	1,2,3,4-Tetrahydroisoquinoline	3,4-Dihydroisoquinoline-2(1H)-carbonyl fluoride	95
6	Diisopropylamine	Diisopropylcarbamoyl fluoride	81
7	N-Allyl-N-mesitylamine	N-Allyl-N-mesitylcarbamoyl fluoride	92
8	1-Methyl-3-phenylpiperazine	4-Methyl-2-phenylpiperazine-1-carbonyl fluoride	79

Data sourced from Cadwallader, D. et al., J. Org. Chem., 2022.

This protocol avoids the direct handling of toxic carbonyl fluoride gas by generating it in situ from a difluorocarbene (DFC) precursor and an oxidant.

• Materials: Secondary amine (1.0 equiv), (triphenylphosphonio)-difluoroacetate (PDFA, 1.5 equiv, as DFC source), 4-methylpyridine N-oxide (2.0 equiv, as oxidant), and anhydrous acetonitrile (MeCN).

• Procedure: To a vial equipped with a stir bar, the secondary amine, 4-methylpyridine N-oxide, and PDFA are added. Anhydrous MeCN is then added to achieve the desired concentration. The vial is sealed and the reaction mixture is stirred at 60°C for 1 hour.

• Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature and concentrated under reduced pressure. The resulting residue is purified by flash column chromatography on silica gel to afford the desired carbamoyl fluoride.

Alcohols

The reaction of carbonyl fluoride with alcohols yields fluoroformates. These compounds can be valuable intermediates themselves or can be subsequently converted to alkyl fluorides via thermal decarboxylation, often catalyzed by a fluoride source. This two-step process represents a method for the dehydroxyfluorination of alcohols.

Table 2: Conversion of Alcohols to Alkyl Fluorides via Fluoroformate Intermediates

Entry	Alcohol Substrate	Intermediate Fluoroformate Yield (%)	Final Alkyl Fluoride Yield (%)
1	1-Octanol	~100	91
2	1-Decanol	~100	94
3	Cyclohexanol	~100	88
4	2-Octanol	~100	88 (inverted stereocenter)
5	Geraniol	~100	91
6	1-Adamantanemethanol	~100	96

Data sourced from O'Hagan, D. et al., Tetrahedron, 2002.

This protocol involves the in situ generation of carbonyl fluoride for the synthesis of a fluoroformate intermediate, followed by its catalytic decomposition to the final alkyl fluoride.

• Step 1: Fluoroformate Synthesis:

  • Materials: Alcohol (1.0 equiv), bis(trichloromethyl) carbonate (triphosgene, ~0.7 equiv of "phosgene"), potassium fluoride (KF, 1.2 equiv per chlorine to be exchanged), 18-crown-6 (catalyst), and a suitable solvent system (e.g., acetonitrile for COF₂ generation, ether for trapping).

  • Procedure: Carbonyl fluoride is generated in a separate flask by the reaction of triphosgene with KF, catalyzed by 18-crown-6 in acetonitrile. The generated COF₂ gas is then passed into a cooled (0°C) solution of the alcohol and KF (as an acid scavenger) in diethyl ether. The reaction is typically rapid.

  • Workup: After the reaction is complete, the solvent is removed by rotary evaporation to yield the crude fluoroformate, which is often pure enough for the next step without distillation.

• Step 2: Alkyl Fluoride Synthesis:

  • Materials: Crude fluoroformate from Step 1, hexabutylguanidinium fluoride (HBGF, catalyst).

  • Procedure: The neat fluoroformate is heated to 120–125°C with a catalytic amount of HBGF. The reaction proceeds with the evolution of carbon dioxide.

  • Workup: The resulting alkyl fluoride is purified by distillation or column chromatography.

Carboxylic Acids

Carbonyl fluoride can react with carboxylic acids to produce acyl fluorides. This transformation is a type of deoxyfluorination. Acyl fluorides are noted for their unique balance of stability and reactivity, making them excellent synthons for acylation, cross-coupling reactions, and as fluoride sources. While direct reaction with COF₂ is possible, many modern methods achieve this transformation using alternative, often safer, fluorinating reagents.

Table 3: Deoxyfluorination of Carboxylic Acids to Acyl Fluorides Using Various Reagents

Entry	Carboxylic Acid Substrate	Fluorinating System	Product	Yield (%)
1	4-Biphenylcarboxylic acid	CpFluor	4-Biphenylcarbonyl fluoride	70
2	Benzoic acid	CpFluor	Benzoyl fluoride	72
3	4-Nitrobenzoic acid	CpFluor	4-Nitrobenzoyl fluoride	81
4	2-Naphthoic acid	CpFluor	2-Naphthoyl fluoride	75
5	Phenylacetic acid	CpFluor	Phenylacetyl fluoride	61
6	Ibuprofen	Pentafluoropyridine	2-(4-isobutylphenyl)propanoyl fluoride	93
7	Naproxen	Pentafluoropyridine	2-(6-methoxynaphthalen-2-yl)propanoyl fluoride	94

Data sourced from Hu, J. et al., Org. Lett., 2021, and Malapit, C. A. et al., Org. Lett., 2021.

This protocol uses a bench-stable, all-carbon fluorinating reagent, avoiding more hazardous traditional reagents.

• Materials: Carboxylic acid (1.0 equiv), 3,3-Difluoro-1,2-diphenylcyclopropene (CpFluor, 1.6 equiv), and anhydrous dichloromethane (CH₂Cl₂).

• Procedure: To an oven-dried reaction tube containing the carboxylic acid, CpFluor is added, followed by anhydrous CH₂Cl₂. The tube is sealed, and the reaction mixture is stirred at 50°C for 4 hours.

• Workup and Purification: After cooling to room temperature, the reaction mixture is concentrated. The crude product is purified by flash column chromatography on silica gel to yield the pure acyl fluoride.

Thiols

While less documented than reactions with amines and alcohols, the reaction of carbonyl fluoride with thiols is expected to proceed analogously to form thiocarbonyl fluorides and ultimately thiocarbamates or other sulfur-containing carbonyl compounds, given the nucleophilicity of the thiol group. The reactivity of the sulfur analog, thiocarbonyl fluoride (CSF₂), which is highly electrophilic, supports this assumption. It readily reacts with primary and secondary amines to yield isothiocyanates and thiocarbamoyl fluorides, respectively.

Amides and Esters

Amide and ester carbonyls are significantly less electrophilic than the carbonyl of carbonyl fluoride and are generally unreactive towards it under standard conditions. However, a different reaction pathway exists where carbonyl fluoride can act as a deoxofluorinating agent for N,N-disubstituted amides, converting the carbonyl group into a difluoromethylene group (a gem-difluoride). This reaction typically requires higher temperatures.

Reactivity Comparison and Selectivity

The general order of nucleophilicity and, consequently, reactivity towards carbonyl fluoride under neutral or basic conditions is:

Amines > Alcohols / Thiols > Carboxylic Acids > Water (hydrolysis) >> Amides / Esters

This reactivity trend allows for a degree of selectivity. For instance, in a molecule containing both an alcohol and a carboxylic acid, the amine would be expected to react preferentially. However, the high reactivity of carbonyl fluoride and the generation of HF as a byproduct (which can catalyze other reactions) can complicate selectivity. Precise control of stoichiometry, temperature, and reaction time is crucial for achieving selective transformations in polyfunctional molecules. The use of anhydrous conditions is mandatory to prevent rapid hydrolysis, which is often the dominant reaction pathway if water is present.

Visualizing Reaction Pathways and Workflows

Diagrams created using the DOT language provide clear visual representations of the chemical processes described.

Caption: Key reactivity pathways of carbonyl fluoride.

Caption: Typical workflow for using in situ generated COF₂.

Benchmarking Carbonyl Fluoride Purity from Diverse Synthesis Routes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Carbonyl fluoride (COF₂), a colorless and highly toxic gas, serves as a valuable reagent in organic synthesis and various industrial applications. The purity of COF₂ is paramount, as impurities can lead to undesirable side reactions and affect product yield and quality. This guide provides an objective comparison of carbonyl fluoride purity derived from several common synthesis routes, supported by available experimental data. Detailed methodologies for synthesis and purity analysis are presented to aid researchers in selecting the most suitable route for their specific needs.

Comparative Purity of Carbonyl Fluoride from Different Synthesis Routes

The initial purity of carbonyl fluoride is highly dependent on the chosen synthesis method and reaction conditions. Subsequent purification steps are often necessary to achieve high-purity COF₂. The following table summarizes reported purity levels and key impurities associated with major synthesis routes.

Synthesis Route	Key Reactants	Catalyst/Conditions	Reported Purity/Selectivity (Pre-purification)	Major Impurities	Reference
Phosgene Fluorination	Phosgene (COCl₂), Hydrogen Fluoride (HF)	Activated Carbon, 150-400°C	40% COF₂ in crude product	Hydrogen Chloride (HCl), Carbonyl Chlorofluoride (COFCl), Phosgene (COCl₂), Carbon Dioxide (CO₂)	[1]
Carbon Monoxide Fluorination	Carbon Monoxide (CO), Fluorine (F₂)	Diluent gas (e.g., HF, COF₂)	Selectivity of 99.0% to 99.89%	Carbon Tetrafluoride (CF₄), Carbon Dioxide (CO₂)	[2][3]
Tetrafluoroethylene Oxidation	Tetrafluoroethylene (C₂F₄), Oxygen (O₂)	High Temperature	High yield with high purity reactants	Dependent on reactant purity	[4]
Photochemical Oxidation of HCFC-22	Chlorodifluoromethane (CHClF₂), Oxygen (O₂), Chlorine (Cl₂)	UV light, 50-90°C	Selectivity of ~99.0% to 99.3%	Unreacted starting materials	[5]

Experimental Protocols

Detailed experimental procedures are crucial for replicating and benchmarking synthesis outcomes. Below are protocols for key synthesis and analytical methods.

Synthesis of Carbonyl Fluoride via Phosgene Fluorination

This method involves the reaction of phosgene with hydrogen fluoride, often over a catalyst.

Materials:

• Phosgene (COCl₂)

• Anhydrous Hydrogen Fluoride (HF)

• Activated Carbon (catalyst)

• High-pressure reactor

Procedure:

• A high-pressure reactor is charged with activated carbon.

• Phosgene and at least a molar equivalent of hydrogen fluoride are introduced into the reactor.

• The reactor is heated to a temperature between 150°C and 400°C.[1]

• The reaction is allowed to proceed for a set duration.

• The gaseous product mixture is then cooled and collected. The crude product contains carbonyl fluoride, unreacted starting materials, hydrogen chloride, and carbonyl chlorofluoride.[1]

• Subsequent purification, such as distillation, is required to isolate pure carbonyl fluoride. A purity of 95% can be achieved after distillation.[1]

Analysis of Carbonyl Fluoride Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds in a mixture, making it suitable for assessing COF₂ purity.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• A suitable column for separating small, reactive molecules (e.g., a porous layer open tubular - PLOT column).

General Procedure:

• Sample Introduction: A gaseous sample of the crude or purified carbonyl fluoride is injected into the GC inlet. Due to the reactivity of COF₂, a gas-tight syringe and an inert system are recommended.

• Chromatographic Separation: The components of the sample are separated based on their volatility and interaction with the stationary phase of the GC column. The temperature program of the GC oven is optimized to achieve good separation of COF₂, expected impurities (e.g., CO₂, CF₄, COFCl), and any unreacted starting materials.

• Mass Spectrometric Detection: As the separated components elute from the GC column, they enter the mass spectrometer. The molecules are ionized (commonly by electron ionization), and the resulting fragments are separated by their mass-to-charge ratio.

• Data Analysis: The mass spectrum of each eluting peak is compared to a spectral library (e.g., NIST) for identification. Quantification of each component can be performed by integrating the peak area and comparing it to a calibration standard.

Note on Reactive Compounds: The analysis of reactive fluorine compounds like COF₂ by GC-MS can be challenging due to potential reactions with the column's stationary phase or other parts of the system. Careful column selection and system passivation may be necessary.

Visualizing Synthesis and Analysis Workflows

To better illustrate the processes involved in producing and analyzing carbonyl fluoride, the following diagrams are provided.

Caption: Workflow for Carbonyl Fluoride Synthesis via Phosgene Fluorination.

Caption: General Workflow for GC-MS Analysis of Carbonyl Fluoride Purity.

Conclusion

The choice of a synthesis route for carbonyl fluoride significantly impacts the initial purity of the product and the requirements for subsequent purification. The fluorination of carbon monoxide and the photochemical oxidation of HCFC-22 appear to offer high initial selectivity. In contrast, the fluorination of phosgene, while a common method, yields a more complex crude product mixture requiring significant purification. The data presented in this guide, along with the detailed protocols, provide a foundation for researchers to benchmark these synthesis routes and select the most appropriate method based on their purity requirements, available equipment, and safety considerations.

References

• 1. US2836622A - Preparation of carbonyl fluoride - Google Patents [patents.google.com]
• 2. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 3. Method for producing carbonyl fluoride - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN102815686A - Manufacturing method for carbonyl fluoride - Google Patents [patents.google.com]
• 5. CA2557973C - Preparation of carbonyl fluoride - Google Patents [patents.google.com]

Validating Carbonyl Fluoride Reaction Pathways: A Guide to Isotopic Labeling Studies

For Researchers, Scientists, and Drug Development Professionals

Carbonyl fluoride (COF₂), a structural analog of phosgene, is a highly reactive gas with implications in atmospheric chemistry and as a potential reagent in organic synthesis. Understanding its reaction mechanisms is crucial for predicting its environmental fate and harnessing its synthetic utility. Isotopic labeling provides a powerful tool to elucidate these reaction pathways by tracing the fate of individual atoms throughout a chemical transformation.

This guide compares the proposed reaction pathways for the hydrolysis of carbonyl fluoride, a key atmospheric removal process. While direct experimental isotopic labeling data for COF₂ is limited, this document outlines proposed experimental protocols based on theoretical studies and analogous reactions of phosgene (COCl₂). These proposed experiments serve as a blueprint for validating the predicted mechanisms.

Comparison of Proposed Hydrolysis Pathways for Carbonyl Fluoride

The gas-phase hydrolysis of carbonyl fluoride to carbon dioxide and hydrogen fluoride (COF₂ + H₂O → CO₂ + 2HF) is a critical atmospheric reaction. Theoretical studies have proposed several potential pathways, primarily revolving around an addition-elimination mechanism. The key distinctions lie in the nature of the intermediate species and the role of additional water molecules as catalysts.

Pathway 1: Direct Addition-Elimination via a Dihydroxy Intermediate

This pathway involves the direct nucleophilic attack of a single water molecule on the carbonyl carbon, forming a chemically activated dihydroxy intermediate, CF₂(OH)₂. This intermediate is transient and subsequently eliminates two molecules of hydrogen fluoride (HF) to yield carbon dioxide (CO₂).[1]

Pathway 2: Water-Catalyzed Addition-Elimination

Computational studies suggest that the energy barrier for hydrolysis is significantly lowered by the presence of a second water molecule.[2] In this pathway, one water molecule acts as the nucleophile, while the second acts as a proton shuttle (a catalyst), facilitating proton transfers within the transition state. This leads to the formation of the same intermediates as in Pathway 1, but via a lower energy route.

Alternative Analogue Pathway: Acylation

Drawing parallels with phosgene, carbonyl fluoride can also act as an acylating agent.[3][4] In reactions with nucleophiles (Nu-H) other than water, such as amines or alcohols, a similar addition-elimination mechanism is expected, leading to the formation of a new carbonyl compound and HF.

Proposed Isotopic Labeling Experiments for Pathway Validation

To experimentally distinguish between these pathways, a series of isotopic labeling experiments can be designed. The following sections detail the proposed methodologies and the expected outcomes for each pathway.

Experimental Protocol 1: ¹⁸O-Labeling of Water in Carbonyl Fluoride Hydrolysis

Objective: To determine the origin of the oxygen atoms in the final carbon dioxide product.

Methodology:

• Introduce a known concentration of carbonyl fluoride (COF₂) into a reaction chamber.

• Introduce water vapor enriched with the ¹⁸O isotope (H₂¹⁸O) into the chamber.

• Allow the reaction to proceed under controlled temperature and pressure conditions.

• Collect the gaseous products.

• Analyze the isotopic composition of the resulting carbon dioxide (CO₂) using mass spectrometry to determine the relative abundance of C¹⁶O₂, C¹⁶O¹⁸O, and C¹⁸O₂.

Expected Results and Interpretation:

Pathway	Labeled Reactant	Expected Isotopic Distribution in CO₂	Interpretation
Pathway 1 & 2	H₂¹⁸O	Predominantly C¹⁶O¹⁸O	The oxygen from the attacking water molecule is incorporated into the CO₂ product, consistent with a nucleophilic addition-elimination mechanism where the original carbonyl oxygen remains.
Hypothetical Oxygen Exchange	H₂¹⁸O	A mixture of C¹⁶O₂, C¹⁶O¹⁸O, and C¹⁸O₂	If there were a rapid and reversible formation of the dihydroxy intermediate, exchange with the ¹⁸O-labeled water pool could lead to the incorporation of two ¹⁸O atoms into some CO₂ molecules. The degree of this would depend on the lifetime of the intermediate.

Experimental Protocol 2: ¹³C-Labeling of Carbonyl Fluoride

Objective: To confirm the carbon backbone of the reactant is transferred to the product.

Methodology:

• Synthesize carbonyl fluoride with a ¹³C-labeled carbon atom (¹³COF₂).

• React the ¹³COF₂ with unlabeled water (H₂¹⁶O) in a reaction chamber.

• Collect the gaseous products.

• Analyze the isotopic composition of the resulting carbon dioxide using mass spectrometry to determine the presence of ¹³CO₂.

Expected Results and Interpretation:

Pathway	Labeled Reactant	Expected Isotopic Distribution in CO₂	Interpretation
All Proposed Pathways	¹³COF₂	Predominantly ¹³CO₂	This would confirm that the carbon atom in the carbon dioxide product originates directly from the carbonyl fluoride reactant, as expected for all plausible mechanisms.

Visualizing the Reaction Pathways and Experimental Logic

The following diagrams, generated using Graphviz, illustrate the proposed reaction pathways and the logic of the isotopic labeling experiments.

References

• 1. A study of the gas-phase reaction of carbonyl fluoride with water | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Mechanism of Phosgene-Induced Acute Lung Injury and Treatment Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Proper Disposal of Carbonyl Fluoride: A Comprehensive Guide for Laboratory Professionals

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of carbonyl fluoride (COF₂), a colorless, highly toxic gas frequently used in organic fluorine compound synthesis. This guide is intended for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this hazardous material, thereby minimizing risk and ensuring regulatory compliance.

Carbonyl fluoride is classified as a highly hazardous substance due to its acute toxicity upon inhalation and its reactivity with water to produce corrosive and toxic hydrogen fluoride (HF) and carbon dioxide.[1][2] Adherence to strict safety protocols is paramount at all stages of its handling and disposal.

Immediate Safety and Emergency Procedures

Before initiating any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE) and are familiar with emergency protocols.

Personal Protective Equipment (PPE)

Due to the severe hazards associated with carbonyl fluoride, a comprehensive PPE ensemble is mandatory. This includes:

• Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing apparatus (SCBA) is required.[3]

• Eye Protection: Tightly fitting safety goggles or a full-face shield.

• Skin Protection: Chemically resistant gloves (consult manufacturer for compatibility), a full-length lab coat, and closed-toe shoes are essential to prevent skin contact.[4]

• Additional Protection: In situations with a high risk of exposure, a gas-tight chemical protection suit is recommended.[3]

Emergency Response

In the event of an accidental release or exposure:

• Evacuate: Immediately evacuate the affected area.[5][6]

• Ventilate: If it is safe to do so, increase ventilation to the area to disperse the gas.[5]

• Stop the Leak: If possible and safe, stop the flow of gas.[5]

• Seek Medical Attention:

  • Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[4]

  • Skin Contact: Remove contaminated clothing and immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[6][7]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]

Quantitative Safety Data

The following table summarizes key quantitative safety data for carbonyl fluoride.

Parameter	Value	Reference
OSHA PEL (8-hour TWA)	2 ppm	[8]
OSHA PEL (15-minute STEL)	5 ppm	[8]
NIOSH REL (10-hour TWA)	2 ppm	[8]
NIOSH REL (15-minute STEL)	5 ppm	[8]
ACGIH TLV (8-hour TWA)	2 ppm	[8]
ACGIH TLV (15-minute STEL)	5 ppm	[8]
LC50 (Rat, 1-hour)	360 ppm
LC50 (Rat, 4-hour)	90 ppm

Disposal Protocol: Chemical Neutralization

The primary method for the safe disposal of carbonyl fluoride is through controlled chemical neutralization. This process intentionally hydrolyzes the carbonyl fluoride and subsequently neutralizes the resulting hydrogen fluoride. This procedure must be conducted in a certified ducted fume hood.

Materials

• Carbonyl fluoride gas cylinder

• Scrubbing apparatus (e.g., two gas washing bottles in series)

• Stirring mechanism (e.g., magnetic stir plate and stir bar)

• Tubing and appropriate gas flow regulators

• Neutralizing solution: A 10-20% aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH). Alternatively, a slurry of calcium carbonate (CaCO₃) or sodium bicarbonate (NaHCO₃) can be used.[1]

• pH indicator paper or a pH meter

• Appropriate containers for final waste disposal

Experimental Procedure

• Prepare the Neutralizing Solution: Fill two gas washing bottles with a 10-20% solution of sodium hydroxide or a slurry of calcium carbonate. The amount of neutralizing agent should be in significant excess of the stoichiometric amount required to neutralize both the carbonyl fluoride and the resulting hydrogen fluoride.

• Assemble the Scrubbing Train: Connect the gas washing bottles in series. The outlet of the second bottle should be vented into the fume hood's exhaust.

• Introduce Carbonyl Fluoride: Connect the carbonyl fluoride gas cylinder to the scrubbing train using appropriate tubing and a flow regulator.

• Initiate Gas Flow: Slowly bubble the carbonyl fluoride gas through the neutralizing solution at a controlled rate. The reaction is as follows: COF₂(g) + 4NaOH(aq) → Na₂CO₃(aq) + 2NaF(aq) + 2H₂O(l)

• Monitor the Reaction: Continuously stir the neutralizing solution. Monitor the pH of the solution in the second gas washing bottle to ensure that the neutralizing capacity is not exhausted. If the pH drops significantly, indicating acidic conditions, stop the gas flow and replenish the neutralizing solution.

• Complete the Disposal: Once the carbonyl fluoride cylinder is empty, continue to purge the system with an inert gas (e.g., nitrogen) to ensure all residual carbonyl fluoride has reacted.

• Waste Management: The resulting solution will contain sodium carbonate and sodium fluoride (or other salts depending on the neutralizing agent used). This solution should be treated as hazardous waste. Neutralize the final solution to a pH of 6-8.

• Final Disposal: Dispose of the neutralized solution and any contaminated materials in accordance with local, state, and federal regulations.[3][6] It is imperative to contact your institution's environmental health and safety department or a licensed chemical waste disposal company for final disposal.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of carbonyl fluoride.

Caption: Workflow for the safe disposal of carbonyl fluoride.

Conclusion

The proper disposal of carbonyl fluoride is a critical aspect of laboratory safety. By adhering to the detailed procedures outlined in this guide, researchers and scientific professionals can mitigate the significant risks associated with this hazardous material, ensuring a safe working environment and compliance with all relevant regulations. Always prioritize safety and consult with your institution's environmental health and safety department for specific guidance.

References

• 1. Carbonyl fluoride | COF2 | CID 9623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Carbonyl fluoride - Wikipedia [en.wikipedia.org]
• 3. echemi.com [echemi.com]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]
• 5. nj.gov [nj.gov]
• 6. static1.squarespace.com [static1.squarespace.com]
• 7. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. airgas.com [airgas.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Carbonyl Fluoride

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling carbonyl fluoride (COF₂), a colorless, pungent, and highly toxic gas. Adherence to these protocols is critical to mitigate the severe health risks associated with its use.

Immediate Safety and Personal Protective Equipment (PPE)

Carbonyl fluoride is fatal if inhaled and can cause severe skin and eye burns.[1][2] It reacts with water to form hydrofluoric acid, a corrosive and toxic substance.[2][3] Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:

PPE Category	Specifications
Respiratory Protection	A full-face respirator with a cartridge appropriate for acid gases and fluorides is recommended.[1] Respirator use must comply with a comprehensive respiratory protection program, including fit testing and training. In cases of inadequate ventilation, a self-contained breathing apparatus (SCBA) may be necessary.[1][4]
Hand Protection	Nitrile or chloroprene gloves are suggested for handling.[3] Always inspect gloves for integrity before use and employ proper glove removal techniques to prevent skin contact.[3] For potential contact with liquid carbonyl fluoride, cold-insulating gloves are required to prevent frostbite.[4][5]
Eye and Face Protection	ANSI-approved safety goggles or a full-face shield used in combination with a respirator is required to protect against gas, vapor, and potential splashes.[3][4][6]
Protective Clothing	A flame-resistant lab coat, buttoned to its full length, must be worn.[3] Full-length pants and closed-toe shoes are mandatory.[3] For emergencies or significant spill response, a gas-tight chemical protection suit is necessary.[4][6]

Exposure Limits:

Organization	Time-Weighted Average (TWA)	Short-Term Exposure Limit (STEL)
ACGIH	2 ppm (8 hours)	5 ppm (15 minutes)
NIOSH	2 ppm (10 hours)	5 ppm (15 minutes)
OSHA PEL 1989	2 ppm (8 hours)	5 ppm (15 minutes)

Data sourced from Airgas Safety Data Sheet.[1]

Operational Plan for Safe Handling

All work with carbonyl fluoride must be conducted within a certified ducted fume hood.[3] An eyewash station and safety shower must be readily accessible.[3]

Step-by-Step Handling Procedure:

• Preparation:

  • Ensure all necessary PPE is available, inspected, and properly donned.

  • Verify the functionality of the fume hood, eyewash station, and safety shower.

  • Secure the carbonyl fluoride gas cylinder in an upright position.[3]

  • Prepare all necessary equipment and reagents within the fume hood to minimize movement and potential for exposure.

• During the Procedure:

  • Continuously monitor the work area for any signs of a leak.

  • Use a backflow preventative device in the piping.[1]

  • Handle the cylinder and associated equipment with care to prevent physical damage.[1]

  • Keep the container tightly closed when not in use.[6]

• Post-Procedure:

  • Close the cylinder valve after each use and when empty.[1]

  • Decontaminate all equipment and work surfaces with soap and water.[3]

  • Properly dispose of all contaminated materials as hazardous waste.[3]

  • Remove PPE following proper doffing procedures to avoid cross-contamination.

  • Wash hands and forearms thoroughly after handling.[1]

Emergency Response and First Aid

In the event of an exposure or spill, immediate and decisive action is critical.

First Aid Measures:

• Inhalation: Immediately move the affected person to fresh air and keep them in a comfortable, half-upright position for breathing.[1][4][6] If breathing is difficult or has stopped, provide artificial respiration or oxygen.[3] Seek immediate medical attention.[1] Symptoms such as pulmonary edema may be delayed.[2][4]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[3] Remove all contaminated clothing.[3] For frostbite, rinse with plenty of water but do not remove frozen clothing.[4][5] In all cases of skin contact, seek immediate medical attention.[1]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][5] Remove contact lenses if present and easy to do so.[1] Continue rinsing during transport to the hospital.[3]

• Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth with water.[3] Seek immediate medical attention.[1]

Disposal Plan

All carbonyl fluoride waste and contaminated materials are considered hazardous waste and must be disposed of in accordance with local, regional, and national regulations.[1][3]

• Used Carbonyl Fluoride: Dispose of as hazardous waste.[3]

• Contaminated Disposables: Items such as gloves, bench paper, and pipette tips that have come into contact with carbonyl fluoride must be collected in a designated, sealed hazardous waste container.

• Decontamination Solutions: Aqueous solutions used for decontamination should be collected and disposed of as hazardous waste.

• Empty Cylinders: Empty cylinders retain product residue and can be hazardous.[1] Follow the supplier's instructions for returning empty cylinders.

Do not discharge any carbonyl fluoride waste to the sewer system.[6][7]

Visual Workflow Guides

To further enhance safety and procedural clarity, the following diagrams illustrate key decision-making and response workflows.

Caption: PPE Selection Workflow for Carbonyl Fluoride Handling.

Caption: Emergency Response Workflow for Carbonyl Fluoride Exposure.

References

• 1. airgas.com [airgas.com]
• 2. nj.gov [nj.gov]
• 3. research.uga.edu [research.uga.edu]
• 4. ICSC 0633 - CARBONYL FLUORIDE [inchem.org]
• 5. CARBONYL FLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. echemi.com [echemi.com]
• 7. chemicalbook.com [chemicalbook.com]